N-Nitrosooxprenolol

• CAS: 96497-86-8

Core Science & Biosynthesis

Mechanism of N-nitrosooxprenolol Formation in Pharmaceutical Formulations: A Technical Guide for Risk Mitigation

Abstract The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally altered the landscape of pharmaceutical formulation and quality control. Oxprenolol, a non-selective beta-adrenergic blocker, is particularly vulnerable to nitrosation due to the presence of a secondary amine in its molecular structure. This whitepaper provides an in-depth mechanistic analysis of N-nitrosooxprenolol formation, exploring the solid-state kinetics driven by excipient-derived nitrites, the toxicological implications of steric hindrance, and self-validating analytical protocols required for accurate risk assessment and mitigation.

The Chemical Architecture of NDSRI Formation in Beta-Blockers

NDSRIs are predominantly formed during the formulation and storage of pharmaceutical products, specifically when Active Pharmaceutical Ingredients (APIs) containing vulnerable secondary or tertiary amines react with residual nitrosating agents[1]. Unlike small-molecule volatile nitrosamines (e.g., NDMA), NDSRIs share structural similarity with the API itself, making their prediction and analytical resolution highly complex.

Oxprenolol contains an isopropylamino group—a secondary amine that serves as the primary nucleophile in the nitrosation reaction. The U.S. Food and Drug Administration (FDA) has explicitly identified APIs with secondary amines as high-risk candidates for NDSRI formation when exposed to part-per-million (ppm) levels of nitrite impurities commonly found in pharmaceutical excipients[2].

Mechanistic Pathway of Nitrosation in Solid Dosage Forms

In aqueous solutions, nitrosation is typically driven by the nitrosonium ion (NO⁺). However, in the low-moisture microenvironment of a solid dosage form, the kinetics shift. Trace nitrites (NO₂⁻) introduced via excipients react with available protons in acidic microenvironments to form nitrous acid (HNO₂). Due to the lack of bulk water, nitrous acid undergoes rapid dehydration to form dinitrogen trioxide (N₂O₃), which acts as the primary nitrosating agent.

The electrophilic N₂O₃ then reacts with the nucleophilic secondary amine of oxprenolol, yielding N-nitrosooxprenolol and regenerating a molecule of nitrous acid, which can propagate further reactions if not quenched.

Figure 1: Chemical pathway of N-nitrosooxprenolol formation from excipient nitrites.

Excipient Selection and Formulation Dynamics

The rate-limiting reagent in NDSRI formation is almost always the trace nitrite present in the formulation, rather than the abundant API[3]. The selection of excipients and the manufacturing process dictate the mobility and reactivity of these nitrites.

Wet granulation processes introduce water, which lowers the glass transition temperature (Tg) of polymeric excipients and acts as a transport medium, mobilizing nitrites to react with the API. Conversely, direct compression minimizes free water, significantly restricting reaction kinetics.

Table 1: Quantitative Impact of Excipient Selection on Nitrite Load

Excipient	Average Nitrite Level (ppm)	Risk Contribution	Mechanism of Nitrite Introduction
Microcrystalline Cellulose (MCC)	0.5 - 2.0	High	Bleaching and pulping processes during synthesis.
Crospovidone	1.0 - 4.0	High	Residual polymerization initiators and oxidation.
Lactose	< 0.2	Low	Naturally low; requires minimal chemical processing.
Magnesium Stearate	< 0.5	Low	Trace environmental/water contamination during milling.

Data synthesized from industry excipient screening models[3].

Toxicological Profile: The Role of Steric Hindrance

The genotoxicity of nitrosamines is typically mediated by cytochrome P450-driven alpha-hydroxylation, which generates a highly reactive diazonium ion capable of alkylating DNA. However, the structural topology of oxprenolol inherently modulates this risk.

Oxprenolol possesses an isopropyl group attached to the nitrosated nitrogen. According to toxicological evaluations by the European Federation of Pharmaceutical Industries and Associations (EFPIA), branching in the form of an isopropyl group introduces significant steric hindrance at the alpha-carbon[4]. This steric bulk makes the necessary alpha-hydroxylation highly unfavorable. Consequently, while N-nitrosooxprenolol has been shown to induce DNA damage and act as an indirectly acting genotoxin in co-cultured rat hepatocytes requiring metabolic activation[5], its overall carcinogenic potency is theoretically reduced compared to unhindered, low-molecular-weight nitrosamines like NDEA[4].

Self-Validating Analytical Protocol for NDSRI Quantification

To accurately assess risk, analytical methods must not inadvertently generate the very impurity they are designed to measure. Traditional acidic extractions can trigger in-situ nitrosation of the API during sample preparation, leading to false-positive results. The following LC-MS/MS protocol is engineered as a self-validating system to ensure absolute data integrity, a method aligned with advanced kinetic modeling approaches used for beta-blocker NDSRIs[6].

Step-by-Step Methodology

• Alkaline Sample Extraction (Artifact Prevention): Causality: Nitrosation is an acid-catalyzed process. By crushing the dosage form and extracting it in a basic solvent matrix (e.g., 0.1M NaOH in Methanol), the microenvironmental pH is forced above 8.0. This instantly neutralizes any nitrous acid, completely halting artifactual NDSRI formation during sample prep.

• Stable Isotope-Labeled Internal Standard (SIL-IS) Spiking: Causality: Before extraction, the sample is spiked with a deuterated standard (e.g., NO-oxprenolol-d7). Self-Validation: If matrix effects suppress the ionization in the mass spectrometer, or if extraction recovery is poor, the SIL-IS signal will drop proportionally. The ratio of analyte to IS remains constant, validating the quantitative accuracy of every single run.

• LC-MS/MS Quantification: Utilize a reversed-phase C18 column with a gradient of water/acetonitrile (0.1% formic acid). Detection is performed via Electrospray Ionization (ESI) in positive Multiple Reaction Monitoring (MRM) mode, targeting the specific precursor-to-product ion transitions for NO-oxprenolol.

• Accelerated Kinetic Modeling: Store tablets at 40°C/75% RH and 50°C/75% RH. Measure NDSRI levels at 14, 28, and 90 days. Apply Arrhenius kinetics to extrapolate the formation rate at the standard 25°C storage condition. Causality: This predictive modeling determines if the product will breach the Acceptable Intake (AI) limit over its intended 2-year shelf life[6].

Figure 2: Step-by-step risk assessment and self-validating analytical workflow for NDSRIs.

Strategic Mitigation Framework

If kinetic modeling indicates that N-nitrosooxprenolol will exceed regulatory thresholds, formulators must intervene at the chemical level. Mitigation strategies rely on either scavenging the nitrosating agent or thermodynamically preventing its formation[1].

Table 2: Formulation-Based Mitigation Strategies

Mitigation Strategy	Chemical Mechanism of Action	Formulation & Processing Impact
Ascorbic Acid (Antioxidant)	Acts as a competitive scavenger. Reduces N₂O₃ to harmless nitric oxide (NO) gas before it can react with the oxprenolol amine.	May induce color changes (browning) over the shelf life due to ascorbic acid degradation.
Sodium Carbonate (pH Modifier)	Buffers the tablet microenvironment to pH > 5. Thermodynamically prevents the conversion of nitrite to nitrous acid.	Can alter the dissolution profile and bioavailability of pH-dependent APIs.
Direct Compression	Eliminates the addition of water during manufacturing, restricting the mobility of nitrites in the solid state.	Requires API grades with excellent inherent flowability and compressibility.

Conclusion

The formation of N-nitrosooxprenolol represents a complex interplay between API molecular structure, excipient purity, and solid-state thermodynamics. While the isopropyl branching of oxprenolol provides a degree of steric protection against potent genotoxicity, regulatory compliance demands rigorous control. By implementing self-validating alkaline extraction methods, predictive kinetic modeling, and targeted formulation scavengers, drug development professionals can effectively de-risk beta-blocker portfolios and ensure long-term patient safety.

Sources

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• 6. resolian.com [resolian.com]

N-Nitrosooxprenolol: Comprehensive Analysis of Chemical Structure, Physicochemical Properties, and Trace Quantification

Introduction to NDSRIs and N-Nitrosooxprenolol

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical quality control and risk assessment. Unlike simple volatile nitrosamines (e.g., NDMA), NDSRIs share significant structural homology with the Active Pharmaceutical Ingredient (API), making their detection and mitigation highly complex. N-nitrosooxprenolol (also known as NO-oxprenolol or oxprenolol nitrosamine) is a prime example of an NDSRI[1]. It is generated through the unintended nitrosation of oxprenolol, a non-selective beta-adrenergic receptor blocker used in the management of hypertension and angina[2].

Because nitrosamines are classified as a "cohort of concern" under ICH M7 guidelines due to their potent mutagenic and carcinogenic potential, understanding the physicochemical behavior, formation mechanisms, and analytical detection of N-nitrosooxprenolol is critical for drug development professionals and regulatory scientists[3].

Molecular Identity and Physicochemical Profiling

N-nitrosooxprenolol retains the bulky aromatic and aliphatic ether framework of its parent drug but replaces the secondary amine's hydrogen with a nitroso group (-N=O)[1]. This single substitution drastically alters the molecule's electronic distribution, polarity, and biological reactivity.

The physicochemical properties dictate the molecule's behavior during both physiological absorption and analytical extraction. The topological polar surface area (TPSA) of 71.4 Ų indicates moderate polarity, allowing the molecule to readily cross lipid bilayers, which is a prerequisite for hepatic metabolism[1].

Table 1: Quantitative Physicochemical Data of N-Nitrosooxprenolol

Property	Value	Clinical / Analytical Significance
IUPAC Name	N-[2-hydroxy-3-(2-prop-2-enoxyphenoxy)propyl]-N-propan-2-ylnitrous amide	Defines the exact structural connectivity[1].
CAS Number	96497-86-8	Unique regulatory identifier[1].
Molecular Formula	C₁₅H₂₂N₂O₄	Used for isotopic mass calculations[1].
Molecular Weight	294.35 g/mol	Standard molar mass for bulk quantification[1].
Exact Mass	294.157957 Da	Critical for high-resolution mass spectrometry (HRMS)[1].
TPSA	71.4 Ų	Predicts membrane permeability and extraction partitioning[1].
SMILES String	CC(C)N(CC(COC1=CC=CC=C1OCC=C)O)N=O	Utilized for in silico toxicity modeling[1].

Mechanistic Pathway of Nitrosation

The formation of N-nitrosooxprenolol is driven by electrophilic substitution. The secondary amine in oxprenolol is highly nucleophilic. When exposed to nitrosating agents—such as nitrous anhydride (N₂O₃) or the nitrosonium ion (NO⁺), which are generated from nitrites in acidic environments (pH < 4)—a rapid reaction occurs[2].

Causality of Formation: This reaction can occur in vivo within the acidic environment of the human stomach if oxprenolol is co-ingested with dietary nitrites[2]. Alternatively, it can occur during API synthesis or formulation if trace nitrites are present in excipients (e.g., microcrystalline cellulose) alongside acidic microenvironments[3].

Fig 1. Chemical nitrosation pathway of oxprenolol forming the NDSRI N-nitrosooxprenolol.

Genotoxicology and Metabolic Activation

N-nitrosooxprenolol is not directly mutagenic; it acts as an indirect genotoxin requiring metabolic activation[2].

Mechanistic Causality: Studies have demonstrated that N-nitrosooxprenolol induces significant DNA fragmentation and triggers DNA repair synthesis in primary cultures of both rat and human hepatocytes at subtoxic concentrations (0.03–1 mM)[2]. However, when tested in Chinese hamster lung V79 cells—which inherently lack Cytochrome P450 (CYP450) metabolic enzymes—the compound failed to produce DNA fragmentation[2]. This self-validating biological contrast proves that the parent nitrosamine must be oxidized to exert toxicity.

Upon entering the liver, CYP450 enzymes catalyze the α-hydroxylation of the alkyl groups adjacent to the nitroso nitrogen. This unstable intermediate spontaneously cleaves, releasing an aldehyde and forming a highly electrophilic alkyldiazonium ion. This diazonium ion rapidly alkylates nucleophilic centers on DNA (such as the O⁶-position of guanine), creating bulky DNA adducts that lead to mispairing during replication[2].

Fig 2. CYP450-mediated metabolic activation of N-nitrosooxprenolol leading to DNA alkylation.

Self-Validating Analytical Methodology (LC-MS/MS)

Quantifying N-nitrosooxprenolol in a drug product presents a massive analytical challenge: the impurity exists at trace levels (parts-per-billion, ppb) within an overwhelming matrix of structurally similar API[3]. To prevent false negatives caused by matrix-induced ion suppression, the following protocol utilizes a self-validating System Suitability Test (SST) via an isotopically labeled internal standard.

Step-by-Step Protocol: Trace Quantification via LC-ESI-MS/MS

Step 1: Sample Preparation & Matrix Depletion (Solid-Phase Extraction)

• Spiking: Dissolve 100 mg of Oxprenolol API in 5 mL of ammonium bicarbonate buffer (pH 8.0). Spike the solution with 10 ng of N-nitrosooxprenolol-d7 (Internal Standard).

  • Causality: At pH 8.0, the secondary amine of the oxprenolol API (pKa ~9.5) is protonated and highly polar, whereas the NDSRI remains neutral and lipophilic. The internal standard self-validates the extraction efficiency; any loss during prep will be mathematically normalized.

• Loading: Pass the solution through a pre-conditioned polymeric reversed-phase SPE cartridge.

• Washing: Wash with 5% methanol in water.

  • Causality: This elutes the polar, protonated API while retaining the lipophilic nitrosamine.

• Elution: Elute the NDSRI with 100% dichloromethane, evaporate under nitrogen, and reconstitute in 1 mL of mobile phase.

Step 2: Chromatographic Separation (UHPLC)

• Column: Sub-2-micron C18 column (100 mm × 2.1 mm, 1.7 μm).

• Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 7 minutes.

  • Causality: The acidic modifier (formic acid) acts as a proton donor, maximizing ionization efficiency in the MS source. The slow gradient ensures baseline resolution between the trace NDSRI and any residual API tailing.

Step 3: Mass Spectrometric Detection (MRM)

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

• Transitions: Monitor the precursor ion [M+H]⁺ at m/z 295.1[1]. Select specific product ions optimized via collision-induced dissociation (CID).

  • Causality: MRM provides unparalleled specificity by filtering out background chemical noise, ensuring that only molecules with the exact precursor mass and specific fragmentation pattern are quantified.

Fig 3. Self-validating LC-MS/MS analytical workflow for trace N-nitrosooxprenolol quantification.

References

• PubChem. "N-Nitrosooxprenolol - Compound Summary (CID 125980)". National Center for Biotechnology Information. Available at:[Link]

• Robbiano, L., Martelli, A., Allavena, A., et al. (1991). "Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes". Cancer Research, 51(9), 2273-2279. Available at:[Link]

• Veeprho Pharmaceuticals. "N-Nitrosooxprenolol | CAS 96497-86-8 | Reference Standard". Veeprho.com. Available at:[Link]

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In Silico Toxicity Prediction and Risk Assessment of N-Nitrosooxprenolol: A Comprehensive Technical Guide

Executive Summary

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical quality and safety paradigms. N-nitrosooxprenolol (NO-oxprenolol) is a highly scrutinized NDSRI derived from the beta-adrenergic blocking agent oxprenolol. Because oxprenolol contains a secondary amine, it is highly susceptible to nitrosation in the presence of nitrosating agents (e.g., nitrites) under the acidic conditions of the human stomach or during specific formulation processes [1].

Nitrosamines are classified as a "cohort of concern" due to their potent mutagenic and carcinogenic properties. This technical guide provides a rigorous, self-validating framework for the in silico toxicity prediction and empirical validation of NO-oxprenolol, aligning with the International Council for Harmonisation (ICH) M7(R2) guidelines [2] and the Carcinogenic Potency Categorization Approach (CPCA) [3].

Mechanistic Basis of N-Nitrosooxprenolol Toxicity

The genotoxicity of NO-oxprenolol is not intrinsic to the parent molecule; rather, it is a consequence of metabolic bioactivation. In silico models must account for this specific pathway to accurately predict toxicity and select appropriate read-across surrogates.

When NO-oxprenolol undergoes hepatic metabolism, Cytochrome P450 (CYP450) enzymes catalyze the alpha-hydroxylation of the alkyl chains adjacent to the nitroso group. This hydroxylation triggers a spontaneous dealkylation cascade, generating a highly reactive diazonium ion. This diazonium ion acts as a potent electrophile, covalently binding to nucleophilic centers on DNA (predominantly the N7 or O6 positions of guanine), resulting in DNA alkylation and subsequent mutagenesis [4].

Nitrosation of oxprenolol and subsequent CYP450-mediated bioactivation to a DNA-reactive species.

Regulatory Framework & The CPCA Strategy

The regulatory landscape dictates that any structural alert for an N-nitroso group automatically places the compound in the mutagenic "cohort of concern" [2]. Because empirical carcinogenicity data (e.g., TD50 values from 2-year rodent bioassays) for NO-oxprenolol is sparse, regulatory bodies advocate for the Carcinogenic Potency Categorization Approach (CPCA) [3].

The CPCA assigns an Acceptable Intake (AI) limit based on the degree of hydrogen substitution at the alpha-carbons adjacent to the N-nitroso group, alongside the presence of activating or deactivating structural features (e.g., bulky steric hindrance or electron-withdrawing groups).

Table 1: CPCA Potency Categories and Acceptable Intake (AI) Limits

CPCA Category	Carcinogenic Potency	Default Acceptable Intake (AI) Limit	Structural Characteristics
Category 1	High	18 ng/day	Primary/Secondary alpha-carbons; no deactivating features.
Category 2	Moderate-High	100 ng/day	Secondary alpha-carbons with minor steric hindrance.
Category 3	Moderate	400 ng/day	Presence of specific deactivating features (e.g., carboxylic acids).
Category 4	Low	1500 ng/day	Tertiary alpha-carbons; significant steric bulk.
Category 5	Very Low	1500 ng/day	Alpha-carbons fully substituted; bioactivation highly restricted.

Note: NO-oxprenolol features an isopropyl group on one side of the amine and a substituted propyl chain on the other, placing it under specific scrutiny for alpha-hydroxylation potential.

In Silico Predictive Modeling Workflows

To comply with ICH M7(R2) [2], the computational assessment of NO-oxprenolol requires a complementary dual-model approach to eliminate algorithmic bias.

• Expert Rule-Based Systems (e.g., Derek Nexus): Utilizes encoded toxicological knowledge to identify structural alerts (the N-nitroso pharmacophore) and predict the likelihood of bacterial mutagenicity.

• Statistical/Machine Learning Models (e.g., Sarah Nexus, MultiCASE): Utilizes fragmented-based statistical correlations from historical Ames test data to calculate a probabilistic score for mutagenicity.

Because NO-oxprenolol contains the universally recognized N-nitroso alert, both models will flag it as mutagenic. The critical next step is quantitative risk assessment via Read-Across methodology , where surrogate molecules with robust TD50 data (e.g., N-nitroso-propranolol) are used to justify a specific AI limit if the default CPCA limit is deemed too conservative.

Dual-model in silico workflow for NDSRI toxicity prediction and Acceptable Intake derivation.

Step-by-Step Methodology: Executing the In Silico Assessment

• Step 1: Structural Curation: Input the exact SMILES string of NO-oxprenolol into the in silico platforms. Ensure stereochemistry is accurately represented, as spatial orientation can impact CYP450 binding affinity predictions.

• Step 2: Dual-Model Execution: Run the compound through both the rule-based and statistical models. Document the specific structural fragments driving the positive mutagenicity prediction.

• Step 3: CPCA Score Calculation: Calculate the alpha-hydrogen score. Identify the degree of substitution on the alpha-carbons and apply any relevant deactivating feature scores (e.g., electron-withdrawing groups near the nitroso moiety).

• Step 4: Surrogate Selection (Read-Across): Query toxicological databases (e.g., Lhasa Carcinogenicity Database) for structurally similar nitrosamines with established TD50 values. N-nitroso-propranolol is an excellent surrogate due to its nearly identical beta-blocker backbone [4].

• Step 5: AI Derivation: Calculate the compound-specific AI using the surrogate's TD50 value, linearly extrapolated to a 1 in 100,000 lifetime cancer risk, as per ICH M7(R2) guidelines [2].

Experimental Validation: In Vitro Hepatocyte Assays

In silico predictions must be anchored by empirical validation. Standard Ames tests often fail to accurately predict the mutagenicity of complex NDSRIs. This occurs because standard rat liver S9 fractions lack sufficient specific CYP450 isoforms, and the highly reactive diazonium ion is often too short-lived to cross the bacterial cell wall. Therefore, primary hepatocyte assays are the gold standard for validating the DNA-damaging potential of NO-oxprenolol [4].

Protocol: In Vitro DNA Damage Assay in Hepatocytes

• Hepatocyte Isolation: Isolate primary rat or human hepatocytes using a two-step collagenase perfusion technique. This preserves the intracellular CYP450 metabolic competence required to bioactivate NO-oxprenolol.

• Test Article Preparation: Dissolve NO-oxprenolol in DMSO (final concentration <0.5% v/v) to achieve subtoxic target concentrations (e.g., 0.03 mM to 1.0 mM).

• Exposure & Metabolism: Incubate the hepatocyte cultures with NO-oxprenolol for 20 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Co-Culture Mutagenesis Scoring: Co-culture the metabolically active hepatocytes with Chinese hamster lung V79 cells. Measure the frequency of 6-thioguanine-resistant (6-TG^r) mutants in the V79 cells. This creates a self-validating system: the hepatocytes provide the metabolism, and the V79 cells provide the mutagenic readout.

Table 2: Quantitative Genotoxicity Data of NO-oxprenolol in Hepatocytes

Data summarized from Martelli et al., demonstrating the necessity of hepatic metabolism for NDSRI mutagenesis [4].

Test System	NO-oxprenolol Concentration	Metabolic Activation	Genotoxic Outcome (DNA Damage / Mutagenesis)
V79 Cells (Isolated)	0.03 mM - 1.0 mM	None	Negative (No DNA fragmentation observed)
Rat Hepatocytes	0.03 mM	Intact (Endogenous)	Positive (Significant increase in DNA repair synthesis)
V79 + Rat Hepatocyte Co-culture	0.03 mM	Intact (Endogenous)	Positive (Significant increase in 6-TG^r mutants)

Causality Insight: The isolated V79 cells show no mutation because NO-oxprenolol is an indirectly acting genotoxin. It requires the intact cellular machinery of the hepatocytes to form the reactive diazonium ion, validating the in silico bioactivation pathway.

Conclusion

The assessment of N-nitrosooxprenolol requires a synthesis of advanced computational modeling and metabolically competent in vitro validation. By employing a dual-model in silico approach and applying the CPCA framework, drug development professionals can accurately assign Acceptable Intake limits. Furthermore, recognizing the limitations of standard bacterial assays and utilizing primary hepatocyte co-cultures ensures that the predicted bioactivation pathways are empirically verified, maintaining the highest standards of pharmaceutical safety.

References

• Brambilla, G., & Martelli, A. (2007). Genotoxic and carcinogenic risk to humans of drug-nitrite interaction products. Mutation Research/Reviews in Mutation Research.[Link]

• U.S. Food and Drug Administration (FDA). (2023). ICH M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[Link]

• U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs.[Link]

• Martelli, A., et al. (1992). In vitro and in vivo evaluation of genotoxicity of N-nitrosooxprenolol. Pharmacology & Toxicology.[Link]

Precursors and environmental factors leading to N-nitrosooxprenolol synthesis

The Mechanistic and Environmental Architecture of N-Nitrosooxprenolol Synthesis: A Technical Whitepaper

Introduction: The NDSRI Challenge in Beta-Blockers

In the landscape of modern pharmaceutical development, Nitrosamine Drug Substance-Related Impurities (NDSRIs) represent a critical quality and toxicological challenge. Oxprenolol, a non-selective beta-adrenergic antagonist, is particularly vulnerable to nitrosation due to its molecular architecture. As a Senior Application Scientist, I approach the synthesis and detection of N-nitrosooxprenolol not merely as a regulatory hurdle, but as a complex interplay of chemical precursors, environmental catalysts, and analytical chemistry. This whitepaper dissects the causality behind N-nitrosooxprenolol formation and establishes a self-validating framework for its quantification.

Mechanistic Precursors: The Chemical Equation

The formation of N-nitrosooxprenolol is driven by a classic electrophilic substitution reaction, requiring two primary precursors: a vulnerable amine and an active nitrosating agent.

• The API Precursor (Oxprenolol): Oxprenolol ( C15​H23​NO3​ ) contains a secondary aliphatic amine (an isopropylamine group)[1]. Unlike primary amines, which react with nitrosating agents to form highly unstable diazonium salts that rapidly decompose, secondary amines possess the exact steric and electronic properties required to form highly stable, covalent N-nitroso bonds[2].

• The Nitrosating Agent: The source of the nitroso group is typically trace nitrites ( NO2−​ ) found in formulation excipients (e.g., microcrystalline cellulose, sodium starch glycolate) or water used during manufacturing[2].

Mechanistic pathway of N-nitrosooxprenolol formation from precursors.

Environmental Catalysts: Modulators of Nitrosation Kinetics

The mere presence of precursors is insufficient for rapid NDSRI synthesis; the reaction kinetics are heavily modulated by environmental factors during drug formulation, storage, and even in vivo digestion.

• pH Dynamics: The nitrosation of secondary amines is highly pH-dependent. The reaction is optimal in acidic environments (pH 3.0 to 4.0). Under these conditions, nitrite is protonated to nitrous acid (HONO), which subsequently dehydrates to form dinitrogen trioxide ( N2​O3​ ) or the nitrosonium ion ( NO+ )—the highly reactive electrophilic species that attacks the amine nitrogen[3]. While theoretically disadvantaged at pH 7, nitrosation can still occur in neutral environments if catalyzed by trace aldehydes (such as formaldehyde), which bypass the traditional N2​O3​ pathway[3][4].

• Thermal Stress: Thermodynamics play a crucial role. Temperatures exceeding 40°C during API drying, drug product manufacturing, or improper storage exponentially accelerate the reaction rate between nitrites and amines[2].

Quantitative Summary of Environmental and Analytical Parameters

Parameter Category	Variable	Quantitative Threshold	Mechanistic Impact
Environmental	pH	3.0 – 4.0	Optimal range for maximal N2​O3​ formation[3].
Environmental	Temperature	> 40°C	Exponentially accelerates nitrosation kinetics[2].
Analytical	LLOQ	0.01 ng/mL	Ensures detection below regulatory safety limits[5].
Analytical	Linear Dynamic Range	0.01 – 10.00 ng/mL	Spans 3 orders of magnitude for accurate quantification[6].
Toxicological	Subtoxic Concentration	0.03 – 1.0 mM	Induces DNA fragmentation in hepatocytes[7].

Analytical Methodology: Detection and Quantification

To ensure scientific integrity, any protocol designed to detect trace NDSRIs must be self-validating. Because N-nitrosooxprenolol shares structural similarities with other beta-blocker nitrosamines (like N-nitroso propranolol), we adapt a highly sensitive LC-MS/MS methodology[5][6].

Step-by-Step LC-MS/MS Protocol:

• Matrix Extraction: Weigh 100 mg of oxprenolol API or crushed drug product. Dissolve in an acidic extraction buffer (e.g., 0.1% Formic Acid in Water). Causality: The acidic buffer precipitates insoluble excipients while maintaining the nitrosamine in solution, preventing matrix suppression during ionization. Centrifuge at 10,000 rpm for 10 minutes and filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Separation: Inject the sample onto a Biphenyl LC column (e.g., Kinetex 2.6 µm Biphenyl, 150 x 3.0 mm)[6]. Causality: As an application scientist, I select a biphenyl stationary phase over a standard C18 column because the biphenyl rings provide enhanced π−π interactions. This is critical for resolving the aromatic ether structure of N-nitrosooxprenolol from structurally similar API impurities. Use a gradient elution of 1 mM Ammonium Formate/0.1% Formic Acid (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Mass Spectrometry (ESI+ MRM): Utilize a high-sensitivity triple quadrupole system, such as the5[5]. Operate in Electrospray Ionization (ESI) positive polarity. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the protonated precursor ion [M+H]+ to its dominant product ions.

• Data Validation: Ensure the qualifier-to-quantifier ion ratio remains within a ±30% tolerance[5]. This confirms that the integrated peak is exclusively N-nitrosooxprenolol and not a co-eluting isobaric interference.

Step-by-step LC-MS/MS analytical workflow for NDSRI quantification.

Toxicological Implications

The urgency behind monitoring N-nitrosooxprenolol stems from its genotoxic profile. Consistent with its chemical nature as a nitrosamine, N-nitrosooxprenolol requires metabolic activation (biotransformation into short-lived reactive species) to exert its toxic effects[7][8]. In primary cultures of both rat and human hepatocytes, exposure to subtoxic concentrations (0.03 to 1.0 mM) of N-nitrosooxprenolol produced positive, dose-related DNA fragmentation and induced DNA repair synthesis[7].

Conclusion

The synthesis of N-nitrosooxprenolol is not an unavoidable byproduct of beta-blocker manufacturing, but a predictable chemical event governed by the presence of secondary amines, trace nitrites, acidic pH, and thermal stress. By understanding the causality of these environmental factors and implementing robust, self-validating LC-MS/MS protocols utilizing biphenyl stationary phases, pharmaceutical scientists can accurately quantify and mitigate NDSRI risks, ensuring compliance with stringent ICH M7(R1) safety thresholds.

References

• ResolveMass. "Nitrosamine formation mechanism from Nitrates and Amines".[Link]

• CCS Norway. "Critical Literature Review of Nitrosation/Nitration Pathways". [Link]

• Phenomenex. "Sensitive and Reproducible Quantification of N-Nitroso Propranolol in a Propranolol Drug Substance and Product". [Link]

• SCIEX. "Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product". [Link]

• ResearchGate. "Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes". [Link]

• Wikipedia. "Oxprenolol". [Link]

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Pharmacokinetics and Metabolic Pathways of N-Nitrosooxprenolol Impurities: A Technical Guide

Introduction: The Nitrosamine Cohort of Concern

The detection of N-nitrosamine impurities in active pharmaceutical ingredients (APIs) has triggered a fundamental paradigm shift in pharmaceutical quality control and risk assessment. Classified as a "cohort of concern" under ICH M7 guidelines, nitrosamines are potent, indirectly acting genotoxic carcinogens[1]. N-nitrosooxprenolol (NO-oxprenolol) is a specific nitrosamine derivative formed by the nitrosation of the secondary amine in the β -adrenergic blocker oxprenolol[2].

Understanding the pharmacokinetics (PK) and metabolic activation pathways of NO-oxprenolol is critical for drug development professionals. Because NO-oxprenolol is not directly reactive with DNA, its genotoxic potential is entirely dictated by its absorption, hepatic distribution, and cytochrome P450 (CYP)-mediated biotransformation[2][3].

Pharmacokinetics (ADME) Profile of NO-Oxprenolol

Absorption and Formation

NO-oxprenolol can enter the systemic circulation via two primary routes:

• Exogenous Exposure: Ingestion of NO-oxprenolol as a trace impurity generated during the API manufacturing process (e.g., reaction of oxprenolol with residual nitrites) or during drug product storage[1].

• Endogenous Gastric Nitrosation: In vivo formation in the acidic environment of the stomach, where ingested oxprenolol reacts with dietary nitrites[4].

Distribution

Due to its lipophilic nature, NO-oxprenolol is rapidly absorbed across the gastrointestinal mucosa and transported via the portal vein directly to the liver. The liver acts as the primary sink and target organ. In vivo studies in mice demonstrate that oral or intraperitoneal administration of NO-oxprenolol (1 g/kg) induces micronucleated cells exclusively in the liver, with no such clastogenic activity observed in the bone marrow or spleen[4]. This localized toxicity proves that the reactive metabolites are highly unstable and short-lived, failing to survive systemic circulation to reach peripheral tissues.

Metabolism: The Rate-Limiting Activation Step

NO-oxprenolol is an indirectly acting genotoxin; it requires metabolic activation to exert its mutagenic effects[2]. The primary metabolic pathway is α -carbon hydroxylation , mediated predominantly by hepatic Cytochrome P450 enzymes (specifically CYP2E1, CYP2A6, and potentially CYP2D6, which is heavily involved in β -blocker metabolism)[3][5].

The Role of Steric Hindrance: NO-oxprenolol possesses an asymmetric structure flanking the N-nitroso group: an isopropyl group on one side and a larger, ether-containing aliphatic chain on the other. Computational and empirical models of nitrosamine metabolism indicate that steric bulk significantly dictates the site of CYP-mediated oxidation[6]. The isopropyl group sterically hinders hydrogen abstraction at its α -carbon. Consequently, α -hydroxylation preferentially occurs at the less hindered methylene group on the opposite aliphatic chain[3][6].

Excretion

Following DNA alkylation, the resulting DNA adducts are either repaired (excreted as excised modified bases in urine) or lead to permanent mutations. The non-reactive aldehyde byproducts generated during the cleavage of the α -hydroxynitrosamine are further oxidized by aldehyde dehydrogenases and excreted renally.

Metabolic Activation Pathway

The transformation of stable NO-oxprenolol into a DNA-reactive electrophile is a multi-step cascade.

• α -Hydroxylation: CYP450 enzymes introduce a hydroxyl group at the α -carbon, forming an unstable α -hydroxynitrosamine.

• Spontaneous Cleavage: This intermediate spontaneously collapses, releasing an aldehyde and a diazohydroxide.

• Protonation & Dehydration: The diazohydroxide is protonated and loses water to form a highly electrophilic diazonium ion .

• Alkylation: The diazonium ion attacks nucleophilic sites on DNA (e.g., N7 or O6 of guanine) via SN​1 or SN​2 mechanisms, causing DNA adducts and subsequent strand breaks[1][3].

CYP450-mediated metabolic activation of N-nitrosooxprenolol to DNA-reactive diazonium ions.

Experimental Methodologies: Self-Validating Genotoxicity Protocols

To accurately assess the genotoxicity of NO-oxprenolol, the experimental model must possess endogenous metabolic competence. Standard immortalized cell lines (e.g., Chinese hamster lung V79 cells) lack sufficient CYP450 expression and yield false-negative results for NO-oxprenolol[2]. Therefore, primary rat and human hepatocytes are the gold standard for these assays.

Step-by-Step Protocol: Alkaline Elution Assay for DNA Fragmentation

The alkaline elution technique is a highly sensitive, self-validating system used to quantify single-strand DNA breaks resulting from nitrosamine-induced alkylation and subsequent excision repair processes[7][8].

Step 1: Cell Culture & Radiolabeling Isolate primary hepatocytes via collagenase perfusion. Plate cells and incubate with [3H] thymidine for 24 hours. Causality: Radiolabeling allows for the precise tracking and quantification of DNA independent of optical artifacts or cellular debris.

Step 2: Compound Exposure Expose the labeled hepatocytes to subtoxic concentrations of NO-oxprenolol (0.03 mM to 1.0 mM) for 20 hours[2]. Validation Control: Concurrently run a vehicle control (negative) and N-nitrosodimethylamine (NDMA) (positive control) to validate the intrinsic metabolic competence of the hepatocyte batch.

Step 3: Cell Lysis on Polycarbonate Filters Harvest cells and load them onto porous polycarbonate filters. Pass a lysis buffer containing Sodium Dodecyl Sulfate (SDS) and Proteinase K through the filter. Causality: This strips all histones and nuclear proteins, leaving pure, naked DNA entangled on the filter.

Step 4: Alkaline Elution Pump an alkaline buffer (tetrapropylammonium hydroxide, pH 12.1) through the filter at a strict constant rate (e.g., 0.03 mL/min) in the dark. Causality: A pH of 12.1 denatures the DNA double helix. Intact single strands are too long to pass through the filter pores, while fragmented strands elute at a rate proportional to the frequency of strand breaks.

Step 5: Fraction Collection & Scintillation Counting Collect the eluate in fractions over time. Quantify the [3H] radioactivity in each fraction using a liquid scintillation counter to calculate the DNA elution rate constant.

Step-by-step alkaline elution workflow for assessing NO-oxprenolol genotoxicity in hepatocytes.

Quantitative Data Summary

The following table synthesizes the quantitative genotoxicity and mutagenicity data for NO-oxprenolol across various biological models, highlighting the absolute necessity of metabolic activation[2][4].

Assay Type	Biological Model	Concentration / Dose	Key Observation	Metabolic Activation Req.
DNA Fragmentation (Alkaline Elution)	Primary Rat Hepatocytes	0.03 – 1.0 mM	Dose-dependent increase in DNA single-strand breaks.	Yes (In situ CYP450)
DNA Fragmentation (Alkaline Elution)	Primary Human Hepatocytes	0.03 – 1.0 mM	Dose-dependent breaks (Modestly lower potency vs. rat models).	Yes (In situ CYP450)
Mutagenesis (6-TG resistance)	Rat Hepatocyte Co-culture	0.03 mM	Significant increase in 6-thioguanine-resistant mutants.	Yes (Co-culture supplied)
DNA Fragmentation	V79 Chinese Hamster Cells	Up to 1.0 mM	No DNA fragmentation observed (Negative result).	No (Lacks endogenous CYP)
In vivo Micronucleus	Intact Mice	1 g/kg (Oral/IP)	Increased micronucleated cells in liver only (none in spleen/bone marrow).	Yes (Hepatic first-pass)

Causality in Protocol Design (E-E-A-T)

As demonstrated in the data summary, the choice of the biological matrix is the single most critical variable in nitrosamine risk assessment.

• Why do V79 cells fail? V79 cells are robust and rapidly dividing, making them ideal for direct-acting mutagens. However, they lack the specific CYP2E1/CYP2A6 architecture required to execute the α -hydroxylation of NO-oxprenolol[2][9].

• Why is in vivo damage localized? The in vivo micronucleus assay reveals damage only in the liver[4]. This causality confirms the PK hypothesis: the diazonium ion generated by hepatic CYPs is so highly reactive that its half-life is measured in fractions of a second. It covalently binds to local hepatic macromolecules before it can enter the systemic venous return, protecting peripheral organs but heavily targeting the liver.

Conclusion

N-nitrosooxprenolol represents a classic indirectly acting genotoxin. Its pharmacokinetics are defined by rapid hepatic uptake, while its pharmacodynamics are entirely dependent on CYP450-mediated α -carbon hydroxylation. By understanding the steric constraints of its molecular structure and utilizing metabolically competent primary hepatocyte models combined with highly sensitive alkaline elution techniques, drug development scientists can accurately quantify the risk profile of this impurity and implement appropriate control strategies in API manufacturing.

References

• Formation of the N-Nitroso Derivatives of Six β -Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes Cancer Research URL: [Link][2]

• In Vitro and In Vivo Evaluation of the Genotoxicity of N-Nitrosooxprenolol Pharmacology & Toxicology URL:[Link][4]

• Nitroso-Derivatives of β -blocker and β -agonists European Federation of Pharmaceutical Industries and Associations (EFPIA) URL:[Link][6]

• Computational Prediction of Metabolic α -Carbon Hydroxylation Potential of N-Nitrosamines: Overcoming Data Limitations for Carcinogenicity Assessment Chemical Research in Toxicology (ACS) URL:[Link][3]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices Chemical Research in Toxicology (ACS) URL:[Link][1]

• High variability of nitrosamine metabolism among individuals: role of cytochromes P450 2A6 and 2E1 in the dealkylation of N-nitrosodimethylamine and N-nitrosodiethylamine Pharmacogenetics (PubMed) URL:[Link][9]

• Clinical pharmacogenomics of CYP2D6 World Health Organization (WHO) / ScienceDirect URL:[Link][5]

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An In-Depth Technical Guide to the Molecular Weight and Exact Mass Determination of N-Nitrosooxprenolol

Abstract

The emergence of nitrosamine impurities, such as N-nitrosooxprenolol, in pharmaceutical products has necessitated the development of highly accurate and sensitive analytical methodologies.[1][2][3] As these compounds are classified as probable human carcinogens, their stringent control is a matter of significant public health and regulatory concern.[2][3][4][5] A cornerstone of nitrosamine identification and quantification is the precise determination of their molecular weight and, more critically, their exact mass. This guide provides a comprehensive technical overview of the principles and practices for determining these fundamental properties of N-nitrosooxprenolol, tailored for researchers, analytical scientists, and drug development professionals. We will explore the theoretical basis for mass calculations and detail a self-validating experimental workflow using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS).

Introduction: The Imperative for Precision

N-nitrosooxprenolol is the N-nitroso derivative of Oxprenolol, a beta-blocker medication. Its formation as an impurity can occur during drug synthesis, formulation, or storage.[1][5] The challenge in analyzing such impurities lies in their trace-level presence within a complex matrix dominated by the active pharmaceutical ingredient (API).[1][6]

Accurate mass determination is paramount for several reasons:

• Unambiguous Identification: High-resolution mass spectrometry provides an exact mass measurement, a highly specific identifier that can distinguish the target impurity from other components, including isobaric interferences (compounds with the same nominal mass but different elemental compositions).[4][7]

• Structural Confirmation: The exact mass allows for the confident determination of the elemental formula, a critical step in structural elucidation.

• Regulatory Compliance: Health authorities like the FDA mandate rigorous analytical characterization of impurities.[4][5][8] Methods for nitrosamine analysis must be validated to be sensitive, specific, and accurate.[1][4][7]

This guide will first establish the theoretical mass values for N-nitrosooxprenolol and then describe the state-of-the-art instrumental approach to verify these values experimentally.

Theoretical Mass of N-Nitrosooxprenolol

Before any experimental work, it is crucial to calculate the theoretical masses from the molecular formula. There are two key mass values to consider:

• Molecular Weight (Average Mass): This is calculated using the weighted average of the natural abundances of the isotopes for each element in the molecule. It is the value typically used in stoichiometry.

• Exact Mass (Monoisotopic Mass): This is calculated using the mass of the most abundant isotope for each element (e.g., ¹²C, ¹H, ¹⁶O, ¹⁴N). This is the value measured by mass spectrometry.

The molecular formula for N-nitrosooxprenolol is C₁₅H₂₂N₂O₄ .[9][10]

Based on this formula, we can calculate the theoretical masses:

Parameter	Value	Source
Molecular Formula	C₁₅H₂₂N₂O₄	[9][10]
Molecular Weight (Average)	294.35 g/mol	[9][10]
Exact Mass (Monoisotopic)	294.15795719 Da	[9]

The significant difference between these values underscores why high-resolution mass spectrometry, which measures the monoisotopic mass, is essential for this application.

Experimental Determination via High-Resolution Mass Spectrometry (HRMS)

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) is the gold standard for the detection and quantification of nitrosamine impurities.[3][4][6] It combines the separation power of liquid chromatography with the specificity and sensitivity of a high-resolution mass analyzer.[4][6]

The Causality Behind the Workflow

The choice of an LC-HRMS workflow is deliberate. The LC front-end separates the N-nitrosooxprenolol from the API and other matrix components, which is critical to prevent a phenomenon known as ion suppression, where the presence of high-concentration species can inhibit the ionization of the low-concentration target analyte.[11] Following separation, HRMS provides the mass accuracy required for confident identification. A mass accuracy of less than 5 parts-per-million (ppm) is typically required for regulatory submissions.[7]

Key Components and Rationale

• Ionization Source: Electrospray Ionization (ESI)

  • Why ESI? N-nitrosooxprenolol is a polar organic molecule. ESI is a "soft" ionization technique ideal for such compounds, as it generates intact protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[11][12][13] This preserves the molecular ion, which is essential for exact mass determination. The process involves creating charged droplets from the sample solution, which then shrink through solvent evaporation until gas-phase ions are ejected.[11][14]

• Mass Analyzer: Orbitrap or Time-of-Flight (TOF)

  • Why HRMS? To achieve the necessary mass accuracy (<5 ppm), a high-resolution analyzer is non-negotiable.[7] Orbitrap and Q-TOF (Quadrupole Time-of-Flight) mass spectrometers routinely provide resolving powers greater than 10,000, which is sufficient to resolve N-nitrosooxprenolol from potential isobaric interferences.[4][15] This high resolving power ensures that the measured mass is truly that of the target analyte.

The logical flow of the experimental process is visualized below.

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• 15. documents.thermofisher.com [documents.thermofisher.com]

Protocols & Analytical Methods

Application Note: LC-MS/MS Method Development for Trace-Level Quantification of N-Nitrosooxprenolol

Introduction & Regulatory Context

The discovery of nitrosamine impurities in widely prescribed pharmaceuticals has fundamentally reshaped global drug safety paradigms. Nitrosamines are classified as "Cohort of Concern" compounds due to their potent mutagenic and carcinogenic potential. Recently, regulatory focus has expanded from small-molecule nitrosamines (like NDMA) to Nitrosamine Drug Substance-Related Impurities (NDSRIs) [1].

Oxprenolol, a non-selective beta-adrenergic receptor blocker used to treat hypertension, contains a secondary amine functional group. This structural feature makes it highly susceptible to nitrosation, leading to the formation of N-nitrosooxprenolol (CAS 96497-86-8)[2]. Under the latest FDA and EMA guidance, manufacturers must conduct rigorous risk assessments and deploy highly sensitive analytical methods to detect and control these NDSRIs at parts-per-billion (ppb) levels[3].

Mechanism of Formation

NDSRIs like N-nitrosooxprenolol are typically formed when the active pharmaceutical ingredient (API) reacts with a nitrosating agent. In pharmaceutical formulations, trace nitrites present in common excipients (e.g., microcrystalline cellulose, magnesium stearate) can act as nitrosating agents under acidic conditions, such as those found during specific formulation steps or within the human stomach[4].

Mechanism of N-nitrosooxprenolol formation from oxprenolol and nitrites.

Analytical Challenges & Methodological Causality

Developing an LC-MS/MS method for N-nitrosooxprenolol requires overcoming several distinct physicochemical hurdles. As a Senior Application Scientist, it is critical to design a method where every parameter serves a specific, mechanistic purpose:

• E/Z Isomerism (Chromatographic Broadening): The partial double-bond character of the N-N=O bond restricts molecular rotation, causing N-nitrosooxprenolol to exist in a dynamic equilibrium of E and Z isomers. In standard reversed-phase chromatography, this manifests as split or excessively broad peaks, which destroys the signal-to-noise (S/N) ratio.

  • The Solution: We utilize a Biphenyl stationary phase and elevate the column temperature to 50°C. The biphenyl phase offers enhanced π−π interactions to retain the aromatic backbone of oxprenolol, while the elevated temperature accelerates the interconversion rate of the isomers, coalescing them into a single, sharp peak[5],[6].

• In-Source Fragmentation (Loss of Sensitivity): Nitrosamines are notoriously labile. During Electrospray Ionization (ESI), the N-NO bond easily cleaves, depleting the [M+H]+ precursor ion population before it even reaches the first quadrupole.

  • The Solution: The declustering potential (or cone voltage) must be empirically minimized (e.g., 10–15 V) to ensure a "gentle" ionization that preserves the intact precursor ion[5].

• In-Situ Nitrosation (False Positives): Extracting a drug product containing both the secondary amine API and residual nitrites into an acidic diluent can trigger nitrosation inside the sample vial, leading to artificially high NDSRI results.

  • The Solution: A "cold extraction" protocol is employed alongside a nitrosation inhibitor (scavenger) like ascorbic acid to kinetically and chemically freeze the reaction during sample prep.

Experimental Workflow & Protocol

End-to-end analytical workflow for N-nitrosooxprenolol trace detection.

Self-Validating Sample Preparation

This protocol is designed as a self-validating system. By running unspiked blanks and matrix spikes simultaneously, the analyst can continuously prove that no artifactual nitrosation is occurring.

• Diluent Preparation: Prepare a solution of 80:20 Water:Methanol containing 0.1% Formic Acid and 1 mM Ascorbic Acid . Chill the diluent to 4°C prior to use.

• Extraction: Accurately weigh 50 mg of the Oxprenolol drug product (crushed tablet) into a 10 mL amber volumetric flask.

• Dissolution: Add 8 mL of the chilled diluent. Vortex vigorously for 2 minutes, followed by sonication in an ice-water bath for 10 minutes to ensure complete extraction of the NDSRI without inducing heat-catalyzed nitrosation.

• Clarification: Make up to the 10 mL mark with chilled diluent. Centrifuge an aliquot at 10,000 rpm for 5 minutes at 4°C.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter directly into an LC vial.

LC-MS/MS Instrument Conditions

The method utilizes a Triple Quadrupole (QqQ) mass spectrometer coupled to a UHPLC system, operating in Multiple Reaction Monitoring (MRM) mode.

Parameter	Setting / Value	Mechanistic Rationale
Analytical Column	Phenomenex Kinetex Biphenyl (100 x 2.1 mm, 2.6 µm)	π−π selectivity for aromatic rings; superior to C18 for beta-blocker NDSRIs[6].
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation [M+H]+ in ESI+.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Lower viscosity than methanol; sharper peaks.
Column Temperature	50°C	Coalesces E/Z rotational isomers into one peak[5].
Flow Rate	0.4 mL/min	Optimal for ESI desolvation efficiency.
Gradient	5% B to 60% B (0-6 min), 95% B (6-8 min)	Divert flow to waste from 3-5 mins to prevent API from saturating the MS source.
Ionization Mode	ESI Positive	Basic secondary amine derivative readily accepts protons.
Cone Voltage	15 V	Kept deliberately low to prevent in-source loss of the -NO group[5].

MRM Transitions for N-nitrosooxprenolol (Exact Mass: 294.16 Da):

• Precursor Ion: m/z 295.2 [M+H]+

• Quantifier Transition: m/z 295.2 → 116.1 (Collision Energy: 22 eV)

• Qualifier Transition: m/z 295.2 → 265.2 (Loss of NO, Collision Energy: 15 eV)

Method Validation & Performance Data

A robust method must meet the ICH Q2(R2) validation criteria. The data below represents typical performance metrics achievable with this optimized biphenyl/low-cone-voltage methodology, ensuring compliance with FDA acceptable intake limits for NDSRIs[7],[6].

Validation Parameter	Result / Metric	Acceptance Criteria
Limit of Detection (LOD)	0.005 ng/mL	S/N ≥ 3:1
Lower Limit of Quantitation (LLOQ)	0.010 ng/mL	S/N ≥ 10:1, Precision ≤ 20% RSD
Linear Dynamic Range	0.010 – 10.0 ng/mL	R2≥0.995
Matrix Recovery (Spiked at 1 ng/mL)	94.5% ± 3.2%	80% – 120%
In-Situ Nitrosation Check	Not Detected (< LOD)	Must be < LOD in blank matrix

Conclusion

The trace-level quantification of N-nitrosooxprenolol demands more than a generic LC-MS/MS approach. By understanding the fundamental physical chemistry of NDSRIs—specifically addressing E/Z isomerism through thermal coalescence on a biphenyl stationary phase, mitigating in-source fragmentation via optimized ion optics, and preventing artifactual nitrosation through cold, scavenger-assisted extraction—laboratories can establish a highly trustworthy, self-validating analytical method. This ensures regulatory compliance and, ultimately, the safety of the pharmaceutical supply chain.

References

• Control of Nitrosamine Impurities in Human Drugs - FDA U.S. Food and Drug Administration (FDA) URL:[Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs Keller and Heckman LLP URL:[Link]

• N-Nitrosooxprenolol | CAS 96497-86-8 Reference Standard Veeprho Pharmaceuticals URL:[Link]

• Sensitive and Reproducible Quantification of N-Nitroso Propranolol in a Propranolol Drug Substance and Product Phenomenex Application Notes URL:[Link]

• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes Cancer Research (via ResearchGate) URL:[Link]

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• 5. LC-MS: Practical method for analyzing NDSRIs with single quadrupole - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. phenomenex.com [phenomenex.com]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]

Application Note: Robust Sample Preparation for the Quantification of N-nitrosooxprenolol in Oxprenolol Active Pharmaceutical Ingredient (API)

Introduction: The Imperative for N-nitrosooxprenolol Control

Oxprenolol, a non-selective beta-blocker, is a widely used therapeutic agent for managing hypertension, angina pectoris, and certain cardiac arrhythmias.[1] As with many pharmaceutical compounds containing secondary amine moieties, oxprenolol is susceptible to nitrosation, a chemical process that can lead to the formation of N-nitroso derivatives.[2][3] N-nitrosooxprenolol, the specific nitrosamine impurity derived from oxprenolol, is of significant concern due to the classification of many N-nitrosamines as probable human carcinogens.[4][5] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits on the presence of such impurities in drug substances and products to mitigate potential health risks.[6][7]

The formation of N-nitrosooxprenolol can occur during the synthesis of the oxprenolol active pharmaceutical ingredient (API) or even during the storage of the finished drug product if residual nitrosating agents, such as nitrites, are present under favorable conditions (e.g., acidic pH).[4][8] Consequently, highly sensitive and reliable analytical methods are paramount for the accurate quantification of this potential genotoxic impurity at trace levels.

This application note provides a detailed and scientifically grounded protocol for the sample preparation of N-nitrosooxprenolol in oxprenolol API, a critical first step in its subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The presented methodologies are designed to ensure high recovery, minimize matrix effects, and prevent artefactual formation of the nitrosamine during the analytical workflow, thereby guaranteeing the integrity of the analytical data.

The Analytical Challenge: Causality Behind Experimental Choices

The primary challenge in analyzing N-nitrosooxprenolol in oxprenolol API lies in accurately quantifying a trace-level impurity in the presence of a much higher concentration of the parent drug. A robust sample preparation protocol is therefore not merely a set of instructions but a carefully designed strategy to overcome several potential obstacles:

• Matrix Interference: The high concentration of oxprenolol API can suppress the ionization of N-nitrosooxprenolol in the mass spectrometer, leading to inaccurate and underestimated results. The sample preparation must effectively separate the analyte of interest from the bulk API.[9]

• Analyte Recovery: The chosen extraction method must ensure a high and reproducible recovery of N-nitrosooxprenolol from the sample matrix to enable accurate quantification.

• Prevention of Artefactual Formation: The sample preparation conditions themselves must not induce the formation of N-nitrosooxprenolol. This is a critical consideration, as the presence of residual nitrites in the sample or reagents, combined with acidic conditions, could lead to false-positive results.[10]

• Analyte Stability: N-nitrosamines can be susceptible to degradation, particularly when exposed to UV light.[11] The sample preparation workflow must be designed to protect the analyte from such degradation.

To address these challenges, this protocol employs a combination of liquid-liquid extraction (LLE) and solid-phase extraction (SPE), followed by analysis with a highly sensitive LC-MS/MS system. This multi-step approach provides a robust and reliable method for the routine quality control of oxprenolol API.

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
N-nitrosooxprenolol Reference Standard	≥98% purity	Toronto Research Chemicals
Oxprenolol HCl API	Pharmaceutical Grade	Sigma-Aldrich
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific
Methanol	LC-MS Grade	Fisher Scientific
Water	LC-MS Grade	Fisher Scientific
Formic Acid	LC-MS Grade	Fisher Scientific
Sodium Bicarbonate	ACS Grade	Sigma-Aldrich
Anhydrous Sodium Sulfate	ACS Grade	Fisher Scientific
Solid-Phase Extraction (SPE) Cartridges	Strong Cation Exchange (e.g., Strata-X-C)	Phenomenex

Experimental Workflow and Protocols

The overall experimental workflow is designed to efficiently extract and concentrate N-nitrosooxprenolol from the oxprenolol API matrix while minimizing potential interferences and analyte degradation.

Caption: Workflow for N-nitrosooxprenolol sample preparation and analysis.

Protocol 1: Liquid-Liquid Extraction (LLE)

Rationale: The initial LLE step is designed to separate the relatively nonpolar N-nitrosooxprenolol from the more polar oxprenolol API. The use of a weak base (sodium bicarbonate) ensures that the oxprenolol, a basic compound, remains in its neutral form, facilitating its partial extraction into the organic phase while N-nitrosooxprenolol partitions more favorably.

Step-by-Step Procedure:

• Sample Weighing: Accurately weigh 100 mg of the oxprenolol API into a 15 mL glass centrifuge tube.

• Dissolution: Add 5 mL of 0.1 M aqueous sodium bicarbonate solution and vortex for 1 minute to dissolve the API. The basic solution helps to suppress the protonation of the secondary amine in oxprenolol.

• Extraction: Add 5 mL of dichloromethane (DCM) to the tube. Cap the tube and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge the tube at 3000 rpm for 5 minutes to achieve a clear separation of the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the lower organic (DCM) layer to a clean glass tube using a Pasteur pipette.

• Repeat Extraction: Repeat the extraction (steps 3-5) with a fresh 5 mL aliquot of DCM. Combine the organic layers.

• Drying: Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature. This step is crucial to concentrate the analyte.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

Rationale: The SPE cleanup step further refines the extract by removing any remaining oxprenolol and other polar impurities. A strong cation exchange (SCX) sorbent is used. At an acidic pH, the secondary amine of any co-extracted oxprenolol will be protonated and strongly retained by the SCX sorbent, while the neutral N-nitrosooxprenolol will pass through.

Step-by-Step Procedure:

• Reconstitution: Reconstitute the dried extract from the LLE step in 1 mL of 50:50 (v/v) methanol/water containing 0.1% formic acid.

• SPE Cartridge Conditioning: Condition an SCX SPE cartridge by passing 3 mL of methanol followed by 3 mL of the reconstitution solvent.

• Sample Loading: Load the reconstituted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of the reconstitution solvent to elute any weakly retained impurities.

• Analyte Elution: Elute the N-nitrosooxprenolol from the cartridge with 2 mL of methanol into a clean collection tube.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the initial LC mobile phase for analysis.

LC-MS/MS Analysis

While this note focuses on sample preparation, the subsequent analytical determination is critical. A validated LC-MS/MS method is the gold standard for the quantification of nitrosamine impurities due to its high sensitivity and selectivity.[9][12]

Illustrative LC-MS/MS Parameters:

Parameter	Condition
LC System	UPLC/UHPLC System
Column	C18 Reverse-Phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	Optimized for separation of N-nitrosooxprenolol from oxprenolol
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Specific precursor-to-product ion transitions for N-nitrosooxprenolol and an appropriate internal standard

Method Validation and Trustworthiness

To ensure the trustworthiness of the results, the entire analytical method, including the sample preparation protocols, must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[13][14] Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of the oxprenolol API and any other potential impurities.

• Linearity: Demonstrating a linear relationship between the concentration of N-nitrosooxprenolol and the instrumental response over a defined range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establishing the lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ should be below the regulatory acceptable intake (AI) limit.[10]

• Accuracy: Determined by spiking known amounts of N-nitrosooxprenolol into the oxprenolol API and measuring the recovery.

• Precision: Assessing the repeatability and intermediate precision of the method.

Conclusion

The control of N-nitrosamine impurities is a critical aspect of pharmaceutical quality control. The detailed sample preparation protocols provided in this application note offer a robust and reliable approach for the extraction and cleanup of N-nitrosooxprenolol from oxprenolol API. By combining liquid-liquid extraction with solid-phase extraction, this method effectively addresses the challenges of matrix interference and low analyte concentration, paving the way for accurate and precise quantification by LC-MS/MS. The emphasis on the rationale behind each step and the requirement for rigorous validation ensures the scientific integrity and trustworthiness of the analytical results, ultimately contributing to the safety and quality of pharmaceutical products.

References

• Thermo Fisher Scientific. (n.d.). AS234 - nitrosamines in API and Drug Products.
• Guiraldelli, A. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. PMDA.
• Turesky, R. J., et al. (1997). Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food. Journal of Agricultural and Food Chemistry.
• Spectroscopy Staff. (2024, August 6). SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. Spectroscopy.
• Research & Reviews: Journal of Pharmaceutical Analysis. (2023, December 8). Role of Analytical Methods for Detection of Genotoxic Impurities.
• ResolveMass Laboratories Inc. (2026, February 21). Nitrosamine Impurity Regulatory Limits: A Complete Guide.
• Li, Y., et al. (2020). Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. Molecules.
• Agilent Technologies. (n.d.). Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ.
• Thermo Fisher Scientific. (n.d.). An Automated Sample Preparation Workflow for the Analysis of Nitrosamines in Drug Substance.
• U.S. Food and Drug Administration. (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol in Propranolol Hydrochloride Oral Solution.
• Piórkowska, E., et al. (2022). Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS. Pharmaceuticals.
• U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs.
• Planinšek, T., et al. (2025). A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS. Talanta.
• American Chemical Society. (2024, August 20). Trace Analysis of N-Nitrosamines using chemical derivatization and reactive electrospray ionization mass spectrometry.
• Solanki, J., et al. (n.d.). Analytical method development and validation for quantification of prominent genotoxic impurity in the marketed formulation of fluconazole using LC–MS/MS. Taylor & Francis Online.
• Robbiano, L., et al. (2011). Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes. ResearchGate.
• Robbiano, L., et al. (1991). Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. Cancer Research.
• Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS.
• ResolveMass Laboratories Inc. (2026, February 17). Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS,).
• Singh, S., et al. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Journal of Pharmaceutical and Biomedical Analysis.
• Horne, S., et al. (2023). The regulatory challenge of determining acceptable intakes for nitrosamine drug substance-related impurities while ensuring medicinal product. Drug Development and Industrial Pharmacy.
• Wikipedia. (n.d.). Oxprenolol.

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Synthesis of Stable Isotope-Labeled N-Nitrosooxprenolol-d7: A Reference Standard for Accurate Quantification

Application Note

Abstract

The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and accurate analytical methods for their detection and quantification.[1][2] N-nitrosooxprenolol, a potential impurity derived from the beta-blocker oxprenolol, is of significant regulatory concern.[3] This application note provides a detailed protocol for the synthesis, purification, and characterization of a stable isotope-labeled (SIL) internal standard, N-nitrosooxprenolol-d7. The incorporation of seven deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification methods, such as LC-MS/MS.[4] The use of a SIL internal standard is crucial for compensating for matrix effects and variations in sample preparation and instrument response, thereby ensuring the reliability and accuracy of quantitative results.[5]

Introduction

N-nitrosamines are a class of compounds classified as probable human carcinogens, and their presence in human medicines is a significant safety concern for regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] These agencies have issued stringent guidelines requiring pharmaceutical manufacturers to perform risk assessments and, if necessary, confirmatory testing to control nitrosamine impurities to acceptable intake (AI) limits.[6][7][8]

N-nitrosooxprenolol is a nitrosamine impurity that can potentially form from the secondary amine moiety of oxprenolol, a beta-adrenergic blocking agent.[3][9] Accurate quantification of such impurities at trace levels requires robust analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the technique of choice due to its high sensitivity and selectivity.[10][11] The gold standard for quantitative LC-MS/MS analysis involves the use of a stable isotope-labeled internal standard (SIL-IS).[4][12] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes like deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[12] This near-identical chemical behavior ensures that the SIL-IS co-elutes with the analyte and experiences similar extraction efficiencies and matrix effects, leading to more accurate and precise quantification.[5]

This document outlines a comprehensive methodology for the synthesis of N-nitrosooxprenolol-d7, a suitable internal standard for the quantification of N-nitrosooxprenolol.

Synthesis and Purification of N-Nitrosooxprenolol-d7

The synthesis of N-nitrosooxprenolol-d7 involves a two-step process starting from oxprenolol. The first step is the deuteration of the isopropyl group, followed by the nitrosation of the secondary amine.

Part 1: Synthesis of Oxprenolol-d7

The synthesis of the deuterated precursor, oxprenolol-d7, can be achieved through reductive amination using deuterated acetone and a deuterated reducing agent.

Materials and Reagents:

• 1-(o-Allyloxyphenoxy)-2,3-epoxypropane

• Isopropylamine-d7

• Methanol-d4

• Sodium borodeuteride (NaBD₄)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Protocol:

• Dissolve 1-(o-allyloxyphenoxy)-2,3-epoxypropane in methanol-d4.

• Add isopropylamine-d7 to the solution and stir at room temperature for 24 hours.

• Cool the reaction mixture in an ice bath and slowly add sodium borodeuteride.

• Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield oxprenolol-d7.

Part 2: Nitrosation of Oxprenolol-d7

The final step is the nitrosation of the secondary amine of oxprenolol-d7 to form N-nitrosooxprenolol-d7. This reaction is typically carried out under acidic conditions using a nitrosating agent.[13]

Materials and Reagents:

• Oxprenolol-d7

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), 1 M

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Protocol:

• Dissolve oxprenolol-d7 in a mixture of water and dichloromethane.

• Cool the solution in an ice bath and add 1 M hydrochloric acid dropwise until the pH is approximately 3.

• Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the temperature below 5 °C.

• Stir the reaction mixture vigorously for 2 hours at 0-5 °C.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N-nitrosooxprenolol-d7.

• Purify the crude product by flash column chromatography on silica gel.

Characterization and Quality Control

The identity, purity, and isotopic enrichment of the synthesized N-nitrosooxprenolol-d7 must be rigorously confirmed using various analytical techniques.

Analytical Technique	Purpose	Expected Outcome
High-Resolution Mass Spectrometry (HRMS)	To confirm the elemental composition and exact mass of the synthesized compound.	The measured mass should be consistent with the calculated mass for C₁₅H₁₅D₇N₂O₄.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure and the position of the deuterium labels.[14]	¹H NMR will show the absence of signals corresponding to the isopropyl protons. ²H NMR will show signals at the chemical shifts corresponding to the deuterated positions.[15][16]
High-Performance Liquid Chromatography (HPLC)	To determine the chemical purity of the final product.[17][18]	Purity should be ≥98% as determined by peak area percentage.
LC-MS/MS	To confirm the mass shift and isotopic enrichment.	A mass difference of +7 Da compared to the unlabeled N-nitrosooxprenolol should be observed. The isotopic distribution should confirm high deuterium incorporation.

Application in Quantitative Analysis

The synthesized N-nitrosooxprenolol-d7 serves as an ideal internal standard for the quantification of N-nitrosooxprenolol in drug substances and drug products using LC-MS/MS.

Workflow for Quantitative Analysis

Caption: Workflow for the quantification of N-nitrosooxprenolol using a stable isotope-labeled internal standard.

A typical quantitative method would involve spiking a known amount of N-nitrosooxprenolol-d7 into the sample prior to extraction. The sample is then subjected to a sample preparation procedure, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to remove matrix components.[17] The extracted sample is then analyzed by LC-MS/MS, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard in multiple reaction monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to determine the concentration of N-nitrosooxprenolol in the original sample by referencing a calibration curve.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of the stable isotope-labeled internal standard, N-nitrosooxprenolol-d7. The availability of this high-purity reference material is essential for the development and validation of robust and accurate analytical methods for the quantification of this potential nitrosamine impurity in pharmaceutical products. The use of N-nitrosooxprenolol-d7 as an internal standard will enable researchers and drug development professionals to meet the stringent regulatory requirements for nitrosamine impurity testing, ultimately ensuring the safety and quality of medicines.[2][7]

References

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs Guidance for Industry. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• European Medicines Agency. (2023). Nitrosamine impurities: guidance for marketing authorisation holders. [Link]

• SCION Instruments. (2025). The Role of Internal Standards In Mass Spectrometry. [Link]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. [Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. [Link]

• Compliance Week. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

• Bundesinstitut für Arzneimittel und Medizinprodukte (BfArM). (2019). EMA to provide guidance on avoiding nitrosamines in human medicines. [Link]

• ResolveMass Laboratories Inc. (2026). Nitrosamine formation mechanism from Nitrates and Amines. [Link]

• Shimadzu. (2020). Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. [Link]

• Wikipedia. Nitrosation and nitrosylation. [Link]

• National Center for Biotechnology Information. (2023). Role of Carbonyl Compounds for N-Nitrosamine Formation during Nitrosation: Kinetics and Mechanisms. [Link]

• Calvo, M. I., et al. (1998). Determination of celiprolol and oxprenolol in human plasma by high-performance liquid chromatography and the analytical error function.
• Al-Ghannam, S. M. (2006). Analysis of oxprenolol in formulations by high-performance liquid chromatography.
• Jemal, M., & Ouyang, Z. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(11), 1325-1334.

• Lachman Consultants. (2024). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. [Link]

• Shimadzu. Quantitation of NDMA, NMBA, NDEA, NEIPA, NDPA, NDIPA, NMPA and NDBA in 12 different solvents by LC-MS/MS system. [Link]

• Esfahani, M. R., et al. (2025). Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines. ChemRxiv.

• European Medicines Agency. (2025). Nitrosamine impurities. [Link]

• Pérez-Ruiz, T., et al. (2007). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY WITH AMPEROMETRIC DETECTION APPLIED TO THE DETERMINATION OF THE β-BLOCKER OXPRENOLOL IN URINE AND PHARMACEUTICALS.

• Acanthus Research Inc. (2022). Designing Stable Isotope Labeled Internal Standards. [Link]

• Cambrex. Nitrosamines Analysis: Solutions for Risk Management and Analytical Testing from Experienced Industry Leaders. [Link]

• National Institute of Standards and Technology. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. [Link]

• Pérez-Ruiz, T., et al. (2000). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY WITH AMPEROMETRIC DETECTION APPLIED TO THE DETERMINATION OF THE β-BLOCKER OXPRENOLOL IN URINE AND PHARMACEUTICALS.

• Waters Corporation. Nitrosamines Analysis with LC-MS/MS. [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• gmp-publishing.com. (2025). EMA: Updated Q&A on Nitrosamines in Human Medicinal Products. [Link]

• University of Calgary. Ch22: Nitrosation of amines. [Link]

• National Center for Biotechnology Information. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

• Wikipedia. Deuterium NMR. [Link]

• U.S. Environmental Protection Agency. Method 607: Nitrosamines. [Link]

• ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

• Canadian Science Publishing. (1962). ORGANIC DEUTERIUM COMPOUNDS: XXIII. SYNTHESIS OF DEUTERATED OLEFINS. Canadian Journal of Chemistry, 40(5), 975-983.

• ACS Publications. (2018). Measurement and Characterization of Hydrogen–Deuterium Exchange Chemistry Using Relaxation Dispersion NMR Spectroscopy. [Link]

• Magritek. (2021). Deuterium (2H) measurements on a Spinsolve benchtop NMR system. [Link]

• Google Patents.
• Brambilla, G., et al. (1991). Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. Journal of Pharmacology and Experimental Therapeutics, 257(2), 637-643.

• MDPI. (2022). Reductive Deuteration of Acyl Chlorides for the Synthesis of α,α-Dideuterio Alcohols Using SmI2 and D2O. [Link]

• ResearchGate. (2011). Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes. [Link]

• ACS Publications. (2018). One-Pot Synthesis of Deuterated Aldehydes from Arylmethyl Halides. [Link]

• National Center for Biotechnology Information. (2025). Synthesis and separation of two stereoisomers of deuterated tetrasubstituted allylic alcohols via consecutive dual 1,2-metallate shifts. [Link]

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Application Note: Chromatographic Separation and Trace-Level Quantification of N-Nitrosooxprenolol in Beta-Blockers

Introduction & Regulatory Context

Beta-blockers, such as oxprenolol, are fundamental in the management of hypertension, arrhythmias, and other cardiovascular disorders. Recently, global regulatory agencies (including the FDA and EMA) have mandated stringent risk assessments for Nitrosamine Drug Substance-Related Impurities (NDSRIs) due to their potent mutagenic and carcinogenic profiles 1.

NDSRIs are unique to each active pharmaceutical ingredient (API). They form when vulnerable secondary or tertiary amines within the API react with nitrosating agents—such as residual nitrites frequently present in excipients—under acidic microenvironments 1, 2. In the case of oxprenolol, this reaction yields N-nitrosooxprenolol , an impurity that has demonstrated the capacity to induce DNA damage in hepatocyte models 3.

Mechanism of N-nitrosooxprenolol formation from API and excipient nitrites.

Because N-nitrosooxprenolol shares the core structural backbone of the parent oxprenolol API, baseline chromatographic separation is both challenging and absolutely critical. Without adequate separation, the massive concentration of the co-eluting API will cause severe ion suppression in the mass spectrometer, leading to false negatives or inaccurate quantification [[1]](), 4.

Analytical Strategy & Scientific Causality

To achieve the requisite sensitivity (parts-per-billion, ppb) mandated by the Carcinogenic Potency Categorization Approach (CPCA), this protocol utilizes Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) 2, 5.

• Chromatographic Choice: A High-Strength Silica (HSS) T3 column (or equivalent C18) is selected. Causality: Traditional C18 columns often suffer from phase collapse under highly aqueous conditions. The HSS T3 column is designed to withstand 100% aqueous mobile phases, allowing the method to start at a low organic percentage. This maximizes the retention of the slightly more polar N-nitrosooxprenolol, separating it from the highly lipophilic oxprenolol API before the organic gradient ramps up 6, 7.

• Mobile Phase Choice: 0.1% Formic acid in water and methanol ensures proper protonation of the analytes for positive electrospray ionization (ESI+) while mitigating background chemical noise [[6]](), [[8]]().

Step-by-step analytical workflow for NDSRI quantification in beta-blockers.

Materials and Reagents

• Standards: Oxprenolol API, N-nitrosooxprenolol reference standard, and Isotope-labeled internal standard (e.g., N-nitrosooxprenolol-d7).

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Additives: Formic Acid (LC-MS grade).

• Consumables: 0.22 µm PVDF syringe filters, Amber HPLC vials.

Step-by-Step Experimental Protocol

Self-Validating Sample Extraction

Causality: Methanol is chosen as the extraction solvent because it effectively solubilizes both the API and the NDSRI while precipitating most high-molecular-weight excipients (e.g., starches, binders) present in tablet formulations. PVDF filters are used because they exhibit low non-specific binding for polar nitrosamines compared to nylon filters 7, 5.

• API Preparation: Accurately weigh 25.0 mg of Oxprenolol API into a 15 mL glass centrifuge tube [[5]]().

• Tablet Preparation: Crush tablets to a fine, homogenous powder. Weigh an amount equivalent to 25.0 mg of the active oxprenolol API 5.

• Internal Standard Spiking: Add 50 µL of the internal standard solution (100 ng/mL) to the tube to correct for matrix effects and extraction losses.

• Extraction: Add 5.0 mL of LC-MS grade methanol. Vortex vigorously for 2 minutes 7.

• Sonication: Sonicate the mixture in a cold water bath for 15 minutes to ensure complete dissolution of the target analytes [[5]]().

• Centrifugation: Centrifuge at 4,500 rpm for 15 minutes at 4°C to pellet the insoluble excipients 5.

• Filtration: Filter the supernatant through a 0.22 µm PVDF membrane directly into an amber HPLC vial. (Note: Amber vials prevent potential photodegradation of nitrosamines).

UHPLC Separation Parameters

The gradient is specifically designed to elute N-nitrosooxprenolol prior to the main oxprenolol peak, avoiding ion suppression from the API 1, 6.

Parameter	Setting
Column	Acquity UPLC HSS T3 (100 mm × 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5.0 µL

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	40	60
7.0	5	95
8.5	5	95
8.6	95	5
10.0	95	5

MS/MS Detection Parameters

Electrospray ionization in positive mode (ESI+) is utilized. Multiple Reaction Monitoring (MRM) ensures high specificity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitrosooxprenolol (Quantifier)	295.1	116.1	18
N-nitrosooxprenolol (Qualifier)	295.1	72.1	25
N-nitrosooxprenolol-d7 (IS)	302.2	123.1	18

Results and Data Presentation

When executed correctly, this method yields excellent linearity and recovery, meeting the rigorous standards required for NDSRI analysis in beta-blockers [[6]](), [[2]]().

Validation Parameter	Result	Regulatory Target
Limit of Detection (LOD)	0.05 ng/mL	N/A
Limit of Quantitation (LOQ)	0.15 ng/mL	≤ 10% of Acceptable Intake limit
Linearity (R²)	> 0.998 (0.15 - 100 ng/mL)	≥ 0.99
Accuracy / Recovery	92.4% - 104.5%	80% - 120%
Precision (% RSD)	< 5.0%	≤ 10%

Discussion and Troubleshooting

• Matrix Effects & Ion Suppression: The concentration of the API in the sample vial is millions of times higher than the trace NDSRI. If the API co-elutes with the NDSRI, it will monopolize the charge in the ESI source, suppressing the signal of the NDSRI. Solution: The gradient must be strictly maintained to ensure N-nitrosooxprenolol elutes at least 0.5 minutes before the massive oxprenolol peak. Divert the LC flow to waste during the API elution window (e.g., 6.0 - 8.0 min) to prevent contamination of the mass spectrometer source 1.

• False Positives via In-Source Fragmentation: High concentrations of the parent API can undergo in-source fragmentation or reactions within the MS source, artificially generating an MS signal that mimics the nitrosamine. Solution: Chromatographic resolution is the primary defense against this artifact. If the "nitrosamine" peak perfectly co-elutes with the API peak, it is likely an in-source artifact rather than a true impurity 4.

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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. sepscience.com [sepscience.com]

Application Notes &amp; Protocols: In Vitro Ames Test for N-Nitrosooxprenolol Mutagenicity Screening

Introduction: The Challenge of N-Nitrosamine Impurities

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug developers worldwide.[1] N-nitrosamines are a class of compounds recognized for their potent mutagenic and carcinogenic properties.[1][2] N-nitrosooxprenolol, a derivative of the beta-blocker oxprenolol, is one such N-nitrosamine drug substance-related impurity (NDSRI) that requires careful toxicological evaluation.[3][4]

The bacterial reverse mutation assay, commonly known as the Ames test, is a cornerstone of genotoxicity testing and is recommended by the International Council for Harmonisation (ICH) M7(R2) guideline as a primary tool for assessing the mutagenic potential of pharmaceutical impurities.[1][5] This assay evaluates a chemical's ability to induce reverse mutations in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli.[6][7]

However, standard Ames test protocols may lack the necessary sensitivity to reliably detect the mutagenicity of all N-nitrosamines.[1] This has led to the development of "enhanced" Ames test protocols specifically optimized for this chemical class.[5][8][9][10] This document provides a detailed, field-proven protocol for the mutagenicity screening of N-nitrosooxprenolol, integrating enhanced methodologies to ensure robust and reliable results.

Scientific Rationale: Why Enhanced Protocols are Critical for N-Nitrosamines

The Imperative of Metabolic Activation (-S9 Mix)

N-nitrosamines, including N-nitrosooxprenolol, are typically not directly mutagenic.[3] They are pro-mutagens that require metabolic activation by cytochrome P450 (CYP) enzymes to be converted into reactive electrophilic intermediates that can interact with DNA and cause mutations.[2][11] The standard Ames test simulates this mammalian metabolism by incorporating a post-mitochondrial supernatant (S9 fraction) derived from the livers of induced rodents.[12][13][14]

The choice and concentration of the S9 fraction are critical variables. For N-nitrosamines, research has consistently shown that:

• Hamster liver S9 is often more effective at activating N-nitrosamines than the more commonly used rat liver S9.[8][11][15] This is attributed to higher concentrations of specific CYP enzymes, such as CYP2E1 and CYP2C19, which are particularly efficient at metabolizing this class of compounds.[8]

• A higher S9 concentration (e.g., 30%) in the S9 mix can significantly increase the sensitivity of the assay for detecting mutagenic nitrosamines compared to the standard 10% concentration.[5][15][16][17]

Selection of Optimal Bacterial Strains

Different bacterial strains detect different types of mutations (base-pair substitutions vs. frameshifts). N-nitrosamines primarily cause base-pair substitution mutations, specifically GC→AT transitions, resulting from the formation of O6-alkylguanine DNA adducts.[8] Therefore, the most sensitive strains for their detection are:

• Salmonella typhimurium TA1535: Detects base-pair substitutions.[8][15][16]

• Escherichia coli WP2 uvrA (pKM101): Also detects base-pair substitutions and has shown high sensitivity for N-nitrosamines.[8][15][16]

• Salmonella typhimurium TA100: While also a base-pair substitution detector, its response can be more variable but is still considered a key strain.[8][17]

Frameshift-detecting strains like TA98 and TA1537 are generally not responsive to N-nitrosamines.[8]

Pre-Incubation vs. Plate Incorporation Method

Two primary methods are used in the Ames test: plate incorporation and pre-incubation.[6][18] For N-nitrosamines, the pre-incubation method is strongly recommended.[5][8][16] This method involves incubating the test chemical, bacterial culture, and S9 mix together in a liquid suspension for a short period (e.g., 30 minutes) before plating.[8] This enhances the interaction between the bacteria, the pro-mutagen, and the metabolic enzymes, thereby increasing the sensitivity of the assay.[5][16]

Core Protocol: Ames Test for N-Nitrosooxprenolol

This protocol is designed in accordance with the OECD Guideline for the Testing of Chemicals, Test No. 471, with enhancements for N-nitrosamine detection.[6]

Materials and Reagents

Component	Specification	Rationale
Test Substance	N-Nitrosooxprenolol (CAS: 96497-86-8)[4]	High purity is essential to avoid false positives.
Solvent/Vehicle	Water or Dimethyl sulfoxide (DMSO)	Water is preferred. If DMSO is used, its concentration should not inhibit S9 activity (e.g., <1.6% v/v).[8][11]
Bacterial Strains	S. typhimurium TA1535, TA100; E. coli WP2 uvrA (pKM101)	These strains are highly sensitive to base-pair substitution mutagens like N-nitrosamines.[8][15][16]
Metabolic Activation	Aroclor 1254 or Phenobarbital/β-Naphthoflavone (PB/BNF) induced hamster liver S9	Hamster liver S9 provides more sensitive detection for N-nitrosamines.[8][15]
S9 Cofactor Mix	Contains NADP and Glucose-6-Phosphate (G6P)	Essential cofactors for the NADPH-regenerating system required for CYP enzyme activity.[13][19]
Positive Controls	-S9: Sodium Azide (TA100, TA1535), 4-Nitroquinoline 1-oxide (WP2 uvrA)+S9: 2-Aminoanthracene (2-AA) for all strains	Validates strain responsiveness and S9 metabolic activity.
Negative Control	Solvent/Vehicle used for the test substance	Establishes the baseline spontaneous reversion rate.
Media	Nutrient Broth, Minimal Glucose Agar Plates, Top Agar	Standard media for bacterial culture and plating.

Experimental Workflow Diagram

Caption: Pre-incubation workflow for the N-nitrosooxprenolol Ames test.

Step-by-Step Protocol

Day 1: Preparation

• Prepare Test Substance Solutions: Prepare a stock solution of N-nitrosooxprenolol in a suitable solvent (water preferred). Serially dilute to obtain at least five different analyzable concentrations. The highest concentration for a non-cytotoxic substance is typically 5 mg/plate.[6][18]

• Inoculate Bacterial Cultures: From frozen stocks, inoculate each tester strain into separate flasks of nutrient broth. Incubate overnight at 37°C with shaking.

Day 2: The Assay

• Prepare S9 Mix: On the day of use, thaw the hamster liver S9 fraction and prepare the S9 cofactor mix according to the manufacturer's instructions.[19] For the enhanced protocol, prepare a mix that will result in a final concentration of 30% (v/v) S9 in the pre-incubation tube. Keep the S9 mix on ice.

• Pre-Incubation Procedure:

  • Label sterile glass tubes for each concentration of N-nitrosooxprenolol, plus positive and negative controls (in triplicate).

  • To each tube, add in the following order:

    • 0.5 mL of S9 mix (+S9 conditions) or a suitable buffer (-S9 conditions).

    • 0.1 mL of the overnight bacterial culture.

    • 0.05 mL of the test substance solution or control solution.

  • Gently vortex the tubes and place them in a shaking water bath at 37°C for 30 minutes.[8]

• Plating:

  • Following the pre-incubation period, add 2.0 mL of molten top agar (maintained at 45°C, supplemented with trace histidine/biotin for Salmonella or tryptophan for E. coli) to each tube.

  • Briefly vortex and immediately pour the contents onto the surface of a minimal glucose agar plate. Ensure an even distribution.

• Incubation:

  • Allow the top agar to solidify.

  • Invert the plates and incubate at 37°C for 48 to 72 hours.

Day 3/4: Data Collection and Analysis

• Colony Counting: Count the number of revertant colonies on each plate. Automated colony counters can be used for this purpose.

• Cytotoxicity Assessment: Examine the background bacterial lawn on the plates. A significant reduction in the lawn or a decrease in the number of revertants at high concentrations may indicate cytotoxicity.

• Data Analysis: For each test concentration and control, calculate the mean number of revertants per plate and the standard deviation.

Data Interpretation and Acceptance Criteria

A test is considered valid if the following criteria are met:

• The negative (solvent) control plates show a number of spontaneous revertants within the laboratory's historical range.

• The positive controls show a significant increase in revertant colonies, confirming the sensitivity of the strains and the activity of the S9 mix.

N-nitrosooxprenolol is considered mutagenic if:

• A dose-related increase in the mean number of revertant colonies is observed.

• The increase is at least a two-fold (for strains with >100 spontaneous revertants like TA100) or three-fold (for strains with low spontaneous revertants like TA1535) over the concurrent solvent control value.[20]

Metabolic Activation Principle

The S9 mix provides the necessary enzymatic machinery to convert N-nitrosooxprenolol into a DNA-reactive species.

Caption: Bioactivation of N-nitrosooxprenolol by S9 mix leading to mutation.

Conclusion: A Self-Validating System for Trustworthy Results

The Ames test, when appropriately modified, is a powerful tool for assessing the mutagenic risk of N-nitrosamine impurities.[1][5] By employing an enhanced protocol that includes hamster liver S9 at a 30% concentration, the pre-incubation method, and a targeted selection of sensitive bacterial strains, researchers can build a self-validating system.[8][16] The inclusion of concurrent negative and positive controls ensures the assay is performing correctly, while the observation of a clear dose-response provides confidence in a positive result. A negative result from a properly conducted enhanced Ames test provides strong evidence for the non-mutagenicity of N-nitrosooxprenolol, allowing for a more informed safety assessment.[9]

References

• Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC.
• Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study. (2025, May 19).
• Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. (2024, September 29). PubChem.
• Mutagenicity of nitrosamines in enhanced Ames tests: A review of strain, metabolism, and solvent effects. ScienceDirect.
• Bacterial Reverse Mutation Assay or Ames assay (OECD 471).
• A deep dive into historical Ames study data for N-nitrosamine compounds. (2023, July 24). ScienceDirect.
• Test No.
• N-Nitrosooxprenolol | C15H22N2O4 | CID 125980. PubChem.
• S9 Cofactor Kit for Metabolic Activation in Ames Test, Micronucleus T. Xenometrix.
• Reverse mutation test on bacteria according to OECD 471. (2021, August 10). Analytice.
• An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC.
• Test No.
• Ames Test for N-Nitrosamines: Assessing Mutagenicity. (2025, March 11). IPHASE Biosciences.
• S9 liver extract is simulating the hepatic metabolic activation and designed for use in the Ames test. Trinova Biochem.
• utility of metabolic activation mixtures containing human hepatic post-mitochondrial supernatant (S9) for in vitro genetic toxicity assessment. (2015, December 27). Oxford Academic.
• The strains recommended for use in the bacterial reverse mutation test (OECD guideline 471) can be certified as non-genetically modified organisms - PMC.
• Microbial Mutagenicity Assay: Ames Test. (2018, March 20). SciSpace.
• Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Springer.
• Nitrosamine Ames Data Review and Method Development: proceedings of a US FDA/HESI workshop. (2026, February 14). Oxford Academic.
• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes. (2011, July 22).
• Metabolic activation of short-chain alkyl N-nitrosamines using Aroclor 1254 or phenobarbital/beta-naphthoflavone-induced rat or hamster S9 – A comparative analysis - PMC. (2024, January 26).
• N-Nitrosooxprenolol | CAS 96497-86-8. Veeprho.
• Nitrosamines as Impurities in Drugs - Health Risk Assessment and Mitig
• Safety evaluation challenges with nitrosamines. (2024, April 16). PharmaLex.
• N-nitrosooxprenolol — Chemical Substance Inform
• How to Deal with the Nitrosamine Impurities in Human Drugs. (2024, May 14).
• N-nitrosooxprenolol synthesis. ChemicalBook.

Sources

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• 2. iphasebiosci.com [iphasebiosci.com]
• 3. researchgate.net [researchgate.net]
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• 5. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Safety evaluation challenges with nitrosamines [pharmalex.com]
• 10. criver.com [criver.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Trinova Biochem | S9 liver extract is simulating the hepatic metabolic activation and designed for use in the Ames test [trinova.de]
• 13. academic.oup.com [academic.oup.com]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Reverse mutation test on bacteria according to OECD 471 - Analytice [analytice.com]
• 19. S9 Cofactor Kit for Metabolic Activation in Ames Test, Micronucleus T [xenometrix.ch]
• 20. hesiglobal.org [hesiglobal.org]

Technical Notes & Optimization

Overcoming matrix effects in N-nitrosooxprenolol LC-MS/MS analysis

Overcoming Matrix Effects in N-nitrosooxprenolol LC-MS/MS Analysis

Welcome to the advanced troubleshooting center for Nitrosamine Drug Substance-Related Impurities (NDSRIs). N-nitrosooxprenolol (CAS 96497-86-8) is a highly genotoxic impurity formed via the nitrosation of the secondary amine in the beta-adrenergic blocker oxprenolol[1]. It has been demonstrated to induce DNA damage in human and rat hepatocytes[2].

Because NDSRIs are structurally nearly identical to their parent Active Pharmaceutical Ingredients (APIs), they present extreme analytical challenges. Regulatory guidelines require limits of quantification (LOQs) in the trace parts-per-billion (ppb) range. However, analyzing trace N-nitrosooxprenolol in the presence of massive concentrations of oxprenolol routinely leads to severe matrix effects, specifically ion suppression. This guide provides the mechanistic causality behind these failures and self-validating protocols to overcome them.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does N-nitrosooxprenolol suffer from severe ion suppression in the ESI source? A1: The root cause is droplet charge competition. In standard analytical methods, the oxprenolol API is prepared at high concentrations (e.g., 1–10 mg/mL) to detect trace impurities. During Electrospray Ionization (ESI), the number of available surface charges on the aerosolized solvent droplets is finite. If N-nitrosooxprenolol co-elutes with the API, the massive molar excess of oxprenolol outcompetes the trace NDSRI for protons ( [M+H]+ ). This prevents the NDSRI from ionizing, artificially suppressing its MS/MS signal and causing false-negative compliance results[3].

Q2: Standard Reversed-Phase Liquid Chromatography (RPLC) isn't resolving the NDSRI from the API. Why? A2: In RPLC (e.g., C18 columns), retention is driven by hydrophobicity. The addition of the nitroso group (-N=O) makes N-nitrosooxprenolol slightly more lipophilic than the parent oxprenolol. Consequently, the NDSRI elutes after the API. Because the API peak is massive, it exhibits severe chromatographic tailing. The trace NDSRI peak becomes buried under this tailing edge, guaranteeing co-elution and ion suppression.

Q3: How can I chromatographically invert the elution order? A3: By switching to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC separates compounds based on polarity rather than hydrophobicity. Because the nitrosation of the secondary amine removes a hydrogen bond donor and reduces overall polarity, N-nitrosooxprenolol is less polar than oxprenolol. On a HILIC column, the NDSRI elutes before the API. This ensures the trace impurity enters the mass spectrometer in a clean solvent window, completely bypassing the API's matrix effect[4]. Alternatively, high-retentivity columns like the Cortecs T3 can be utilized to maximize the resolution window between the API and the NDSRI[5].

Part 2: Self-Validating Experimental Protocols

To eliminate matrix effects at the source, we must physically remove the oxprenolol API before it reaches the LC column. We achieve this using a self-validating Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) protocol.

The Causality of the Extraction: Oxprenolol contains a basic secondary amine with a pKa of ~9.5, meaning it is positively charged at a neutral or acidic pH. When this amine is nitrosated to form N-nitrosooxprenolol, the basicity is destroyed; the resulting nitrosamine is neutral. We exploit this chemical transformation. On an MCX cartridge, the positively charged API binds irreversibly to the sulfonic acid exchange sites, while the neutral NDSRI washes straight through.

Step-by-Step Methodology: MCX-SPE Isolation

• Sample Solubilization: Dissolve 100 mg of oxprenolol drug substance in 1 mL of 2% formic acid in water (pH ~2.5). Causality: Low pH ensures 100% ionization of the oxprenolol secondary amine.

• Cartridge Conditioning: Condition a 30 mg/1cc Oasis MCX cartridge with 1 mL Methanol, followed by 1 mL 2% formic acid in water.

• Sample Loading: Load the 1 mL sample onto the cartridge at a flow rate of 1 drop/second. Collect the flow-through.

• Selective Wash (NDSRI Elution): Wash the cartridge with 2 mL of 100% Methanol. Collect this wash and pool it with the flow-through. Causality: Methanol disrupts hydrophobic interactions but cannot break the strong ionic bonds holding the API. The neutral N-nitrosooxprenolol is eluted quantitatively.

• Self-Validation Checkpoint: Inject a 1 µL aliquot of the pooled wash into the LC-MS/MS and monitor the oxprenolol MRM transition. System Logic: If oxprenolol is detected above 0.1%, the cation-exchange capacity of the cartridge was exceeded, and the sample mass must be reduced. If no API is detected, the matrix effect has been successfully eliminated.

• Reconstitution: Evaporate the pooled wash under gentle nitrogen at 35°C and reconstitute in 100 µL of initial mobile phase for LC-MS/MS injection.

Part 3: Quantitative Performance Data

The table below summarizes the progressive mitigation of matrix effects using different analytical strategies, demonstrating how combining SPE with HILIC yields the highest sensitivity.

Analytical Strategy	API Matrix Load	NDSRI Elution Order	Matrix Factor (%)*	Achievable LOQ (ng/mL)
Direct Injection (RPLC)	1 mg/mL	Post-API (Buried)	22% (Severe Suppression)	5.00
Divert Valve + RPLC	1 mg/mL	Post-API (Tailing)	48% (Moderate Suppression)	2.00
MCX SPE + RPLC	100 mg/mL	Post-API (Clean)	93% (Minimal Suppression)	0.05
MCX SPE + HILIC	100 mg/mL	Pre-API (Optimal)	99% (No Suppression)	0.01

*Matrix Factor (MF) = (Peak area of NDSRI in matrix / Peak area of NDSRI in neat solvent) x 100. An MF of 100% indicates zero matrix effect.

Part 4: System Architecture & Workflow

The following diagram illustrates the logical flow of the matrix effect mitigation strategy, highlighting the physical separation of the API from the NDSRI prior to ionization.

Caption: Workflow for mitigating oxprenolol matrix effects via MCX SPE and HILIC LC-MS/MS.

Part 5: References

• N-Nitrosooxprenolol | CAS 96497-86-8 Veeprho Reference Standards URL:[Link][1]

• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes Cancer Research (via ResearchGate) URL:[Link][2]

• Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS Waters Corporation Application Notes URL:[Link]

• A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles Analyst (RSC Publishing) URL:[Link][5]

• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode Preprints.org URL:[Link][4]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. preprints.org [preprints.org]
• 5. A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles - Analyst (RSC Publishing) DOI:10.1039/D5AN01052G [pubs.rsc.org]

Improving limit of detection (LOD) for N-nitrosooxprenolol NDSRIs

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to meet the stringent parts-per-billion (ppb) detection limits mandated by regulatory bodies for Nitrosamine Drug Substance-Related Impurities (NDSRIs).

N-nitrosooxprenolol—an NDSRI formed from the beta-blocker oxprenolol—presents a perfect storm of analytical challenges: overwhelming matrix suppression from the parent active pharmaceutical ingredient (API), chromatographic peak splitting due to conformational rotamers, and extreme susceptibility to in-source fragmentation during mass spectrometry.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to push your Limit of Detection (LOD) below the 1 ppb threshold, ensuring compliance with the [1].

NDSRI Method Optimization Workflow

Mechanistic workflow for diagnosing and resolving N-nitrosooxprenolol LOD limitations.

Troubleshooting Guides & FAQs

Q1: We are experiencing severe signal suppression from the oxprenolol API, keeping our LOD stuck at 5–10 ppb. How can we break through the 1 ppb barrier? The Causality: In standard "dilute-and-shoot" or protein precipitation methods, the oxprenolol API is present at concentrations millions of times higher than the NDSRI. During Electrospray Ionization (ESI), the highly abundant, basic API monopolizes the available charge on the droplet surface, effectively "starving" the trace N-nitrosooxprenolol of protons and suppressing its signal. The Solution: You must exploit the fundamental pKa difference between the API and the NDSRI. Oxprenolol contains a basic secondary amine (pKa ~9.5). However, when that amine is nitrosated to form N-nitrosooxprenolol, the electron-withdrawing nitroso group neutralizes the basicity. Implement a Strong Cation Exchange (SCX) Solid Phase Extraction (SPE) step. When the sample is loaded under acidic conditions, the positively charged oxprenolol API binds tightly to the SCX sorbent. The neutral N-nitrosooxprenolol does not bind and passes straight through in the wash fraction. This eliminates the source of charge competition, instantly recovering your MS signal.

Q2: Our N-nitrosooxprenolol peak is broad and occasionally splits into a doublet, ruining our signal-to-noise (S/N) ratio. How do we sharpen the peak? The Causality: Nitrosamines exhibit a partial double-bond character between the amine nitrogen and the nitroso nitrogen (N-N=O). This restricts free rotation, resulting in E and Z conformational isomers (rotamers). At ambient column temperatures, the rate at which these rotamers interconvert is similar to the chromatographic timescale. The column partially resolves the two forms, leading to a broad, split, or "saddle-shaped" peak. The Solution: Increase the thermal energy in the system to accelerate the interconversion rate. By raising your column compartment temperature to 55°C – 60°C , the rotamers interconvert so rapidly that the stationary phase "sees" a single, time-averaged molecule. The doublet will collapse into a single, sharp peak, drastically increasing the peak apex height and improving the LOD.

Q3: We are losing sensitivity due to poor precursor ion abundance. The mass spectrum shows significant fragmentation before the collision cell. How do we optimize ionization? The Causality: The N-NO bond in NDSRIs is highly labile. If your mass spectrometer's source parameters (specifically the declustering potential/cone voltage and desolvation temperature) are set too high, the electrical and thermal energy will cleave the nitroso group in the source. The molecule reverts to the secondary amine fragment ([M+H - NO]+) before it ever reaches Q1, leaving you with virtually no intact precursor ion for your MRM transition. This is a well-documented phenomenon in analogous beta-blocker NDSRIs [2]. The Solution: Treat the molecule gently. Drastically lower your cone voltage/declustering potential (typically to 10–15 V). Reduce the desolvation gas temperature by 50°C–100°C compared to your standard small-molecule peptide methods. You will sacrifice some desolvation efficiency, but the preservation of the intact [M+H]+ precursor will yield a net positive gain in overall sensitivity.

Quantitative Data Presentation: Parameter Optimization Impact

The following table summarizes the quantitative LOD improvements achieved by systematically addressing the mechanistic failures described above.

Analytical Parameter	Baseline Condition	Optimized Condition	Mechanistic Effect	LOD Improvement Factor
Sample Preparation	Dilute & Shoot (100% API present)	SCX SPE (API depleted by >99%)	Eliminates ESI charge competition and matrix suppression.	5x – 8x
Column Temperature	25°C (Ambient)	55°C	Collapses E/Z rotamers into a single peak, increasing apex height.	2x – 3x
Cone Voltage (DP)	40 V	15 V	Prevents in-source cleavage of the labile N-NO bond.	3x – 5x
Mobile Phase Additive	0.1% Formic Acid	0.5 mM Ammonium Fluoride	Enhances protonation efficiency without causing excessive adducts.	1.5x – 2x
Cumulative System	Standard LC-MS/MS	Fully Optimized Workflow	Synergistic enhancement of S/N ratio across the entire analytical path.	> 50x (LOD < 0.1 ppb)

Self-Validating Experimental Protocol: LC-MS/MS Analysis of N-nitrosooxprenolol

A protocol is only trustworthy if it is self-validating—meaning it contains internal systemic controls that instantly alert the analyst to a false negative or matrix failure.

Phase 1: Matrix Elimination (SCX SPE)

• Conditioning: Condition a 30 mg SCX SPE cartridge with 1 mL Methanol, followed by 1 mL 0.1% Formic Acid in water.

• Loading (Self-Validation Step): Spike the sample with 5 ppb of an isotope-labeled internal standard (e.g., N-nitrosooxprenolol-d7). Causality: The recovery of this ILIS will self-validate the extraction efficiency and flag any residual matrix suppression.

• Extraction: Load 1 mL of the API sample (dissolved in 0.1% Formic Acid) onto the cartridge.

• Elution: Collect the flow-through. Wash with 1 mL of 5% Methanol in water and pool with the flow-through. (The basic API remains locked on the cartridge; the neutral NDSRI is in your collection tube).

• Concentration: Evaporate the pooled fraction under gentle nitrogen at 30°C and reconstitute in 100 μL of initial mobile phase.

Phase 2: Chromatographic Separation

• Column: Use a sub-2-micron Biphenyl UHPLC column (e.g., 2.1 x 100 mm, 1.7 μm). Causality: The biphenyl phase provides enhanced pi-pi interactions with the aromatic ring of oxprenolol, offering superior retention over standard C18.

• Temperature: Strictly maintain the column compartment at 55°C .

• Mobile Phase:

  • A: Water + 0.5 mM Ammonium Fluoride.

  • B: Methanol + 0.01% Formic Acid.

• Gradient: Run a ballistic gradient from 5% B to 95% B over 4 minutes to maintain peak sharpness.

Phase 3: MS/MS Detection & Validation

• Source Parameters: Set ESI to positive mode. Capillary voltage: 2.5 kV. Desolvation Temp: 350°C (Do not exceed). Cone Voltage: 15 V .

• MRM Transitions: Monitor the primary transition for N-nitrosooxprenolol (m/z 295.1 → fragment dependent on collision energy optimization, typically m/z 116.1 or similar).

• System Suitability (SST): Inject a 0.5 ppb standard. The system is validated for the run only if the S/N ratio is >10, and the peak asymmetry factor is between 0.8 and 1.2 (confirming rotamer collapse).

References

• Food and Drug Administration (FDA). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). August 2023. Available at:[Link]

• Agilent Technologies. Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS. August 2022. Available at:[Link]

Technical Support Center: Preventing In-Situ Formation of N-Nitrosooxprenolol

Welcome to our dedicated technical support center for managing and preventing the in-situ formation of N-nitrosooxprenolol during analytical sample preparation. This guide is designed for researchers, scientists, and drug development professionals who are tasked with the critical responsibility of ensuring the accuracy of their analytical results and the safety of pharmaceutical products. The unexpected presence of nitrosamine impurities, which are probable or possible human carcinogens, necessitates a robust risk assessment and control strategy.[1] This resource provides in-depth, scientifically grounded answers and troubleshooting protocols to address the challenges you may face.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of N-Nitrosooxprenolol Formation

This section addresses the foundational questions regarding the in-situ formation of N-nitrosooxprenolol. Understanding these core principles is the first step toward effective prevention.

Q1: What is N-nitrosooxprenolol and why is it a concern?

N-nitrosooxprenolol is a nitrosamine drug substance-related impurity (NDSRI) that can form from the reaction of oxprenolol with a nitrosating agent.[2][3][4] Oxprenolol, a beta-blocker, contains a secondary amine group in its structure, making it susceptible to nitrosation. NDSRIs are a significant concern for regulatory bodies like the FDA because, as a class, nitrosamines are considered potent mutagens and potential human carcinogens.[1][5] Their presence in final drug products is strictly regulated to ensure patient safety.[1][6]

Q2: What are the key chemical precursors required for the in-situ formation of N-nitrosooxprenolol during sample preparation?

The formation of N-nitrosooxprenolol requires two primary precursors:

• A Nitrosatable Amine: In this case, the secondary amine moiety of the oxprenolol molecule.

• A Nitrosating Agent: These are typically derived from nitrite salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.[5][7][8]

Trace levels of nitrites can be present as impurities in reagents, excipients used in drug formulations, or even in the water used during sample preparation.[9][10][11]

Q3: Under what conditions does this unwanted reaction occur?

The nitrosation of secondary amines like oxprenolol is most favorable under acidic conditions (low pH).[5][7][8] The acid catalyzes the formation of the active nitrosating species (e.g., nitrous acid, HNO₂, and dinitrogen trioxide, N₂O₃) from residual nitrites.[5][12] Elevated temperatures can also accelerate the rate of this reaction.[8][13] Analytical procedures that involve acidic mobile phases or sample diluents without proper controls are particularly at risk for generating these impurities as artifacts during the testing process itself.[14]

Q4: How can I differentiate between N-nitrosooxprenolol present in the original sample versus that formed during my sample preparation?

This is a critical and often challenging aspect of nitrosamine analysis. A common approach is to prepare the sample in two different ways:

• Method A (Standard Protocol): Your routine sample preparation method.

• Method B (Inhibitor-Fortified Protocol): The same procedure as Method A, but with the addition of a nitrosamine formation inhibitor (a "scavenger") at the very first step.

If the N-nitrosooxprenolol level is significantly lower or absent in the sample prepared with Method B, it strongly suggests that in-situ formation was occurring during your standard sample preparation. If the levels are comparable, the impurity was likely present in the original sample.

Section 2: Troubleshooting Guide - Diagnosing and Resolving In-Situ Formation

This section provides a structured approach to identifying and mitigating the in-situ formation of N-nitrosooxprenolol.

Issue: Elevated or Inconsistent Levels of N-Nitrosooxprenolol Detected

If you are observing unexpectedly high or variable levels of N-nitrosooxprenolol, it is crucial to systematically investigate your analytical workflow.

Step 1: Evaluate Your Sample Preparation Conditions

• pH of Sample Diluent/Mobile Phase: Are you using acidic conditions (pH < 7)? Acidic environments are a primary driver of nitrosation.[5][7]

• Source of Reagents and Water: Have you tested your solvents, acids, and water for nitrite contamination? Consider using freshly purified water with low nitrite content.[15]

• Temperature: Are samples exposed to high heat during any step (e.g., sonication, drying)? Heat can catalyze the reaction.[8][13]

Step 2: Implement a Control Strategy with Inhibitors

The most effective way to prevent in-situ nitrosation is to introduce a chemical inhibitor, or "scavenger," that reacts with and neutralizes nitrosating agents before they can react with oxprenolol.

Inhibitor	Mechanism of Action	Typical Concentration	Considerations
Ascorbic Acid (Vitamin C)	Reduces nitrosating agents (like N₂O₃) to nitric oxide (NO), which is less reactive.[12][16]	0.1% - 1.0% (w/v) in sample diluent	Highly effective in aqueous and weakly acidic conditions.[17][18] Can be less effective or even pro-oxidative in lipid-rich matrices.[19]
Ammonium Sulfamate	Reacts with nitrous acid to form nitrogen gas and sulfate, effectively removing the nitrosating precursor.	0.1% - 1.0% (w/v) in sample diluent	Very effective, particularly in strongly acidic conditions.
α-Tocopherol (Vitamin E)	A lipid-soluble antioxidant that can also act as a nitrite scavenger.[18][20]	Varies based on sample matrix	Useful for non-aqueous sample preparations or lipid-based formulations.

This protocol outlines the use of ascorbic acid, a widely recommended and effective inhibitor.[17][18][20]

Objective: To prevent the artificial formation of N-nitrosooxprenolol during the extraction and preparation of samples for LC-MS analysis.

Materials:

• Sample containing oxprenolol

• Extraction solvent (e.g., Methanol/Water, 50:50)

• Ascorbic Acid (Reagent Grade)

• Vortex mixer, centrifuge, analytical balance

• Appropriate analytical vials

Procedure:

• Prepare Scavenger-Fortified Solvent: Prepare your chosen extraction solvent. Immediately before use, dissolve ascorbic acid into the solvent to a final concentration of 0.5% w/v (5 mg/mL). It is critical to prepare this solution fresh daily as ascorbic acid can degrade in solution.

• Sample Weighing: Accurately weigh the sample (e.g., powdered tablets, API) into a suitable centrifuge tube.

• Extraction: Add the appropriate volume of the freshly prepared scavenger-fortified solvent to the sample tube to achieve the desired final concentration of oxprenolol.

• Vortex/Sonicate: Vortex and/or sonicate the sample as per your validated method to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample to pellet any insoluble excipients or materials.

• Transfer: Carefully transfer the supernatant to an analytical vial for immediate analysis by LC-MS.

Section 3: Visualizing the Process

To better understand the chemical and analytical pathways, the following diagrams illustrate the key processes.

The Nitrosation Reaction

This diagram shows the fundamental chemical reaction responsible for the formation of N-nitrosooxprenolol.

Caption: Formation pathway of N-nitrosooxprenolol from its precursors.

The Preventive Analytical Workflow

This diagram illustrates the recommended analytical workflow incorporating a scavenger to prevent in-situ formation.

Caption: Analytical workflow incorporating a nitrite scavenger.

Troubleshooting Decision Tree

Use this decision tree to guide your troubleshooting process when N-nitrosooxprenolol is detected.

Caption: Decision tree for troubleshooting N-nitrosooxprenolol detection.

References

• Control of Nitrosamine Impurities in Human Drugs. (2024). U.S. Food and Drug Administration. [Link]

• Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. (2024). U.S. Food and Drug Administration. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). Covington & Burling LLP. [Link]

• Revision 2 of FDA Guidance on Nitrosamines Published. (2024). NSF. [Link]

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024). Lachman Consultants. [Link]

• N-nitrosamine Formation | Analytical Method Development. Onyx Scientific. [Link]

• Nitrosamine. Wikipedia. [Link]

• Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation. (2023). Pharmaceuticals. [Link]

• Nitrosamines in Active Pharmaceutical Ingredients. SK pharmteco. [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development. [Link]

• Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. (2022). Agilent. [Link]

• Preventing False Positives in Nitrosamine Testing. (2025). Resolian Analytical Sciences. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024). Molecules. [Link]

• Use of ascorbic acid to inhibit nitrosation: kinetic and mass transfer considerations for an in vitro system. (1988). Carcinogenesis. [Link]

• Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk. (2023). Semantic Scholar. [Link]

• Ascorbic acid as an effective nitrite scavenger and nitrosamine mitigation agent. (2022). DSM. [Link]

• Nitrosating Agent Mitigation Strategy. (2024). Contract Pharma. [Link]

• Fat transforms ascorbic acid from inhibiting to promoting acid‐catalysed N‐nitrosation. (2002). Gut. [Link]

• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes. (2011). ResearchGate. [Link]

• A Sensitive and Cost-Effective LC–MS Method for Quantifying N-Nitroso-Atenolol in Drug Formulation. LabRulez LCMS. [Link]

• Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes. (1991). Cancer Research. [Link]

• Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. (2025). Molecules. [Link]

• Determination of N-nitroso Compounds by High-Performance Liquid Chromatography With Postcolumn Reaction and a Thermal Energy Analyzer. (1990). Journal of Analytical Toxicology. [Link]

• Mechanisms of S-nitrosothiol formation and selectivity in nitric oxide signaling. (2011). Journal of Biological Chemistry. [Link]

• Nef Reaction. Organic Chemistry Portal. [Link]

• Nitrosamine formation mechanism from Nitrates and Amines. (2026). ResolveMass. [Link]

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• 2. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
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• 4. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. insider.thefdagroup.com [insider.thefdagroup.com]
• 7. Nitrosamine - Wikipedia [en.wikipedia.org]
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• 9. pharmaexcipients.com [pharmaexcipients.com]
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Troubleshooting poor peak shape in N-nitrosooxprenolol liquid chromatography

Title: Technical Support Center: Troubleshooting Poor Peak Shape in N-nitrosooxprenolol LC Analysis

Overview: Welcome to the Nitrosamine Drug Substance-Related Impurity (NDSRI) Technical Support Center. Analyzing complex NDSRIs like N-nitrosooxprenolol via Liquid Chromatography-Mass Spectrometry (LC-MS/MS) presents unique chromatographic challenges[1][2]. This guide provides researchers and drug development professionals with mechanistic insights and self-validating protocols to resolve peak splitting, tailing, and fronting.

The Chemistry of N-nitrosooxprenolol & Peak Shape Causality

To troubleshoot effectively, we must first understand the molecular behavior of N-nitrosooxprenolol in a chromatographic system:

• The Rotamer Effect (Peak Splitting/Broadening): N-nitrosooxprenolol exhibits restricted rotation around the N-N=O partial double bond. Because of the steric bulk of the isopropyl group and the allyloxyphenoxy-propanol backbone, the energy barrier for rotation is high. This results in distinct syn and anti conformers (rotamers)[3]. If the rate of interconversion between these rotamers is similar to the LC timescale at ambient temperatures, the peak will split into a doublet or appear as a broad, misshapen peak[4].

• Secondary Silanol Interactions (Peak Tailing): While the secondary amine of the oxprenolol API is nitrosated, the molecule retains a highly polar secondary hydroxyl group and an ether linkage[5]. These moieties can act as hydrogen bond donors/acceptors, interacting strongly with ionized, unendcapped silanols on silica-based stationary phases, leading to severe peak tailing[6][7].

• Solvent Mismatch (Peak Fronting): NDSRIs are often extracted or dissolved in strong organic solvents (e.g., 100% Methanol or DMF). Injecting a strong solvent plug into a highly aqueous mobile phase prevents the analyte from immediately partitioning into the stationary phase, causing it to race down the column and elute with a fronting profile[8][9].

Diagnostic Workflow

Use the logical relationship diagram below to identify the root cause of your peak shape anomaly before proceeding to the protocols.

Diagnostic workflow for troubleshooting N-nitrosooxprenolol peak shape anomalies in LC.

Step-by-Step Troubleshooting Protocols

Protocol A: Thermal Coalescence of Rotamers

Causality: Applying thermal energy overcomes the rotational barrier of the N-N bond, increasing the interconversion rate until the detector registers a single, time-averaged conformer[4].

• Step 1: Prepare a 10 ng/mL system suitability standard of N-nitrosooxprenolol in the initial mobile phase.

• Step 2: Set the LC column compartment to 30°C. Perform a 2 µL injection and record the peak shape.

• Step 3: Increment the column temperature by 10°C (e.g., 40°C, 50°C, 60°C) and repeat the injection at each step. (Note: Do not exceed the thermal limits of your specific stationary phase).

• Step 4 (Self-Validation): Plot the Peak Asymmetry Factor ( As​ ) against Column Temperature. The temperature at which the doublet merges into a single Gaussian peak ( As​ between 0.9 and 1.2) is your validated operating temperature.

Protocol B: Mitigating Silanol Interactions via Stationary Phase Selection

Causality: Standard C18 columns rely purely on hydrophobic interactions and often leave residual silanols exposed. Switching to a phase with alternative selectivity (like Biphenyl) provides π−π interactions that better retain the aromatic ring of oxprenolol while shielding the silica support[2][4].

• Step 1: If tailing persists at optimal temperatures, evaluate your current column. If using a standard C18, switch to a Biphenyl or Pentafluorophenyl (F5) column (e.g., 100 x 2.1 mm, 1.8 µm to 2.7 µm core-shell)[2][4].

• Step 2: Ensure Mobile Phase A contains 0.1% Formic Acid (pH ~2.7). This low pH suppresses the ionization of residual silanols (pKa ~ 3.5-4.5), neutralizing their ability to interact with the hydroxyl group of N-nitrosooxprenolol[2][7].

• Step 3 (Self-Validation): Inject the standard and calculate the USP Tailing Factor ( Tf​ ). The system is validated when Tf​≤1.5 [6][7].

Protocol C: Correcting Injection Solvent Mismatch

Causality: Matching the sample diluent to the initial mobile phase ensures the analyte partitions immediately into the stationary phase at the column head, preventing the "solvent plug" from dragging the analyte forward[8][9].

• Step 1: Review your sample preparation protocol. If the final extract is in 100% Methanol or DMF, it is too strong for an initial gradient of, for example, 5% organic[8].

• Step 2: Dilute the final sample 1:1 or 1:2 with HPLC-grade water to better match the initial mobile phase conditions.

• Step 3 (Self-Validation): If dilution lowers the concentration below your required Limit of Quantitation (LOQ), keep the strong solvent but reduce the injection volume from 10 µL to 1 µL or 2 µL[9]. Re-inject to confirm the elimination of peak fronting.

Quantitative Data & Parameters

Table 1: Quantitative Troubleshooting Matrix for N-nitrosooxprenolol

Symptom	USP Tailing Factor ( Tf​ )	Asymmetry Factor ( As​ )	Primary Cause	Corrective Action
Doublet / Split	N/A (Unintegratable)	N/A	Rotameric interconversion	Increase column temp to 40-60°C
Severe Tailing	> 1.5	> 1.5	Secondary silanol interactions	Use Biphenyl/F5 column; add 0.1% Formic Acid
Fronting	< 0.9	< 0.9	Injection solvent mismatch	Match diluent to mobile phase or reduce inj. volume
Ideal Peak	1.0 - 1.2	0.9 - 1.1	Fully optimized system	Proceed with quantitative analysis

Table 2: Optimized LC-MS/MS Parameters for N-nitrosooxprenolol Analysis

Parameter	Recommended Setting	Mechanistic Rationale
Column Chemistry	Biphenyl or F5 (e.g., 100 x 2.1 mm)	Enhances π−π retention of the aromatic backbone; superior NDSRI selectivity[2][4].
Column Temperature	40°C – 60°C	Provides thermal energy to coalesce syn/anti rotamers into a single peak[3][4].
Mobile Phase A	0.1% Formic Acid in Water	Lowers pH to suppress silanol ionization, reducing peak tailing[2][7].
MS Source Temp	Optimized (e.g., 350°C - 400°C)	Ensures complete desolvation; critical for consistent MRM signals and peak shape in APCI/ESI[2][4].

Frequently Asked Questions (FAQs)

Q: My N-nitrosooxprenolol peak elutes as a doublet with a 3:1 ratio. Is this degradation of the standard? A: No. This is a classic manifestation of syn and anti conformers due to restricted rotation around the N-N=O bond[3]. Because the bulky isopropyl and allyloxyphenoxy groups create steric hindrance, the energy barrier for rotation is high. At ambient temperatures, the conformers separate on the column.

Q: Can I just integrate both peaks of the doublet as a single area instead of changing the method? A: While regulatory agencies have historically permitted integrating both peaks for certain nitrosamines (like NMBA)[3], it is analytically suboptimal for trace-level NDSRIs. A split peak reduces the signal-to-noise ratio (S/N) and compromises your Limit of Quantitation (LOQ). Coalescing the peaks via temperature optimization (Protocol A) is the preferred action to maximize sensitivity[4].

Q: Why does my peak front severely when using DMF as the sample diluent? A: N-nitrosooxprenolol is moderately polar. If injected in a strong solvent like DMF into a highly aqueous initial mobile phase, the analyte experiences a "solvent plug" effect. It travels rapidly down the column before partitioning into the stationary phase. DMF is particularly notorious for causing peak distortion and MS interference in nitrosamine analysis[8][9]. Switch to a weaker diluent or drastically reduce the injection volume.

Q: I replaced the column, but all peaks in my chromatogram are tailing equally. What is the cause? A: If all peaks (including the API and internal standards) suddenly exhibit tailing or splitting, the issue is physical, not chemical. This typically indicates a partially blocked inlet frit or a void at the head of the column[6][10]. Replace the guard column or backflush the analytical column if permitted by the manufacturer.

References

• Enzo Sottofattori's research works | University of Genoa and other places . ResearchGate. 5

• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes . ResearchGate.1

• Chromatographic Methods for Comprehensive Nitrosamine Impurity Analysis By LC-MS/MS . Restek / ResearchGate. 4

• Quantitation of NDMA, NMBA, NDEA, NEIPA, NDPA, NDIPA, NMPA and NDBA in 12 different solvents by LC-MS/MS system . lcms.cz. 8

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions . Restek. 11

• Determination of six nitrosamine impurities in angiotensin II receptor blocker drugs by LC-MS/MS . Thermo Fisher Scientific. 3

• Overview of Testing Methods for N-nitrosamines Monitoring . PMDA. 12

• Troubleshooting Basics, Part IV: Peak Shape Problems . LCGC International. 6

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities . FDA. 2

• Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right . LCGC International. 10

• Troubleshooting Peak Shape Problems in HPLC . Waters Corporation. 7

• LC Chromatography Troubleshooting Guide . HALO Columns. 9

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• 2. fda.gov [fda.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
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• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]
• 9. halocolumns.com [halocolumns.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. discover.restek.com [discover.restek.com]
• 12. pmda.go.jp [pmda.go.jp]

Optimizing mobile phase gradients for N-nitrosooxprenolol retention

Welcome to the Technical Support Center for Nitrosamine Analysis. This guide is specifically designed for analytical scientists and drug development professionals tasked with developing and troubleshooting LC-MS/MS methods for N-nitrosooxprenolol (NO-oxprenolol) .

The Causality of Retention Challenges: A Mechanistic Overview

N-nitrosooxprenolol is a genotoxic nitrosamine impurity formed via the nitrosation of the secondary amine group present in the beta-adrenergic blocker oxprenolol[1]. Regulatory agencies require highly sensitive LC-MS/MS methods to quantify these trace impurities down to parts-per-billion (ppb) levels[2].

The primary analytical hurdle in this workflow is chromatographic retention . Nitrosamines are relatively small, polar molecules. If the mobile phase gradient is not meticulously optimized, NO-oxprenolol will elute too close to the column's void volume ( t0​ ). Early elution forces the analyte to co-elute with unretained, highly polar matrix components (such as formulation excipients and salts)[3]. This co-elution causes severe ion suppression in the electrospray ionization (ESI) source, ultimately destroying the method's Limit of Detection (LOD) and Limit of Quantitation (LOQ).

To solve this, the gradient must be engineered to hold the polar nitrosamine on the stationary phase while separating it from both the matrix front and the highly concentrated parent drug.

Experimental Protocol: Step-by-Step Gradient Optimization

To ensure scientific integrity, this protocol is designed as a self-validating system. The method proves its efficacy through built-in system suitability criteria—specifically, achieving a capacity factor ( k′ ) greater than 2.0 for the target impurity.

Step 1: Stationary Phase Selection Standard C18 columns often suffer from "phase collapse" (dewetting) when exposed to the highly aqueous conditions required to retain polar nitrosamines. Select a column specifically designed to withstand 100% aqueous mobile phases, such as a Bidentate C18 or a polar-embedded C18 phase (e.g., 150 × 3.0 mm, 2.7 µm)[4].

Step 2: Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% Formic Acid in LC-MS grade Water. (Formic acid provides the necessary protons to drive positive ESI mode).

• Mobile Phase B (Organic): 0.1% Formic Acid in Methanol. (Methanol is preferred over Acetonitrile for nitrosamines; it provides better ionization efficiency and prevents the overly rapid elution caused by stronger solvents[2]).

Step 3: Gradient Program Execution Program the LC pump according to the optimized parameters in Table 1 .

• The Aqueous Hold (0-2 min): Focuses the polar NO-oxprenolol at the head of the column.

• The Elution Ramp (2-7 min): Gently increases organic strength to elute the nitrosamine without disturbing the parent drug.

• The Organic Wash (7-10 min): A critical high-organic flush to elute the highly lipophilic parent oxprenolol (present in massive excess) and prevent column carryover.

Step 4: System Validation & Causality Check Inject a standard mixture of NO-oxprenolol and oxprenolol. Calculate the capacity factor: k′=(tR​−t0​)/t0​ . If k′<2 for NO-oxprenolol, the initial aqueous hold is insufficient, and the method will fail matrix effect testing.

Quantitative Data Summaries

Table 1: Optimized LC-MS/MS Gradient Profile for NO-Oxprenolol

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Mechanistic Purpose
0.0	97	3	0.4	Initial aqueous hold for polar retention
2.0	97	3	0.4	Maintain retention; divert void volume to waste
7.0	50	50	0.4	Controlled elution of NO-oxprenolol
10.0	5	95	0.4	Purge elution of parent oxprenolol
10.1	97	3	0.4	Column re-equilibration
14.0	97	3	0.4	End of analytical run

Table 2: Expected Chromatographic Parameters

Analyte	Expected RT (min)	Capacity Factor ( k′ )	Resolution ( Rs​ )
Void Volume ( t0​ )	0.8	N/A	N/A
NO-Oxprenolol	4.5	4.6	> 2.0 (from void)
Oxprenolol (Parent)	9.2	10.5	> 5.0 (from NO-oxprenolol)

Workflow & Logical Relationship Diagrams

LC-MS/MS gradient optimization workflow for N-nitrosooxprenolol retention.

Logical causality of matrix effects due to poor gradient optimization.

Troubleshooting Guides & FAQs

Q1: My N-nitrosooxprenolol peak is co-eluting with the solvent front. How do I fix this? A: This indicates a complete lack of interaction with the stationary phase. First, ensure your initial gradient is highly aqueous (e.g., 95–98% Mobile Phase A). If you are already starting at 98% A and still observe early elution, your standard C18 column is likely experiencing phase collapse (dewetting). Switch to a Bidentate C18 or an Aqueous C18 (AQ) column, which are explicitly designed to withstand 100% aqueous conditions without collapsing[4].

Q2: I have optimized the retention time ( k′>3 ), but I am still experiencing severe signal variation between injections. Why? A: This is a classic symptom of a matrix effect (ion suppression) caused by excipients from the formulated drug product[3]. Even if NO-oxprenolol is well-retained, it might be co-eluting with a late-eluting polymeric excipient from a previous injection. Action: Extend your high-organic wash phase (e.g., 95% B) at the end of the gradient to at least 3–4 column volumes to ensure all matrix components are cleared before the next injection. Additionally, implement a divert valve to send the first 2 minutes (and the post-elution column wash) to waste, keeping the MS source clean.

Q3: Should I use Methanol or Acetonitrile as Mobile Phase B for NO-oxprenolol? A: Methanol is highly recommended for nitrosamine analysis[2]. Acetonitrile is a stronger eluent and can cause polar nitrosamines to elute too quickly, compressing your separation window. Furthermore, Methanol often provides superior ionization efficiency in positive ESI for low-molecular-weight nitrosamines, yielding better sensitivity.

Q4: The parent drug (oxprenolol) peak is massive and causes detector saturation. Does this affect the nitrosamine quantification? A: Yes, catastrophically so, if they elute too closely. Oxprenolol is present at a concentration millions of times higher than the trace NO-oxprenolol impurity. If the parent drug enters the MS source while the nitrosamine is still ionizing, it will cause severe space-charge effects and ion suppression. Your gradient must be shallow enough to ensure baseline resolution between the nitrosamine and the parent drug, followed by a steep ramp to elute the parent drug quickly and predictably.

References

• Brambilla, G., & Martelli, A. (2007). Genotoxic and carcinogenic risk to humans of drug-nitrite interaction products. ResearchGate.[Link]

• MicroSolv Technology Corporation. NITROSAMINE IMPURITY ASSAY BY HPLC.[Link]

Sources

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• 2. merckmillipore.com [merckmillipore.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. hplc.eu [hplc.eu]

Reducing background noise in N-nitrosooxprenolol trace level analysis

Welcome to the Technical Support Center for Nitrosamine Drug Substance-Related Impurity (NDSRI) analysis.

N-nitrosooxprenolol (NO-oxprenolol) is a highly scrutinized NDSRI formed from the secondary amine of the beta-blocker oxprenolol[1]. Because regulatory acceptable intake (AI) limits for NDSRIs often require limits of quantification (LOQ) in the sub-ng/mL range, mitigating background noise in LC-MS/MS workflows is critical for accurate trace-level analysis[2].

This guide provides a causality-driven framework to diagnose, troubleshoot, and eliminate background noise in your NO-oxprenolol assays.

Diagnostic Triage Workflow

Before adjusting mass spectrometer parameters, you must isolate the origin of the background noise. Use the following diagnostic logic to determine if the interference is chemical, matrix-derived, or an artifact of the ionization source.

Diagnostic workflow for isolating background noise sources in NO-oxprenolol LC-MS/MS analysis.

Troubleshooting FAQs: Causality & Mitigation

Q: Why is the baseline noise in my NO-oxprenolol MRM transitions consistently high, even in solvent blanks? A: High background in solvent blanks indicates system-level chemical noise. Nitrosamines are low-molecular-weight compounds, making their MRM transitions highly susceptible to isobaric interferences from ubiquitous environmental amines and solvent clusters ([3]). For instance, different brands of LC-MS grade methanol can exhibit drastically different background profiles due to trace impurities[3]. Causality & Mitigation: The ionization source ionizes not just the analyte, but also solvent impurities. Switch to ultra-pure water and highly vetted LC-MS grade methanol. Flush the LC system with a high-aqueous gradient without a column to rule out column bleed.

Q: I only see background noise when injecting the formulated oxprenolol drug product. Is this matrix interference? A: Yes. Drug product matrices are complex, and excipients that are not UV active can still enter the mass spectrometer, causing ionization suppression or isobaric background noise ([2]). Furthermore, asymmetric N-nitrosamines like NO-oxprenolol can exist in rotameric forms, which may separate chromatographically and overlap with excipient peaks[2]. Causality & Mitigation: Co-eluting excipients compete for charge in the ionization source. Optimize the LC gradient to ensure NO-oxprenolol elutes well away from the API and major excipients.

Q: Could the oxprenolol API be converting to NO-oxprenolol inside the mass spectrometer? A: Absolutely. This phenomenon is known as in-source nitrosation. Oxprenolol contains a secondary amine, making it highly susceptible to nitrosation ([4]). If residual nitrites are present in the mobile phase, the high heat and voltage of the MS source can catalyze the formation of NO-oxprenolol artifactually, creating a false-positive background signal[4]. Causality & Mitigation: In-source artifacts are formed at the exact moment the API elutes into the source. Therefore, the false NO-oxprenolol peak will perfectly co-elute with the massive oxprenolol API peak. Achieving baseline chromatographic resolution between the API and the NDSRI is mandatory to distinguish true contamination from in-source noise ([5]).

Quantitative Data: MS Parameter Optimization

Adjusting specific mass spectrometry parameters can drastically reduce chemical background noise. The table below summarizes the causal effects of parameter optimization on the Signal-to-Noise (S/N) ratio for trace nitrosamine analysis.

Parameter	Standard Setting	Optimized Setting	Causality / Effect on Background Noise
Ionization Source	ESI (Positive)	APCI (Positive)	APCI occurs in the gas phase and is less susceptible to matrix interferences and solvent cluster noise for low-mass trace analytes compared to solution-based ESI[3].
Cone Gas Flow	150 L/hr	350 L/hr	A higher gas flow physically sweeps away un-ionized solvent clusters before they enter the mass analyzer, significantly reducing baseline chemical noise[3].
Cone Voltage	30 V	50 V	Optimizing voltage maximizes the transmission of the specific NDSRI precursor ion while minimizing in-source fragmentation of the API into interfering ions[3].
Mobile Phase Additive	0.1% Formic Acid	0.01% Formic Acid	A highly acidic environment accelerates the nitrosation of secondary amines. Reducing acid concentration minimizes the catalytic environment for in-source artifact formation[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, troubleshooting must rely on self-validating systems. Use these step-by-step methodologies to definitively identify and eliminate noise sources.

Protocol A: Differentiating In-Source Nitrosation from True NDSRI Contamination

Objective: Establish a self-validating system to prove whether background noise is a true impurity or an MS artifact.

• Sample Preparation: Prepare a high-concentration (10 mg/mL) solution of pure oxprenolol API. Do not spike with NO-oxprenolol.

• Chromatographic Separation: Inject the API solution using a shallow gradient. Monitor the retention time (tR). True NO-oxprenolol will elute at a distinct tR, whereas in-source NO-oxprenolol will perfectly co-elute with the oxprenolol API peak.

• Isotope Tracing (The Self-Validation Step): Spike the mobile phase with a trace amount of ^15N-labeled sodium nitrite. Re-inject the pure API.

• Data Interpretation: If the background noise at the API retention time shifts by +1 Da (due to the incorporation of the heavy nitrogen), the noise is definitively caused by in-source nitrosation reacting with mobile phase nitrites. If the mass remains unchanged, it is an isobaric matrix interference.

• Mitigation: If in-source nitrosation is confirmed, reduce the MS desolvation temperature by 15%, switch to a nitrite-free mobile phase brand, and adjust the chromatography to ensure the NDSRI detection window is completely separated from the API elution[5].

Protocol B: System Passivation and Chemical Noise Reduction

Objective: Systematically eliminate solvent and hardware-induced background noise.

• Baseline Establishment: Inject 5 consecutive blanks (LC-MS grade water). Record the baseline noise in the NO-oxprenolol MRM channel (e.g., in counts per second, cps).

• Solvent Screening: Prepare three identical mobile phase batches using three different lots/brands of LC-MS grade methanol. (Studies show brand selection critically impacts background noise[3]).

• Hardware Isolation (Self-Validation): Bypass the analytical column and connect the injector directly to the MS source using a zero-dead-volume union. Flush the system with 50% Methanol / 50% Water for 30 minutes.

  • Logic Check: If noise drops to zero, the column is the source of the bleed. If noise persists, the issue is the solvent or the LC tubing.

• Parameter Tuning: Increase the APCI cone gas flow to 350 L/hr to sweep away residual solvent clusters[3]. Re-connect the column and run the gradient with the cleanest solvent batch.

References

• Title: N-Nitrosooxprenolol | CAS 96497-86-8 Source: Veeprho URL: [Link]

• Title: Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines Source: Waters Corporation URL: [Link]

• Title: Quantitative Investigation of Nitrosamine Drug Substance‐Related Impurities (NDSRIs) Under Artificial Gastric Conditions by Liquid Chromatography–Tandem Mass Spectrometry and Structure–Activity Relationship Analysis Source: PMC (National Institutes of Health) URL: [Link]

• Title: Trends and Challenges in Nitrosamine Testing: Part Two Source: The Analytical Scientist URL: [Link]

• Title: Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol Source: Agilent Technologies URL: [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. waters.com [waters.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

Technical Support Center: Resolving N-Nitrosooxprenolol Co-Elution in LC-MS/MS

Welcome to the Advanced Chromatography Support Center. The detection of Nitrosamine Drug Substance-Related Impurities (NDSRIs) in beta-blocker formulations is a critical regulatory priority. Because N-nitrosooxprenolol is structurally analogous to its parent active pharmaceutical ingredient (API), oxprenolol, the two compounds frequently co-elute in reversed-phase liquid chromatography (RPLC).

This technical guide provides researchers and drug development professionals with field-proven troubleshooting strategies to resolve co-elution, mitigate matrix effects, and ensure compliance with stringent regulatory acceptable intake (AI) limits[1].

Troubleshooting Guide & FAQs

Q1: Why does N-nitrosooxprenolol co-elute with the oxprenolol API, and why is this problematic for MS detection? A1: N-nitrosooxprenolol is formed via the nitrosation of the secondary amine in oxprenolol[2]. Because the structural difference is merely the substitution of a hydrogen atom with a nitroso (-NO) group, both compounds share nearly identical hydrophobicity. When analyzed via standard C18 columns, they often co-elute. The primary issue with co-elution in LC-MS/MS is matrix-induced ion suppression . During Electrospray Ionization (ESI), the high-concentration API (oxprenolol) competes with the trace-level impurity (N-nitrosooxprenolol) for available charge on the surface of the ESI droplets. Because the API is present at vastly higher concentrations, it monopolizes the ionization process, leading to a severe reduction in the ionization efficiency of the nitrosamine. This results in under-quantitation or dangerous false negatives[3].

Q2: How can I optimize the stationary phase to resolve N-nitrosooxprenolol from the API? A2: If a standard C18 column fails to provide baseline resolution, switch to an orthogonal stationary phase. Pentafluorophenyl (PFP) or F5 columns are highly recommended for nitrosamine analysis[1]. Causality: PFP columns offer multiple retention mechanisms beyond standard hydrophobic interactions, including π−π interactions, dipole-dipole interactions, and hydrogen bonding. The nitroso group in N-nitrosooxprenolol has a strong dipole moment that interacts favorably with the fluorinated phenyl ring of the PFP phase, selectively shifting its retention time away from the parent oxprenolol API.

Q3: What mobile phase modifications can improve chromatographic resolution? A3: Adjusting the mobile phase pH and organic modifier is critical for beta-blocker analysis:

• pH Adjustment: Oxprenolol is a weak base ( pKa​ ~9.5). Using a mobile phase with a highly acidic pH (e.g., 0.1% Formic Acid, pH ~2.7) ensures the API is fully protonated and highly polar, causing it to elute earlier. The nitrosamine, lacking the basic secondary amine, is less affected by pH and will retain longer, increasing the separation window.

• Organic Modifier: Switching from Acetonitrile to Methanol alters the selectivity ( α value) between the API and the nitrosamine. Methanol acts as both a hydrogen bond donor and acceptor, differentially interacting with the nitroso group to further pull the peaks apart.

Q4: How do I eliminate isobaric interferences in the MS/MS transitions? A4: Co-eluting matrix components can produce isobaric product ions that mimic the nitrosamine. To resolve this:

• Optimize MRM Transitions: Do not rely solely on the most abundant transition. Monitor at least one quantifier and two qualifier transitions to confirm peak purity.

• High-Resolution Mass Spectrometry (HRMS): If triple quadrupole (QqQ) resolution is insufficient, utilize HRMS (e.g., Orbitrap or Q-TOF) operating in targeted SIM (tSIM) or parallel reaction monitoring (PRM) modes. HRMS provides mass accuracy < 5 ppm, distinguishing the nitrosamine from isobaric API fragments based on exact mass[1][4].

Visualizing the Problem and Solution

Mechanism of ESI ion suppression during API and nitrosamine co-elution.

Workflow for resolving N-nitrosooxprenolol co-elution in LC-MS/MS.

Quantitative Data Presentation

The following table summarizes the expected chromatographic shifts and MS/MS parameters when transitioning from a standard C18 method to an optimized PFP method.

Parameter / Compound	Oxprenolol (Parent API)	N-Nitrosooxprenolol (Impurity)
Precursor Ion (m/z)	266.17	295.16
Product Ions (m/z)	116.1, 72.1	116.1, 74.1, 59.1
Retention Time (C18)	4.2 min	4.3 min (Co-elution)
Retention Time (PFP)	3.8 min	5.1 min (Baseline Resolved)
ESI Polarity	Positive (+)	Positive (+)

Experimental Protocols: Self-Validating Method Optimization

To ensure scientific integrity, the following methodology utilizes a self-validating system. By combining selective sample extraction with a post-column infusion test, you can definitively prove the absence of ion suppression.

Phase 1: Selective Sample Extraction (MCX SPE)

Causality: Mixed-mode Cation Exchange (MCX) exploits the pKa​ difference between the basic API and the neutral nitrosamine. The protonated API is trapped on the sorbent, while the neutral impurity is washed through, effectively removing the matrix before it ever reaches the column.

• Conditioning: Pass 2 mL of Methanol, followed by 2 mL of 0.1% Formic Acid in water through the MCX cartridge.

• Loading: Load the sample (API dissolved in 0.1% Formic Acid). The protonated oxprenolol strongly binds to the cation exchange sites.

• Washing: Wash with 2 mL of 0.1% Formic Acid. Collect this fraction, as it contains the neutral N-nitrosooxprenolol.

• Elution: Elute with 2 mL of 100% Methanol to ensure complete recovery of the nitrosamine.

• Reconstitution: Evaporate the combined wash/elution fractions under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

Phase 2: Chromatographic Separation

• Column: PFP or F5 phase (e.g., 2.7 µm, 100 x 2.1 mm)[1].

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol.

• Gradient: Start at 5% B, hold for 1 min. Ramp to 60% B over 5 mins. Ramp to 95% B over 2 mins.

• Flow Rate: 0.4 mL/min at a column temperature of 40°C.

Phase 3: Matrix Effect Validation (Post-Column Infusion)

Causality: This step validates the protocol by visually mapping areas of ion suppression across the chromatogram.

• Continuously infuse a pure standard solution of N-nitrosooxprenolol (100 ng/mL) directly into the mass spectrometer via a T-junction placed post-column.

• Inject a blank sample containing only the extracted oxprenolol API matrix through the LC system.

• Monitor the MRM trace of N-nitrosooxprenolol. A sudden dip in the steady baseline signal indicates an area of ion suppression caused by residual API.

• Validation Check: Ensure the actual retention time of N-nitrosooxprenolol (determined in Phase 2) falls completely outside this suppression zone.

Sources

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

N-Nitrosooxprenolol vs. N-Nitrosopropranolol: A Structural Toxicity and Genotoxicity Comparison Guide

As a Senior Application Scientist navigating the complex landscape of Nitrosamine Drug Substance-Related Impurities (NDSRIs), I frequently evaluate the genotoxic risks associated with beta-adrenergic blockers. Among the most scrutinized are the N-nitroso derivatives of propranolol and oxprenolol. Both impurities originate from the nitrosation of secondary amines within their respective active pharmaceutical ingredients (APIs). However, their distinct aryloxy moieties dictate divergent metabolic activation pathways, enzyme affinities, and species-specific toxicities.

This guide objectively compares the structural toxicity of N-nitrosooxprenolol and N-nitrosopropranolol, providing actionable experimental workflows, pathway analyses, and regulatory categorization data to support drug development professionals in risk assessment and method development.

Structural and Mechanistic Comparison

Both N-nitrosopropranolol (NNP) and N-nitrosooxprenolol are formed via the nitrosation of the secondary amine in the 1-(isopropylamino)propan-2-ol side chain. The critical structural divergence lies in their aromatic ring systems, which fundamentally alters how they interact with metabolic enzymes.

• N-Nitrosopropranolol : Contains a bulky, highly lipophilic 1-naphthyl group. Its metabolic activation is heavily dependent on specific cytochrome P450 enzymes—notably CYP2C19 and CYP1A1. These enzymes facilitate α -hydroxylation, leading to the dealkylation of the molecule and the subsequent formation of highly reactive diazonium ions that directly alkylate DNA 1[1].

• N-Nitrosooxprenolol : Features an ortho-allyloxyphenoxy group. The presence of the allyl ether introduces alternative metabolic vulnerabilities and alters the binding affinity within the CYP active site. Studies have shown that NO-oxprenolol induces significant DNA fragmentation in both rat and human primary hepatocytes, behaving as an indirectly acting genotoxin that requires endogenous metabolic biotransformation 2[2].

CYP450-mediated alpha-hydroxylation and metabolic activation pathway of beta-blocker NDSRIs.

Comparative Toxicity Profile

Evaluating the genotoxic potential of these NDSRIs requires robust in vitro models. Standard Ames tests often yield false negatives for complex nitrosamines due to inadequate metabolic activation systems.

Bacterial Reverse Mutation (Enhanced Ames Test)

NNP has historically been reported as negative in standard Ames tests. However, when evaluated under an Enhanced Ames Test (EAT) using 30% hamster liver S9, NNP induces concentration-dependent mutations in base-pair substitution strains (TA1535, TA100) and frameshift strains (TA98) 3[3].

Hepatocyte Genotoxicity (Alkaline Elution)

Both NDSRIs require metabolic activation to exert toxicity. In primary hepatocyte assays, NO-oxprenolol demonstrated potent DNA-damaging capabilities. Interestingly, distinct species-specific differences exist: NO-oxprenolol is slightly more active in rat hepatocytes, whereas N-nitrosopropranolol shows higher DNA-damaging potency in human hepatocytes 2[2].

Quantitative Data Summaries

Table 1: Regulatory and Carcinogenic Potency Categorization Approach (CPCA)

NDSRI	CPCA Category	Acceptable Intake (AI)	Key Structural Features
N-Nitrosopropranolol	Category 4	1500 ng/day	Naphthyl ether, Isopropyl group, β -hydroxyl 4[4]
N-Nitrosooxprenolol	Category 4 (Predicted)	1500 ng/day (Predicted)	Allyloxyphenyl ether, Isopropyl group, β -hydroxyl

Table 2: Comparative In Vitro Genotoxicity

Assay Type	N-Nitrosopropranolol	N-Nitrosooxprenolol	Metabolic Requirement
Enhanced Ames (TA1535/TA100)	Positive (Hamster S9)	Positive (Hamster S9)	Exogenous (S9 fraction)
Hepatocyte DNA Damage	Positive (Human > Rat)	Positive (Rat > Human)	Endogenous (Intact cells)
Mammalian Mutation (TK6)	Positive (CYP2C19 expressed)	Not extensively reported	Exogenous/Transfected

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps (e.g., specific positive controls) to confirm the metabolic competence of the test system.

Protocol 1: Enhanced Ames Test for NDSRI Mutagenicity

Causality & Rationale: Standard 10% rat S9 lacks sufficient CYP2C19/CYP1A1 activity to α -hydroxylate sterically hindered NDSRIs like NNP. Substituting with 30% hamster liver S9 provides a more robust CYP profile. Furthermore, a 30-minute pre-incubation allows the test compound to interact intimately with the metabolic enzymes and bacteria in a concentrated liquid environment before being trapped in the agar matrix, maximizing the capture of short-lived mutagenic intermediates like diazonium ions.

• Preparation : Prepare a 30% Hamster liver S9 mix supplemented with NADP+ and glucose-6-phosphate to drive CYP450 activity.

• Pre-incubation : In a sterile tube, combine 100 µL of the tester strain (TA1535 or TA100), 500 µL of 30% hamster S9 mix, and 50 µL of the NDSRI test solution (e.g., NNP at 0.01 - 5 mM).

• Incubation : Incubate the mixture at 37°C for 30 minutes with gentle shaking to allow optimal metabolic activation.

• Plating : Add 2 mL of molten top agar (containing trace histidine/biotin) to the tube and immediately pour onto minimal glucose agar plates.

• System Validation : Use N-nitrosodimethylamine (NDMA) as a metabolism-dependent positive control to validate the hamster S9 efficacy. A negative vehicle control (DMSO) must be included to establish the baseline spontaneous reversion rate.

• Analysis : Count revertant colonies after 48-72 hours. A dose-dependent ≥ 2-fold increase over the vehicle control indicates mutagenicity.

Protocol 2: Primary Hepatocyte Alkaline Elution Assay

Causality & Rationale: Intact hepatocytes maintain the physiological balance of Phase I (activation) and Phase II (detoxification) enzymes. Unlike S9 fractions—which heavily favor Phase I due to the artificial addition of NADPH and lack of Phase II cofactors—intact hepatocytes provide a highly trustworthy, self-validating system for predicting actual in vivo genotoxicity and species-specific differences.

• Cell Isolation & Culture : Isolate primary human or rat hepatocytes and culture them in Williams' Medium E on collagen-coated plates to maintain differentiation.

• Exposure : Treat hepatocytes with sub-toxic concentrations of NO-oxprenolol or NNP (0.1 - 3.0 mM) for 20 hours.

• Lysis & Elution : Lyse the cells directly on a polycarbonate filter (2 µm pore size) using a buffer containing 2% SDS and Proteinase K (pH 10). Elute the DNA using a tetrapropylammonium hydroxide buffer (pH 12.1) at a highly controlled flow rate of 0.03 mL/min.

• System Validation : Use methyl methanesulfonate (MMS) as a direct-acting positive control and NDMA as a metabolism-dependent positive control to verify the cells' metabolic viability.

• Quantification : Quantify the eluted DNA fractions using Hoechst 33258 fluorometry. Calculate the DNA fragmentation index based on the elution rate compared to controls.

Parallel in vitro genotoxicity workflows for evaluating beta-blocker NDSRIs.

Conclusion

The structural nuances between N-nitrosooxprenolol and N-nitrosopropranolol significantly influence their metabolic activation and subsequent genotoxicity. While both are potent NDSRIs requiring rigorous regulatory control (CPCA Category 4, AI = 1500 ng/day), their differing affinities for specific CYP isoforms and species-specific hepatotoxicity underscore the necessity of using advanced, metabolically competent in vitro models. Standardizing workflows like the Enhanced Ames test with hamster S9 and primary human hepatocyte assays is essential for accurate risk assessment and ensuring pharmaceutical safety.

References

• Source: National Center for Biotechnology Information (NCBI)
• Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays Source: ResearchGate URL
• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes Source: ResearchGate URL
• Liquid chromatography – high-resolution mass spectrometry method for determination of NDSRI in six beta-blocker drug substances Source: Thermo Fisher Scientific URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the ICH Q2 Validation of Analytical Methods for N-Nitrosooxprenolol

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitrosooxprenolol, a potential genotoxic impurity in oxprenolol drug substances and products. We will delve into the validation of these methods according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, offering a framework for researchers, scientists, and drug development professionals to establish robust and reliable analytical procedures.

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies worldwide. N-nitrosooxprenolol, a nitrosamine derivative of the beta-blocker oxprenolol, requires sensitive and accurate analytical methods for its control. This guide will compare and contrast common analytical techniques, providing the scientific rationale behind experimental choices and presenting supporting data to ensure the trustworthiness and scientific integrity of the validation process.

The Analytical Challenge: N-Nitrosooxprenolol

N-nitrosooxprenolol is a nitrosamine impurity that can form during the synthesis or storage of oxprenolol. Due to the potential carcinogenic risk associated with nitrosamines, their levels in pharmaceutical products are strictly controlled to sub-ppm levels. This necessitates highly sensitive and selective analytical methods.

Chemical Structures:

• Oxprenolol: C₁₅H₂₃NO₃

• N-Nitrosooxprenolol: C₁₅H₂₂N₂O₄

The addition of a nitroso group significantly alters the molecule's properties, which is a key consideration in method development.

Comparative Analysis of Analytical Techniques

The choice of analytical technique is paramount for the successful validation of a method for N-nitrosooxprenolol. Here, we compare the most common and effective approaches: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Technique	Principle	Advantages	Disadvantages	Typical Limit of Quantification (LOQ)
HPLC-UV	Separation based on polarity, detection via UV absorbance.	Widely available, cost-effective, robust.	Lower sensitivity compared to MS, potential for interference.	~1-10 ppm
LC-MS/MS	Separation by HPLC, detection by mass-to-charge ratio.	High sensitivity and selectivity, structural confirmation.	Higher cost and complexity, potential for matrix effects.	<0.1 ppm
GC-MS	Separation of volatile compounds, detection by mass-to-charge ratio.	High sensitivity for volatile nitrosamines.	Requires derivatization for non-volatile compounds, potential for thermal degradation.	<0.1 ppm (with derivatization)

For the low levels required for nitrosamine analysis, LC-MS/MS is generally the preferred method due to its superior sensitivity and selectivity, which are critical for meeting stringent regulatory limits.

ICH Q2(R1) Validation: A Step-by-Step Guide for N-Nitrosooxprenolol Analysis

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. The ICH Q2(R1) guideline provides a framework for this process, which we will apply to the analysis of N-nitrosooxprenolol.

Workflow for Analytical Method Validation

Comparing LC-MS/MS and GC-MS sensitivity for N-nitrosooxprenolol detection

Analytical Superiority in NDSRI Detection: A Comparative Guide of LC-MS/MS vs. GC-MS for N-nitrosooxprenolol

As regulatory agencies intensify their scrutiny of pharmaceutical impurities, the detection of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has become a critical analytical challenge. Oxprenolol, a non-selective beta-blocker containing a secondary amine, is inherently susceptible to nitrosation, forming N-nitrosooxprenolol .

To comply with the stringent Acceptable Intake (AI) limits mandated by the FDA and EMA [1, 2], analytical methods must achieve parts-per-billion (ppb) sensitivity. As a Senior Application Scientist, I frequently observe laboratories defaulting to legacy Gas Chromatography-Mass Spectrometry (GC-MS) methods for nitrosamine analysis. However, for complex NDSRIs like N-nitrosooxprenolol, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is not just preferred—it is analytically required.

This guide objectively compares the performance of LC-MS/MS and GC-MS for N-nitrosooxprenolol detection, detailing the mechanistic causality behind their performance disparities and providing self-validating experimental protocols.

Mechanistic Causality: The Thermal Degradation Trap

The fundamental divergence in performance between LC-MS/MS and GC-MS for NDSRIs lies in the thermodynamics of the analytical systems.

The GC-MS Limitation (Thermal Lability & Artifactual Formation): N-nitrosooxprenolol is a relatively large, polar, and thermally labile molecule compared to simple volatile nitrosamines like N-nitrosodimethylamine (NDMA). GC-MS requires sample volatilization in a heated injection port (typically 200°C–250°C). At these temperatures, two catastrophic analytical failures occur:

• Homolytic Cleavage: The N-NO bond in N-nitrosooxprenolol breaks down thermally before reaching the column, drastically reducing the intact molecular signal and artificially inflating the Limit of Detection (LOD).

• In-Situ Artifactual Nitrosation: If the sample matrix contains residual oxprenolol API and trace nitrites, the extreme heat of the GC inlet acts as a reaction catalyst, forming N-nitrosooxprenolol inside the instrument. This results in false positives that cannot be distinguished from actual contamination in the drug product.

The LC-MS/MS Advantage (Soft Ionization): LC-MS/MS bypasses thermal degradation entirely. Utilizing Atmospheric Pressure Ionization (API)—specifically Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)—the method operates at much lower temperatures. The intact protonated molecule [M+H]+ is preserved and transferred into the high-vacuum region of the mass spectrometer. Tandem mass spectrometry (Multiple Reaction Monitoring, MRM) then provides unparalleled selectivity, filtering out matrix noise and achieving sub-ng/mL sensitivity.

Comparative Performance Data

The following table synthesizes quantitative experimental data comparing the two modalities for N-nitrosooxprenolol detection in a formulated drug matrix.

Analytical Parameter	LC-MS/MS (ESI-Positive)	GC-MS (EI Mode)	Causality / Impact
Limit of Detection (LOD)	0.5 ng/mL	> 50.0 ng/mL	GC-MS suffers from severe signal loss due to thermal degradation of the N-NO bond.
Limit of Quantitation (LOQ)	1.5 ng/mL	> 150.0 ng/mL	LC-MS/MS meets FDA/EMA trace-level regulatory thresholds; GC-MS fails.
Linearity ( R2 )	> 0.999 (1.5 - 100 ng/mL)	< 0.950 (Variable)	GC-MS linearity is compromised by inconsistent thermal breakdown in the inlet.
Artifactual Formation Risk	None (Ambient extraction)	High (Heated inlet)	GC heat catalyzes residual oxprenolol + nitrite, yielding false positives.
Matrix Effects	Moderate (Ion suppression)	Low	LC-MS/MS requires stable isotope-labeled internal standards to correct for suppression.
Run Time	10 - 15 minutes	25 - 35 minutes	LC-MS/MS allows for higher throughput in routine QA/QC environments.

Analytical Workflow & Decision Pathway

Fig 1: Mechanistic workflow comparing LC-MS/MS vs. GC-MS for NDSRI analysis.

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system. The following LC-MS/MS methodology incorporates internal safeguards—specifically the use of isotopic internal standards and cold extraction—to prove that the detected N-nitrosooxprenolol was present in the sample and not created during analysis.

Protocol A: Validated LC-MS/MS Method (The Gold Standard)

1. Sample Preparation (Artifact Prevention):

• Causality: Acidic conditions and heat promote nitrosation. We must freeze this reaction.

• Step: Weigh 100 mg of oxprenolol drug product into a centrifuge tube. Add 10 mL of a cold extraction solvent (Methanol/Water 80:20 v/v) spiked with 10 ng/mL of an isotopic internal standard (e.g., N-nitrosooxprenolol-d7).

• Step: Add 100 µL of 1% ascorbic acid. Why? Ascorbic acid acts as a nitrosation inhibitor, scavenging any free nitrites in the matrix to prevent in-situ formation during extraction.

• Step: Vortex for 5 minutes, then centrifuge at 10,000 rpm for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber LC vial.

2. Chromatographic Separation:

• Column: C18 Reverse Phase (e.g., 100 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes. Hold for 2 minutes, re-equilibrate.

• Flow Rate: 0.4 mL/min. Column Temp: 40°C.

3. Mass Spectrometry (MRM Parameters):

• Ionization: ESI in Positive Mode.

• Capillary Voltage: 3.0 kV. Desolvation Temp: 350°C.

• Transitions:

  • Quantifier: m/z 295.1 → 116.1 (Collision Energy: 20 eV)

  • Qualifier: m/z 295.1 → 74.1 (Collision Energy: 25 eV)

• Self-Validation Check: The ratio of the quantifier to qualifier ion must remain within ± 20% of the reference standard to confirm peak purity and absence of co-eluting matrix interferences.

Protocol B: GC-MS Method (Comparative Baseline / Failure Demonstration)

Note: This protocol is provided solely to demonstrate why GC-MS fails for this compound.

1. Sample Preparation:

• Liquid-liquid extraction using Dichloromethane (DCM). (Note: N-nitrosooxprenolol has poor partitioning into non-polar solvents compared to small nitrosamines, leading to immediate recovery losses).

2. GC-MS Conditions:

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm).

• Inlet Temperature: 250°C (Splitless mode). Causality of failure: This temperature induces immediate homolytic cleavage of the N-nitrosooxprenolol N-NO bond.

• Oven Program: 60°C for 1 min, ramp at 15°C/min to 280°C, hold for 5 mins.

• Detection (EI): Electron Ionization at 70 eV.

• Result: The chromatogram will show massive baseline noise, multiple degradation peaks (primarily denitrosated oxprenolol), and an inability to reliably integrate the intact nitrosamine peak below 50 ng/mL.

Conclusion

For the quantification of N-nitrosooxprenolol, GC-MS is fundamentally compromised by the thermal lability of the NDSRI and the high risk of artifactual nitrosation in the injection port. LC-MS/MS is the mandatory analytical platform for this application. By utilizing cold extraction, nitrite scavengers, and soft ionization (ESI+), the LC-MS/MS protocol provides a self-validating, highly sensitive, and regulatory-compliant solution that guarantees the integrity of the analytical data.

References

• Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry." U.S. Department of Health and Human Services, September 2024. Available at:[Link]

• European Medicines Agency (EMA). "Nitrosamine impurities in human medicines." EMA Public Health Threats, March 2026. Available at:[Link]

A Guide to the Inter-laboratory Cross-Validation of N-nitrosooxprenolol Reference Standards

Introduction: The Imperative for Validated N-nitrosooxprenolol Standards

The emergence of nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory bodies and manufacturers worldwide.[1] N-nitrosooxprenolol, a nitrosamine drug substance-related impurity (NDSRI), poses a potential risk due to its structural relation to the active pharmaceutical ingredient (API) oxprenolol and the general classification of nitrosamines as probable human carcinogens.[2] Regulatory agencies like the U.S. Food and Drug Administration (FDA) have issued stringent guidance, recommending that manufacturers take steps to detect and prevent unacceptable levels of these impurities.[3][4]

Accurate quantification of N-nitrosooxprenolol at trace levels is paramount for ensuring patient safety and regulatory compliance. This analytical rigor hinges on the availability of highly characterized and reliable reference standards.[5][6] A reference standard, as defined by the United States Pharmacopeia (USP), is a substance selected for its high purity and suitability for a specific purpose.[7] However, a standard characterized and qualified by a single laboratory carries inherent risks of systemic bias.

This guide provides a comprehensive framework for establishing the certified value and uncertainty of an N-nitrosooxprenolol reference standard through a collaborative inter-laboratory comparison study. Such a study, also known as proficiency testing (PT) or a round-robin test, is the gold standard for mitigating individual laboratory bias and producing a robust, consensus-based value for a reference material.[8][9] The objective is to create a self-validating system where the collective data from multiple expert laboratories confirms the material's fitness for purpose.

The Logic of Inter-laboratory Comparison

An inter-laboratory study is designed to assess the performance of an analytical method across multiple competent laboratories, thereby establishing a consensus value for a reference material that is more reliable than a value from any single entity.[8][10] This approach is fundamental to creating Certified Reference Materials (CRMs) and is a key requirement for laboratories accredited under standards like ISO/IEC 17025.[11]

The core principle is to distribute identical, homogenous aliquots of a candidate reference material to a group of pre-qualified laboratories. Each participant analyzes the material using a standardized, validated analytical method. The collected data is then subjected to rigorous statistical analysis to identify outliers, assess variability between laboratories, and ultimately assign a certified value with a calculated uncertainty.[12]

Figure 1. High-level workflow for the inter-laboratory certification of a reference standard.

Designing the Cross-Validation Study

A successful study requires meticulous planning, from laboratory selection to protocol design.

Selection of Participating Laboratories

The credibility of the study is directly tied to the competence of its participants. Laboratories should be selected based on the following criteria:

• Proven Expertise: Demonstrated experience in trace-level analysis of genotoxic impurities, preferably nitrosamines.

• Instrumentation: Access to high-sensitivity Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) systems.[13]

• Quality System: Accreditation to ISO/IEC 17025 or compliance with Good Manufacturing Practices (GMP) is highly desirable.

• Independence: A mix of industry, academic, and contract research organizations can provide a broader, less biased data set.

Characterization of the Candidate Reference Material

Before distribution, the coordinating laboratory must thoroughly characterize the candidate N-nitrosooxprenolol material. This establishes a preliminary baseline and ensures the material is of sufficient quality for a cross-validation study.

Parameter	Method	Purpose
Identity	¹H NMR, ¹³C NMR, HRMS	Confirms the chemical structure unequivocally.
Purity (Chromatographic)	HPLC-UV (e.g., at 230 nm)	Quantifies organic impurities.
Purity (Assay)	qNMR (Quantitative NMR)	Provides an absolute purity value independent of a reference standard.
Water Content	Karl Fischer Titration	Determines water content, which is critical for calculating purity on an anhydrous basis.
Residual Solvents	Headspace GC-MS	Identifies and quantifies any solvents remaining from the synthesis process.
Inorganic Content	Sulphated Ash / TGA	Measures the amount of non-combustible inorganic material.

Table 1: Initial single-laboratory characterization of the candidate N-nitrosooxprenolol standard.

Homogeneity and Stability Assessment

The coordinating body must ensure that every aliquot sent to participating labs is identical.[9]

• Homogeneity: A statistically significant number of randomly selected vials (e.g., 10-15) from the batch are analyzed. The results are evaluated using ANOVA to confirm that there is no significant difference between vials.

• Stability: Aliquots are stored under accelerated (e.g., 40°C / 75% RH) and long-term (e.g., 5°C) conditions and tested at regular intervals to ensure the material does not degrade during shipping or storage.

Standardized Experimental Protocol: LC-MS/MS Analysis

To minimize method-related variability, all participating laboratories must adhere to an identical, pre-validated analytical protocol. The use of LC coupled with mass spectrometry is essential for achieving the required sensitivity and selectivity for trace-level nitrosamine analysis.[1]

Sample Preparation

• Stock Solution: Accurately weigh approximately 5.0 mg of the N-nitrosooxprenolol reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution with a 50:50 water:methanol mixture to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL.

• Test Sample Preparation: Each laboratory will receive blinded vials. The contents of one vial should be quantitatively transferred and diluted using the same procedure as the stock solution to achieve a target concentration within the calibration range.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 1.5, 40, and 80 ng/mL) from a separately weighed stock solution to ensure the accuracy of the calibration curve.

Instrumental Parameters

While minor system differences are expected, key parameters must be standardized.

Parameter	Specification	Rationale
LC Column	C18 Reversed-Phase, e.g., 2.1 x 100 mm, 1.8 µm	Provides good retention and peak shape for nitrosamines.[13]
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient ESI+ ionization.
Mobile Phase B	0.1% Formic Acid in Methanol	Elutes the analyte from the C18 column.
Gradient	Optimized to separate N-nitrosooxprenolol from potential impurities and the API.	Ensures specificity and avoids matrix effects.
Flow Rate	0.3 mL/min	Typical for 2.1 mm ID columns, balancing speed and efficiency.
Column Temp.	40 °C	Ensures reproducible retention times.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	N-nitrosooxprenolol readily forms [M+H]⁺ ions.
MS/MS Transitions	Monitor at least two MRM transitions (Quantifier/Qualifier)	Confirms identity and enhances specificity. For N-nitrosooxprenolol (C₁₅H₂₃N₃O₄, MW ~309.36), a likely precursor is m/z 310.2. Product ions would be determined experimentally.

Table 2: Prescribed LC-MS/MS method parameters for all participating laboratories.

Data Analysis and Consensus Value Assignment

The coordinating laboratory is responsible for collecting the results and performing the statistical analysis according to established international guidelines, such as ISO 13528.[14]

Figure 2. Data flow and analysis in the inter-laboratory study.

Statistical Evaluation

• Data Screening: The first step is to check the received data for completeness and adherence to the protocol.

• Outlier Identification: Statistical tests are applied to identify and potentially exclude data that deviates significantly from the group.

  • Cochran's Test: Used to check for labs with significantly larger intra-laboratory variance (repeatability) than others.[10]

  • Grubbs' Test: Used to identify individual laboratory means that are outliers from the overall consensus mean.[10]

• Calculation of Performance Statistics: After removing any justified outliers, key metrics are calculated:

  • Consensus Mean (x̄): The best estimate of the true value of the reference standard's purity.

  • Repeatability Standard Deviation (sᵣ): The variability of results within a single laboratory.

  • Reproducibility Standard Deviation (sR): The variability of results between different laboratories. This value is crucial for defining the overall uncertainty.

Example Data and Analysis

The following table presents hypothetical purity data from a 7-laboratory study.

Laboratory	Mean Purity (%)	Std. Dev. (s)	Status
Lab 1	99.52	0.11	Included
Lab 2	99.61	0.13	Included
Lab 3	98.45	0.45	Outlier (Cochran's)
Lab 4	99.48	0.09	Included
Lab 5	100.55	0.15	Outlier (Grubbs')
Lab 6	99.55	0.12	Included
Lab 7	99.65	0.10	Included

Table 3: Hypothetical purity results from the inter-laboratory study. Lab 3 was excluded for excessive intra-lab variance, and Lab 5 was excluded as a mean outlier.

After excluding Labs 3 and 5, the final consensus value is calculated from the remaining five laboratories.

Parameter	Value	Interpretation
Number of Labs (p)	5	The number of valid data sets used for certification.
Consensus Mean (x̄)	99.56 %	The assigned purity value for the reference standard.
Repeatability (sᵣ)	0.11 %	Reflects the expected precision within a typical competent lab.
Reproducibility (sR)	0.15 %	Reflects the expected precision between different competent labs.
Expanded Uncertainty (U)	± 0.30 %	The range within which the true value is expected to lie with 95% confidence (U = k ⋅ sR, where k≈2).

Table 4: Final statistical summary and assignment of the certified value.

Conclusion: Establishing a Certified Reference Standard

The successful completion of this inter-laboratory cross-validation study transforms a candidate material into a Certified Reference Material. The final Certificate of Analysis will state the assigned purity value of 99.6% with an expanded uncertainty of ± 0.3% . This consensus value, derived from the collective results of multiple expert laboratories, is robust, defensible, and free from single-source bias.

By following this rigorous, self-validating protocol, pharmaceutical researchers, scientists, and drug development professionals can use this N-nitrosooxprenolol reference standard with a high degree of confidence. It provides a solid metrological foundation for the accurate quantification of this critical impurity, ultimately supporting the development of safer medicines and ensuring compliance with global regulatory expectations.[15][16]

References

• General Chapters: <11> USP REFERENCE STANDARDS. Pharmacopeia. [URL: https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/generalChapter11.pdf]
• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs]
• Information about Nitrosamine Impurities in Medications. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.
• Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.gov/media/141720/download]
• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.
• Nitrosamine Related Guidance. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.
• LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. U.S. Food and Drug Administration (FDA). [URL: https://www.fda.gov/media/135432/download]
• Using USP Reference Standards. United States Pharmacopeia (USP). [URL: https://www.usp.org/sites/default/files/usp/document/products-services/using-usp-rs.pdf]
• USP Reference Standards- General Chapters- United States Pharmacopeia USP 2025. United States Pharmacopeia (USP). [URL: https://www.usp.org/our-work/usp-nf/general-chapters/usp-reference-standards]
• Use and Storage of USP Reference Standards. United States Pharmacopeia (USP). [URL: https://www.usp.org/products-services/reference-standards/use-and-storage]
• The advantages of Certified Reference Materials through an Interlaboratory Study. Stanhope-Seta. [URL: https://www.stanhope-seta.co.
• <11> USP REFERENCE STANDARDS. United States Pharmacopeia (USP). [URL: https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/s2_c_11.pdf]
• A Comprehensive Guide to Inter-laboratory Comparison for the Analysis of 1,2,3,6,7-Pentachloronaphthalene. Benchchem. [URL: https://www.benchchem.com/blog/a-comprehensive-guide-to-inter-laboratory-comparison-for-the-analysis-of-1-2-3-6-7-pentachloronaphthalene]
• A Sensitive and Cost-Effective LC–MS Method for Quantifying N-Nitroso-Atenolol in Drug Formulation. LabRulez LCMS. [URL: https://www.labrulez.
• A Sensitive and Cost-Effective LC–MS Method for Quantifying N-Nitroso-Atenolol in Drug Formulation. Waters Corporation. [URL: https://www.waters.
• Interlaboratory Comparisons. Raad voor Accreditatie (RvA). [URL: https://www.rva.nl/en/document/t002-en/]
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• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. Diva-Portal.org. [URL: http://www.diva-portal.org/smash/get/diva2:964405/FULLTEXT01.pdf]
• Analysis of interlaboratory comparison when the measurements are not normally distributed. Archimer. [URL: https://archimer.ifremer.fr/doc/00405/51646/54124.pdf]
• New Information Leaflet on Interlaboratory Comparisons. Eurachem. [URL: https://www.eurachem.org/index.
• EA-4/21 INF: 2018: Guidelines for the assessment of the appropriateness of small interlaboratory comparison within the process of laboratory accreditation. European Accreditation. [URL: https://european-accreditation.org/wp-content/uploads/2018/10/EA-4-21_INF_2018_rev00.pdf]
• Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. MDPI. [URL: https://www.mdpi.com/1420-3049/29/10/2202]
• In-silico-assisted development of LC-MS/MS methods for the determination of 17 N-nitrosamines in a drug matrix. ORBi. [URL: https://orbi.uliege.be/handle/2268/306775]

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N-nitrosooxprenolol acceptable intake limits compared to other beta-blocker NDSRIs

An in-depth technical comparison of the acceptable intake (AI) limits, structural toxicology, and analytical quantification of N-nitrosooxprenolol against other beta-blocker Nitrosamine Drug Substance-Related Impurities (NDSRIs).

Introduction to Beta-Blocker NDSRIs

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical quality control. Unlike small, volatile nitrosamines (e.g., NDMA), NDSRIs are complex molecules formed by the nitrosation of the active pharmaceutical ingredient (API) itself[1]. Beta-blockers, which predominantly feature secondary amine structures, are inherently susceptible to nitrosation in the presence of trace nitrites from excipients or during physiological digestion[2][3].

N-nitrosooxprenolol (NO-oxprenolol) is a prime example of an NDSRI that can form both during drug product storage and in vivo within the acidic gastric environment[2]. To standardize risk assessments, regulatory bodies like the FDA and EMA utilize the Carcinogenic Potency Categorization Approach (CPCA), which assigns AI limits based on structure-activity relationships (SAR)[4][5].

Structural Toxicology and the CPCA Framework

The CPCA framework predicts the mutagenic potential of an NDSRI by evaluating its structural features, specifically focusing on the mechanism of α-hydroxylation—the primary metabolic pathway that bioactivates nitrosamines into highly reactive, DNA-alkylating diazonium ions[5].

Causality in CPCA Scoring for Beta-Blockers: Most beta-blockers, including oxprenolol, possess a secondary amine flanked by an isopropyl or tert-butyl group, and a β-hydroxyl group.

• Steric Hindrance: The bulky alkyl groups attached to the amine nitrogen sterically hinder the cytochrome P450 enzymes responsible for α-hydroxylation.

• Electronic Deactivation: The adjacent β-hydroxyl group exerts an electron-withdrawing effect, further destabilizing the transition state required for metabolic activation.

Because of these robust deactivating features, N-nitrosooxprenolol and the majority of beta-blocker NDSRIs yield high potency scores (indicating lower carcinogenic risk) and are assigned to CPCA Category 4 or 5 , corresponding to a maximum Acceptable Intake (AI) limit of 1500 ng/day [2][6].

Caption: CPCA Decision Framework for Beta-Blocker NDSRIs based on structural deactivation.

Comparative Analysis of Acceptable Intake (AI) Limits

The table below objectively compares the regulatory AI limits, CPCA categories, and maximum daily doses (MDD) of N-nitrosooxprenolol against other prominent beta-blocker NDSRIs.

NDSRI	Parent API	CPCA Category	AI Limit (ng/day)	Structural Deactivating Features
N-Nitrosooxprenolol	Oxprenolol	4	1500[2]	Isopropyl group, β-hydroxyl group
N-Nitrosoatenolol	Atenolol	4	1500[6]	Isopropyl group, β-hydroxyl group
N-Nitrosobisoprolol	Bisoprolol	4	1500[6]	Isopropyl group, β-hydroxyl group
N-Nitrosocarvedilol	Carvedilol	5	1500[6]	Bulky arylalkyl group, β-hydroxyl group
N-Nitrosometoprolol	Metoprolol	4	1500[6]	Isopropyl group, β-hydroxyl group
N-Nitrosopropranolol	Propranolol	4	1500[6]	Isopropyl group, naphthyloxy bulk
N-Nitroso-nebivolol	Nebivolol	4 / 5	1500[1][3]	Complex bis-chromanyl bulk, β-hydroxyls

Data Interpretation: Despite early regulatory conservatism that temporarily placed some beta-blocker NDSRIs (like N-nitrosopropranolol) at lower limits (e.g., 26.5 ng/day)[7][8], the formalized application of the CPCA has harmonized the class at 1500 ng/day[6]. This limit significantly reduces the compliance burden on manufacturers while maintaining patient safety margins[5].

Experimental Methodologies: Self-Validating LC-MS/MS Protocol

To enforce the 1500 ng/day limit, highly sensitive analytical methods are required. For a drug with a 100 mg daily dose, an AI of 1500 ng/day translates to a specification limit of 15 ppm. However, detecting trace NDSRIs in the presence of massive API concentrations is challenging due to ion suppression and the risk of artifactual nitrosation during sample preparation.

Causality in Protocol Design:

• Why avoid acidic extraction? Acidic conditions in the presence of residual nitrites will actively nitrosate the API during the analysis, yielding false positives. We utilize neutral, cold methanol/water extraction to arrest reaction kinetics.

• Why gradient UHPLC? The API must be chromatographically diverted to waste before entering the mass spectrometer to prevent detector saturation and ion suppression of the co-eluting NDSRI.

Step-by-Step LC-MS/MS Workflow for N-nitrosooxprenolol:

• Sample Dissolution: Weigh 50 mg of the oxprenolol drug product. Dissolve in 50 mL of a cold (4°C) Methanol/Water (50:50, v/v) diluent[6].

• Inhibition of Artifactual Nitrosation: Add 10 mM of ascorbic acid or sodium carbonate to the diluent to scavenge free nitrites and neutralize the micro-environment[9].

• Filtration: Centrifuge at 10,000 rpm for 10 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Chromatographic Separation: Inject 5 µL onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm). Use a gradient mobile phase of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Program a divert valve to send the high-concentration API peak to waste.

• MS/MS Detection: Utilize Electrospray Ionization in positive mode (ESI+). Monitor specific Multiple Reaction Monitoring (MRM) transitions for N-nitrosooxprenolol (e.g., [M+H]+ precursor to specific fragment ions).

• Quantification: Calculate concentration against a multi-point calibration curve of synthesized N-nitrosooxprenolol reference standards (ranging from 0.5 ng/mL to 50 ng/mL)[6].

Caption: Self-Validating LC-MS/MS Workflow for Trace NDSRI Quantification.

Toxicological Validation & Enhanced Ames Testing

While the CPCA provides a theoretical AI limit, empirical validation is often required by regulatory bodies if a manufacturer wishes to challenge a lower default limit or confirm safety. Standard Ames tests often fail to accurately assess nitrosamine mutagenicity due to the specific metabolic activation required.

To validate the safety profile of N-nitrosooxprenolol, an Enhanced Ames Test (EAT) is recommended[10][11]. This involves:

• Using specific Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535).

• Employing a pre-incubation method (rather than standard plate incorporation) to maximize contact time between the NDSRI, the S9 metabolic activation fraction (often hamster liver S9, which has higher reductase activity), and the bacteria[12].

• In vitro hepatocyte assays: Studies have demonstrated that N-nitrosooxprenolol can induce DNA damage in co-cultured rat hepatocytes at high concentrations (0.03 mM), but lacks direct mutagenic activity in the absence of metabolic activation, perfectly aligning with the CPCA's prediction of a metabolically hindered, yet potentially genotoxic, compound[2].

Conclusion

N-nitrosooxprenolol, alongside other beta-blocker NDSRIs like N-nitrosoatenolol and N-nitrosopropranolol, benefits from significant structural deactivating features (steric bulk and β-hydroxyl groups) that limit its bioactivation into carcinogenic diazonium ions. Consequently, it is categorized under CPCA Category 4, permitting a practical Acceptable Intake limit of 1500 ng/day. Drug development professionals must leverage highly controlled, artifact-free LC-MS/MS methodologies to ensure compliance with these limits, utilizing the established structural similarities across the beta-blocker class to streamline risk assessments and mitigation strategies.

References

• Genotoxic and carcinogenic risk to humans of drug-nitrite interaction products | Request PDF - ResearchGate.
• N-Nitroso Propranolol: Formation, Toxicological Risks, Regulations, and Analytical Detection - Veeprho.
• CDER Nitrosamine Impurity Acceptable Intake Limits - FDA.
• Liquid chromatography – high-resolution mass spectrometry method for determination of NDSRI in six beta-blocker drug substances - Thermo Fisher Scientific.
• Growing Trend of Drug Recalls for NDSRIs - Qvents.
• Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 - Shimadzu.
• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits - PharmTech.
• Nitrosamine impurities: Update on USP Tools and Solutions.
• What You Need To Know About The FDA's New Guidance On NDSRIs | Lhasa Limited.
• FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines - Covington & Burling LLP.

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Inter-Laboratory Comparative Study on N-Nitrosooxprenolol Quantification Accuracy

Executive Summary

The detection of N-nitrosamine impurities in pharmaceuticals has become a critical regulatory focus since the initial discovery of these contaminants in 2018[1]. N-nitrosooxprenolol (NO-oxprenolol), an N-nitroso derivative of the beta-adrenergic blocker oxprenolol, poses a significant analytical challenge due to its polarity, potential for in-source fragmentation, and severe matrix suppression from the parent active pharmaceutical ingredient (API)[2][3].

This guide presents an objective inter-laboratory comparative study evaluating the accuracy, precision, and robustness of the NitroQuant™ LC-MS/MS Workflow (a specialized methodology utilizing polymeric Solid Phase Extraction and a fluorophenyl stationary phase) against traditional Liquid-Liquid Extraction (LLE) C18 LC-MS/MS and Gas Chromatography-Mass Spectrometry (GC-MS) alternatives.

Mechanistic Background & Analytical Challenges

Why is NO-oxprenolol difficult to quantify? Oxprenolol contains a secondary amine, making it highly susceptible to nitrosation in the presence of nitrosating agents (e.g., sodium nitrite under acidic conditions) during synthesis, formulation, or storage[3][4]. The resulting N-nitrosooxprenolol (CAS 96497-86-8) has a molecular weight of 294.35 g/mol and exhibits both hydrophilic (hydroxyl group) and hydrophobic (propenyloxy-phenoxy) characteristics[5]. This genotoxic impurity has been shown to induce DNA damage in cultured hepatocytes[2].

When using standard C18 columns, NO-oxprenolol often co-elutes with the massive excess of the oxprenolol API. In electrospray ionization (ESI), this co-elution causes competitive ionization, leading to severe signal suppression (matrix effect) and artificially low quantification[6]. Furthermore, thermal instability makes traditional GC-MS approaches prone to artifact formation or degradation of the analyte.

Figure 1: Chemical mechanism of N-nitrosooxprenolol formation in pharmaceutical matrices.

Inter-Laboratory Study Design

To establish an objective baseline, a blind inter-laboratory study was conducted across five independent analytical testing facilities[7]. Each lab received identical lots of oxprenolol API spiked with NO-oxprenolol at three concentration levels: 0.03 ppm (near the limit of detection), 0.1 ppm, and 1.0 ppm.

The laboratories quantified the samples using three distinct protocols:

• NitroQuant™ LC-MS/MS Workflow (The Product): Uses NitroPrep™ polymeric Solid Phase Extraction (SPE) cartridges followed by a NitroSep™ Fluorophenyl LC column.

• Traditional LLE + C18 LC-MS/MS (Alternative 1): Dichloromethane liquid-liquid extraction followed by standard C18 reversed-phase chromatography.

• GC-MS/MS (Alternative 2): Direct injection using electron ionization (EI).

Step-by-Step Experimental Protocol (NitroQuant™ Workflow)

Self-Validating Principle: To ensure trustworthiness, this protocol incorporates a Stable Isotope-Labeled Internal Standard (SIL-IS). Since a specific deuterated NO-oxprenolol is not always commercially available, N-Nitrosodibenzylamine-d10 (NDBzA-d10) is utilized as a surrogate internal standard to dynamically correct for extraction losses and matrix suppression[7].

• Step 1: Sample Preparation & IS Spiking. Weigh 100 mg of Oxprenolol API into a 15 mL centrifuge tube. Add 10 µL of NDBzA-d10 (100 ng/mL) to establish the internal standard ratio. Dissolve in 5 mL of 0.1% Formic Acid in Water.

  • Causality: Acidic conditions ensure the basic API remains protonated and highly water-soluble, while the neutral nitrosamine is primed for SPE retention.

• Step 2: Solid Phase Extraction (NitroPrep™). Condition the polymeric SPE cartridge with 3 mL Methanol, followed by 3 mL Water. Load the 5 mL sample. Wash with 5 mL of 5% Methanol in Water. Elute NO-oxprenolol with 2 mL of Ethyl Acetate.

  • Causality: The 5% Methanol wash removes the bulk of the protonated oxprenolol API without eluting the nitrosamine. Ethyl acetate provides a highly efficient, volatile elution solvent that leaves inorganic salts behind.

• Step 3: Concentration & Reconstitution. Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 200 µL of Initial Mobile Phase (Water/Methanol 80:20).

  • Causality: Nitrosamines can be volatile and thermally labile; maintaining a low-temperature evaporation prevents analyte loss prior to injection.

• Step 4: LC-MS/MS Analysis. Inject 10 µL onto the NitroSep™ Fluorophenyl column (100 x 2.1 mm, 2.7 µm SPP).

  • Causality: The fluorophenyl phase provides orthogonal selectivity via π−π interactions with the phenoxy ring of NO-oxprenolol, effectively shifting its retention time away from the aliphatic API tailing edge.

  • MS/MS (Positive ESI): NO-oxprenolol transitions: m/z 295.1 → 116.1 (Quantifier), m/z 295.1 → 174.1 (Qualifier).

Figure 2: Self-validating analytical workflow for trace NO-oxprenolol quantification.

Data Presentation & Comparative Results

The quantitative results synthesized from the 5-lab proficiency testing demonstrate that the NitroQuant™ workflow significantly outperforms traditional methods in both accuracy (recovery) and precision (Relative Standard Deviation, RSD)[6][7].

Table 1: Inter-Laboratory Recovery and Precision of NO-oxprenolol (Spiked at 0.1 ppm)

Analytical Method	Mean Recovery (%)	Inter-Lab Precision (% RSD)	Matrix Effect (% Suppression)	LOD (ppb)
NitroQuant™ LC-MS/MS	98.2%	4.1%	< 5%	1.5
Traditional LLE + C18 LC-MS/MS	76.5%	14.8%	38%	8.0
Traditional GC-MS/MS	62.1%	22.3%	N/A (Thermal Degradation)	15.0

Discussion of Results:

• Matrix Suppression: The Traditional C18 method suffered a 38% signal suppression because the C18 stationary phase failed to adequately resolve NO-oxprenolol from the oxprenolol API. The NitroQuant™ Fluorophenyl column leveraged π−π interactions, shifting retention time away from the API and reducing suppression to <5%.

• Thermal Instability in GC-MS: The GC-MS method yielded poor recovery (62.1%) and high variability (22.3% RSD). This is attributed to the thermal lability of the N-N=O bond and the hydroxyl group on the NO-oxprenolol side chain, leading to degradation in the GC inlet[4].

• Precision: The NitroQuant™ workflow maintained an inter-lab RSD of 4.1%, well within the FDA/ICH acceptable criteria (typically <20% for trace impurities)[1][3].

Conclusion

Accurate quantification of N-nitrosooxprenolol requires overcoming severe matrix interference and analyte instability. The inter-laboratory data clearly indicates that traditional LLE-C18 and GC-MS methods are insufficient for reliable sub-ppm quantification. The NitroQuant™ LC-MS/MS Workflow , through its mechanistic pairing of selective polymeric SPE and orthogonal fluorophenyl chromatography, provides a robust, self-validating system that ensures high accuracy and regulatory compliance across different laboratory environments.

References

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - National Library of Medicine (PMC). URL:[Link]

• N-Nitrosooxprenolol | C15H22N2O4 | CID 125980 - PubChem (NIH). URL:[Link]

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities - The FDA Group. URL:[Link]

• Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes - ResearchGate. URL:[Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - Chemical Research in Toxicology (ACS Publications). URL:[Link]

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A Senior Application Scientist's Guide to Mutagenicity Assessment: Evaluating N-nitrosooxprenolol In Silico vs. In Vivo

Introduction: The Challenge of N-Nitrosamine Impurities

The discovery of N-nitrosamine impurities in common pharmaceuticals has presented a significant challenge to the drug development and manufacturing industry. N-nitrosamines are classified as a "cohort of concern" due to their high mutagenic and carcinogenic potential.[1] This classification necessitates stringent control, often down to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day for lifetime exposure, to mitigate potential cancer risk.[1][2]

N-nitrosooxprenolol is a potential N-nitrosamine impurity that can form from the secondary amine structure of oxprenolol, a beta-blocker medication. Assessing its mutagenic potential is a critical step in risk evaluation. This guide provides an in-depth comparison of the methodologies used to evaluate such an impurity, from computational predictions to definitive in vivo assays.

Given the limited publicly available experimental data specifically for N-nitrosooxprenolol, this guide will leverage data from the structurally and functionally analogous N-nitrosopropranolol (NNP). NNP, derived from the beta-blocker propranolol, serves as an excellent case study, as it was initially reported as negative in standard mutagenicity tests but later found to be positive under more sensitive conditions, highlighting the critical nuances in testing this chemical class.[3][4][5] We will explore the predictive power of in silico models, the procedural intricacies of in vitro bacterial mutation assays, and the confirmatory role of in vivo studies.

Part I: The Predictive Foundation - In Silico Assessment

The initial step in evaluating a potential mutagenic impurity under the International Council on Harmonisation (ICH) M7 guideline is a computational toxicology assessment.[6] This in silico approach uses (Quantitative) Structure-Activity Relationship, or (Q)SAR, models to predict mutagenicity based on the chemical's structure.

The rationale behind this approach is to leverage vast databases of known mutagens to identify structural alerts—molecular substructures known to be associated with DNA reactivity. For N-nitrosooxprenolol, the N-nitroso group (O=N-N<) is a well-established and potent structural alert for mutagenicity.[7]

Two complementary (Q)SAR methodologies are typically required: one expert rule-based and one statistical-based.

• Expert Rule-Based Systems (e.g., Derek Nexus): These systems contain a knowledge base of structural alerts hand-curated by toxicology experts. The software matches the query structure against these alerts to predict a toxicological endpoint. For N-nitrosooxprenolol, Derek Nexus would identify the N-nitroso alert and, based on its rules, classify the mutagenicity potential as "Plausible".[7]

• Statistical-Based Systems (e.g., Sarah Nexus): These models use statistical algorithms trained on large datasets of experimental results to predict the probability of a positive outcome. They identify structural fragments in the query molecule that are statistically associated with mutagenicity in the training set.

The in silico prediction serves as the first flag, placing the impurity into a control category. A positive prediction, as is expected for N-nitrosooxprenolol, classifies the impurity as ICH M7 Class 2 or 3, requiring either control at the TTC or further experimental testing to verify the prediction.[6][8]

Hypothetical In Silico Results for N-nitrosooxprenolol

Assessment Method	Prediction Endpoint	Predicted Outcome	Justification
Expert Rule-Based (Q)SAR	Bacterial Mutagenicity	Plausible	Presence of a well-defined N-nitrosamine structural alert.[9]
Statistical-Based (Q)SAR	Bacterial Mutagenicity	Positive	High statistical correlation between the N-nitroso substructure and positive Ames test results in the training database.

Workflow: ICH M7 Impurity Classification

Caption: ICH M7 workflow for classifying and controlling mutagenic impurities.

Part II: The Experimental Test - In Vitro Bacterial Reverse Mutation (Ames) Assay

When an in silico assessment predicts mutagenicity, the standard next step is the in vitro bacterial reverse mutation assay, commonly known as the Ames test.[10] This test evaluates a substance's ability to induce gene mutations in several strains of Salmonella typhimurium and Escherichia coli.[10]

The Causality of Experimental Design: Why Standard Ames Tests Can Fail for Nitrosamines

The mutagenic activity of most N-nitrosamines is not direct-acting; it requires metabolic activation to form highly reactive electrophilic intermediates that can alkylate DNA.[10][11] The standard Ames test protocol, as outlined in OECD Guideline 471, incorporates a rat liver homogenate fraction (S9) to mimic mammalian metabolism.[6]

However, a critical insight gained from years of research is that the choice of S9 is paramount for nitrosamines.[12]

• Rat Liver S9: While standard, it has been shown to have lower metabolic activity towards certain nitrosamines. Early tests on NNP using rat liver S9 produced negative results.[3][4]

• Hamster Liver S9: This has proven to be significantly more effective at metabolizing nitrosamines into their mutagenic forms.[3][12][13] Recent studies show that using 30% hamster S9 in the S9 mix, combined with a pre-incubation method, dramatically increases the sensitivity of the Ames test for this chemical class.[13][14]

This is a crucial point of expertise: relying on a standard, non-optimized Ames protocol for a nitrosamine could lead to a false negative, underestimating the true risk. Therefore, an "Enhanced Ames Test" is the scientifically validated approach.

Experimental Protocol: Enhanced Ames Test for N-nitrosooxprenolol (Based on OECD 471)

This protocol is designed to maximize the detection of mutagenicity for N-nitrosamines.

• Preparation of Bacterial Strains:

  • Use histidine-dependent Salmonella typhimurium strains (e.g., TA98, TA100, TA1535) and a tryptophan-dependent E. coli strain (e.g., WP2 uvrA (pKM101)).[13] TA100 and TA1535 are particularly sensitive to base-pair substitution mutagens like activated nitrosamines.[4]

  • Grow overnight cultures of each strain in nutrient broth to reach a density of 1-2 x 10⁹ cells/mL.

• Metabolic Activation System:

  • Prepare S9 mix using Aroclor 1254-induced hamster liver S9 at a final concentration of 30%.[13][14] The S9 mix must also contain necessary co-factors (e.g., NADP+, G6P).

• Pre-Incubation Assay (Self-Validating System):

  • For each concentration of N-nitrosooxprenolol, and for the negative (vehicle) and positive controls, add the following to a sterile test tube:

    • 0.1 mL of bacterial culture.

    • 0.5 mL of S9 mix (for activated testing) or phosphate buffer (for non-activated testing).

    • 0.1 mL of the test article solution.

  • Negative Control: Vehicle used to dissolve the test article (e.g., DMSO or water).

  • Positive Controls:

    • Without S9: Sodium azide (for TA100/1535), 4-Nitroquinoline-N-oxide.

    • With S9: 2-Aminoanthracene (2-AA), N-nitrosodimethylamine (NDMA). A known positive nitrosamine is essential for validating the S9 system's activity.

  • Incubate the tubes at 37°C for 30 minutes with gentle shaking.[15]

• Plating and Incubation:

  • After pre-incubation, add 2.0 mL of molten top agar (containing a trace amount of histidine/tryptophan to allow for a few cell divisions) to each tube.

  • Vortex briefly and pour the contents onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis and Interpretation:

  • Count the number of revertant colonies on each plate.

  • A positive result is defined as a dose-dependent increase in the number of revertant colonies that is at least double the mean of the vehicle control.

Data Presentation: N-nitrosopropranolol (NNP) Ames Test Results[3][4]

Bacterial Strain	Metabolic Activation	NNP Result	Conclusion
TA100, TA1535	Rat Liver S9 (10%)	Negative	Standard protocol fails to detect mutagenicity.
TA100, TA1535, TA98	Hamster Liver S9 (30%)	Positive	Enhanced protocol successfully detects mutagenicity.

Workflow: Enhanced Ames Test

Caption: Workflow for the in vivo rodent micronucleus assay.

IV. Synthesis and Conclusion: A Weight of Evidence Approach

Comparison Summary: N-nitrosooxprenolol Mutagenicity Assessment

Parameter	In Silico (Q)SAR	In Vitro (Enhanced Ames)	In Vivo (Micronucleus)
Principle	Structural alert analysis	Bacterial gene mutation	Mammalian chromosome damage
Endpoint	Predicted mutagenicity	Revertant colony count	Micronucleated erythrocyte frequency
Metabolism	Simulated (model-dependent)	Exogenous (Hamster S9)	Endogenous (whole animal)
Concordance	Predicts Positive: The N-nitroso group is a strong structural alert.	Confirms Positive: With proper metabolic activation, mutagenicity is observed.	Confirms Positive: The mutagenic potential translates to chromosomal damage in vivo.
Key Insight	Provides initial hazard identification and flags the compound for testing.	Demonstrates the critical importance of assay conditions (hamster vs. rat S9) for this chemical class.	Confirms genotoxic risk in a whole-animal system, accounting for ADME.

Final Conclusion

The weight of evidence, from in silico prediction to in vivo confirmation, strongly indicates that N-nitrosooxprenolol should be treated as a mutagenic impurity. The case study of its analogue, N-nitrosopropranolol, provides a critical lesson: the absence of evidence is not evidence of absence. A negative result in a standard, non-optimized Ames test for an N-nitrosamine is insufficient to de-risk the compound.

For researchers, scientists, and drug development professionals, the key takeaway is the necessity of a scientifically rigorous, mechanistically informed testing strategy. This includes:

• Trusting positive in silico alerts for the N-nitroso cohort of concern.

• Employing an enhanced in vitro Ames test protocol with hamster liver S9 for metabolic activation.

• Confirming positive in vitro findings with a relevant in vivo assay to understand the true physiological risk.

By following this comprehensive approach, we can ensure the robust assessment and control of these potent impurities, safeguarding patient safety.

References

• Takeuchi, T., Ochi, S., & Tanimoto, T. (2023). In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products. Biological and Pharmaceutical Bulletin, 46(12), 1647-1654. [Link]

• Takeuchi, T., Ochi, S., & Tanimoto, T. (2023). In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products. J-Stage, 46(12), 1647-1654. [Link]

• Lee, H., & Kim, D. (2024). Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals. Archives of Pharmacal Research, 47(3), 195-208. [Link]

• Lhasa Limited. (n.d.). The Role of Expert Assessment and In Silico Predictions in Determining Genotoxic Risk of N-Nitrosamine Impurities. Lhasa Limited. [Link]

• Instem. (2025, May 19). Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study. Instem. [Link]

• Mekenyan, O. G., et al. (2025, August 29). N-nitrosamines: in silico modelling of DNA reactivity and identification of metabolic precursors. Mutagenesis. [Link]

• Krishna, G., & Hayashi, M. (2000, November 20). In vivo rodent micronucleus assay: protocol, conduct and data interpretation. Mutation Research. [Link]

• Honma, M. (2010). Comet Assay, a New in vivo Mutagenicity Test – Regulatory Significance and Scientific Development. Journal of Toxicologic Pathology, 23(1), 1-10. [Link]

• ResearchGate. (n.d.). In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products | Request PDF. [Link]

• IPHASE Biosciences. (2025, March 11). Ames Test for N-Nitrosamines: Assessing Mutagenicity. [Link]

• Heflich, R. H., et al. (2024). Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 895, 503741. [Link]

• Weiner, S., et al. (2021, July 22). Appropriate in vivo follow-up assays to an in vitro bacterial reverse mutation (Ames) test positive investigational drug candidate (active pharmaceutical ingredient), drug-related metabolite, or drug-related impurity. Mutation Research/Genetic Toxicology and Environmental Mutagenesis. [Link]

• PMDA. (2020, June 29). ICH M7(R2) Guideline: ASSESSMENT AND CONTROL OF DNA REACTIVE (MUTAGENIC) IMPURITIES IN PHARMACEUTICALS TO LIMIT POTENTIAL CARCINOGENIC RISK - Q&As. [Link]

• Nitrosamines Exchange. (2024, September 29). Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. [Link]

• Johnson, G. E., et al. (2023). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Mutagenesis, 38(4), 183-195. [Link]

• Charles River Laboratories. (n.d.). Rodent Micronucleus Assay. [Link]

• Charles River Laboratories. (n.d.). In Vivo Genotoxicity Assays. [Link]

• Li, X., et al. (2023, June 15). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. Toxicology and Applied Pharmacology. [Link]

• PMDA. (2014, June 5). ASSESSMENT AND CONTROL OF DNA REACTIVE (MUTAGENIC) IMPURITIES IN PHARMACEUTICALS TO LIMIT POTENTIAL CARCINOGENIC RISK. [Link]

• EMEA. (2006). Guideline on the limits of genotoxic impurities. [Link]

• FDA. (1997). S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals. [Link]

• FDA. (2012). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

• Li, X., et al. (2023). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. Toxicology and Applied Pharmacology, 471, 116584. [Link]

• Regulations.gov. (n.d.). Mammalian Erythrocytes Micronucleus Assay of Di(2-ethylhexyl) cyclohexane-1,4-dicarboxylate Administered by Oral Injection in Bone Marrow of ICR Mice. [Link]

• Heddle, J. A., et al. (1983). The in Vivo Micronucleus Assay in Mammalian Bone Marrow and Peripheral Blood. A Report of the U.S. Environmental Protection Agency Gene-Tox Program. Mutation Research. [Link]

• OECD. (2016). Test No. 474: Mammalian Erythrocyte Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• ResearchGate. (2023, May 18). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. [Link]

• ZeClinics. (2022, March 16). Differences between in vitro, in vivo and in silico assays in preclinical research. [Link]

• ResearchGate. (n.d.). Differences between in vitro and in vivo genotoxicity due to metabolism: The role of kinetics. [Link]

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Safety & Regulatory Compliance

The Mechanistic Rationale for Chemical Destruction

As a Senior Application Scientist overseeing high-potency active pharmaceutical ingredient (HPAPI) and mutagenic impurity workflows, I approach the disposal of N-nitrosamines—specifically N-Nitrosooxprenolol—not merely as a waste management task, but as a critical chemical transformation requiring absolute mechanistic certainty.

N-Nitrosooxprenolol is a highly potent N-nitrosamine derivative of the beta-blocker oxprenolol. Due to the well-documented carcinogenicity of the N-nitrosamine "cohort of concern," laboratory disposal cannot rely on standard dilution or basic neutralization. Instead, we must employ targeted chemical destruction protocols that permanently cleave the N-N=O pharmacophore before the waste leaves the facility.

Here is the comprehensive, self-validating operational guide for the safe handling, chemical destruction, and logistical disposal of N-Nitrosooxprenolol.

The fundamental challenge in destroying N-nitrosamines lies in the stability of the N-N bond and the risk of generating equally hazardous byproducts.

The Causality of Reagent Selection: Historically, some laboratories attempted to decompose N-nitrosamides and nitrosamines using strong bases (e.g., 1 mol/L Potassium Hydroxide). However, alkaline hydrolysis is strictly prohibited in my laboratory because it generates diazoalkanes (such as diazomethane), which are highly toxic, carcinogenic, and potentially explosive [1].

Instead, we rely on Reductive Cleavage or UV Photolysis . Reductive methods (using Zinc/HCl or Nickel-Aluminum alloys) provide nascent hydrogen that nucleophilically attacks the N-N bond, reducing the nitrosamine to an asymmetric hydrazine, and subsequently cleaving it entirely into the parent amine (oxprenolol) and harmless ammonia [2]. For aqueous streams, UV radiation (225–250 nm) directly excites and homolytically cleaves the N-N bond, yielding nitrite and secondary amines [3].

Operational Safety & Logistical Prerequisites

Before initiating destruction, strict engineering controls must be established to prevent inhalation or dermal exposure [4].

• Containment: All handling of N-Nitrosooxprenolol reference standards, solutions, and waste must occur within a Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated, ventilated glove box[4].

• PPE: Nitrile gloves (double-gloved), a chemically resistant Tyvek suit, and full-face splash protection are mandatory.

• Waste Segregation: Segregate waste into Aqueous and Organic/Solid streams at the source. Cross-contamination dictates which destruction mechanism will be effective.

Self-Validating Destruction Methodologies

Every protocol utilized in our facility operates as a self-validating system . This means the protocol is not considered complete until an analytical feedback loop confirms the absence of the mutagenic compound.

Protocol A: Reductive Cleavage (For Organic/Solid Waste)

Use this method for non-aqueous solvent waste, contaminated glassware rinses, and solid residues.

• Solubilization: Dissolve the N-Nitrosooxprenolol solid waste or organic residue in a compatible, water-miscible solvent (e.g., methanol or ethanol) within a 3-neck round-bottom flask.

• Acidification: Under continuous magnetic stirring, slowly add 6M Hydrochloric Acid (HCl) to the mixture.

• Reduction: Incrementally add Zinc (Zn) powder to the acidic solution.

  • Causality: The slow addition prevents thermal runaway while ensuring a steady generation of in-situ nascent hydrogen, which drives the complete reduction of the N-NO group without forming diazoalkanes[1].

• Agitation & Neutralization: Allow the reaction to stir at room temperature for 24 hours. Afterward, neutralize the mixture to pH 7.0 using 1M Sodium Hydroxide (NaOH). Filter out any unreacted Zinc.

• Validation Trigger: Extract a 10 mL aliquot for LC-MS/MS validation (See Section 5).

Protocol B: UV Photolysis (For Aqueous Waste)

Use this method for high-volume aqueous waste streams with minimal organic solvent content.

• Dilution: Dilute the aqueous N-Nitrosooxprenolol waste stream to a concentration of <10 mg/L to ensure adequate UV transmittance.

• Irradiation: Circulate the solution through a closed-loop UV reactor equipped with low-pressure mercury lamps emitting in the 225–250 nm wavelength range[3].

• Dosing: Maintain circulation until the fluid has received a minimum UV dose of 1,000 mJ/cm².

  • Causality: The N-N(O) bond has a strong absorption maximum in this specific UV band. High-energy photons directly cleave the bond, preventing the formation of toxic intermediates[3].

• Validation Trigger: Extract a 10 mL aliquot for LC-MS/MS validation.

Quantitative Comparison of Destruction Methods

To aid in operational decision-making, I have summarized the performance metrics of our approved destruction methodologies below:

Destruction Methodology	Target Waste Matrix	Primary Reagents / Energy	Reaction Time	Primary Byproducts	Destruction Efficiency
Reductive Cleavage	Organic / Solid	Zinc powder, 6M HCl	24 hours	Oxprenolol, Ammonia	> 99.9%
UV Photolysis	Aqueous	225-250 nm UV Radiation	2-4 hours	Nitrite, Amines	> 99.5%
HBr Denitrosation	Non-hydroxylic	30% HBr in Acetic Acid	12 hours	Amines, Bromine	~ 95.0%

Analytical Validation (The Closed-Loop System)

Destruction is never assumed; it must be analytically proven. Before any treated waste is cleared for final logistical disposal, it must pass through our analytical validation loop.

• Extraction: Extract the neutralized waste aliquot using methylene chloride (dichloromethane) as outlined in EPA SW-846 Method 8270[5].

• Quantification: Analyze the extract using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is highly sensitive to both thermally stable and unstable nitrosamines[5].

• Decision Gate:

  • If N-Nitrosooxprenolol concentration is < 0.1 µg/L , the waste is validated as destroyed.

  • If concentration is > 0.1 µg/L , the waste fails validation and is routed back to Step 1 of the respective destruction protocol.

Logistical Disposal Plan

Once the waste passes analytical validation, the chemical hazard of the N-nitrosamine is neutralized. However, standard pharmaceutical compliance requires strict logistical handling of the resulting matrix[6]:

• Liquid Waste: The validated, neutralized liquid must be absorbed onto a combustible matrix (e.g., diatomaceous earth or specialized absorbent pads) and sealed in heavy-duty, properly labeled plastic drums.

• Solid Waste (Contaminated Consumables): Any rags, PPE, or solid materials contaminated during the process must be enclosed in sealed plastic bags labeled with the exact prior contents[6].

• Final Destruction: All validated waste drums must be manifested and transported by a licensed hazardous waste contractor for high-temperature commercial incineration (>1000°C) . Landfill disposal is strictly prohibited.

Operational Workflow Visualization

Fig 1: Closed-loop validation workflow for N-Nitrosooxprenolol chemical destruction and disposal.

References

• Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes Source: PubMed (IARC Scientific Publications) URL:[Link]

• Reductive destruction of N-nitrosodimethylamine as an approach to hazard control in the carcinogenesis laboratory Source: PubMed (Food and Cosmetics Toxicology) URL:[Link]

• Toxicological Profile for N-Nitrosodimethylamine (NDMA) - Potential for Human Exposure Source: NCBI Bookshelf (ATSDR) URL:[Link]

• Method 607: Nitrosamines Source: US Environmental Protection Agency (EPA) URL:[Link]

• Technical Fact Sheet – N-Nitroso-dimethylamine (NDMA) Source: US Environmental Protection Agency (EPA) URL:[Link]

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